3,3-Dimethyl-1-Butyne

• CAS: 917-92-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3,3-Dimethyl-1-Butyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a terminal alkyne with the chemical formula C₆H₁₀. Its unique structural features, particularly the sterically bulky tert-butyl group adjacent to the acetylene (B1199291) functionality, impart distinct physical and chemical properties that make it a valuable building block in organic synthesis. This technical guide provides a comprehensive overview of the core physical properties of 3,3-Dimethyl-1-Butyne, presenting quantitative data in a structured format and detailing the experimental protocols for their determination. This information is critical for its application in research, particularly in the development of novel pharmaceuticals and advanced materials.

Core Physical Properties

The physical characteristics of 3,3-Dimethyl-1-Butyne are well-documented across various chemical literature and databases. A summary of these key properties is presented below.

Quantitative Data Summary

The following table summarizes the key physical properties of 3,3-Dimethyl-1-Butyne, with data compiled from multiple reputable sources.

Physical Property	Value	Units	Notes	Citations
Molecular Weight	82.14	g/mol	[1]
Melting Point	-78 to -81	°C	[2][3]
Boiling Point	37-38	°C	At 760 mmHg	[2][4]
Density	0.667	g/mL	At 25 °C	[2][5]
Refractive Index (n²⁰/D)	1.374	At 20 °C	[2][3][5]
Vapor Pressure	7.88	psi	At 20 °C	[5][6]
398.0	mmHg	[7]
Flash Point	< -30 to -34	°C	[6][8]
Solubility	Miscible with chloroform, benzene, and toluene. Immiscible with water.	[2][4][9]

Experimental Protocols

The determination of the physical properties of volatile organic compounds like 3,3-Dimethyl-1-Butyne requires precise and standardized experimental procedures. The following sections detail the general methodologies employed for measuring the key physical properties outlined above.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For a volatile compound like 3,3-Dimethyl-1-Butyne, several methods can be employed.

1. Simple Distillation Method:

This is a common and effective method for determining the boiling point of a pure liquid.

• Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

• Procedure:

  • A sample of 3,3-Dimethyl-1-Butyne (typically >5 mL) is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor that is in equilibrium with the liquid.

  • The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into the condenser.

  • The temperature is recorded when it stabilizes, which corresponds to the boiling point of the liquid. This is the temperature at which a steady stream of distillate is collected in the receiving flask.

  • The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

2. Thiele Tube Method (Micro Method):

This method is suitable for small sample volumes.

• Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a thermometer, and a heat source.

• Procedure:

  • A few drops of 3,3-Dimethyl-1-Butyne are placed in the small test tube.

  • The capillary tube is inverted and placed inside the test tube.

  • The test tube is attached to the thermometer, and the assembly is placed in the Thiele tube containing a high-boiling mineral oil.

  • The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • The heating is stopped, and the apparatus is allowed to cool slowly.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to liquid. For a compound with a low melting point like 3,3-Dimethyl-1-Butyne, the determination requires a cryostat or a low-temperature melting point apparatus.

Capillary Method:

• Apparatus: A melting point apparatus with a cooling capability (or a cryostat), a sealed capillary tube.

• Procedure:

  • A small, finely powdered sample of solidified 3,3-Dimethyl-1-Butyne is introduced into a capillary tube, which is then sealed.

  • The capillary tube is placed in the melting point apparatus, which has been pre-cooled to a temperature below the expected melting point.

  • The temperature is raised slowly, typically at a rate of 1-2 °C per minute, near the melting point.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range, and the temperature at which the entire solid has turned into a clear liquid is the end of the melting range. For a pure compound, this range should be narrow.

Determination of Density

The density of a liquid is its mass per unit volume.

Pycnometer or Hydrometer Method:

• Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it) or a hydrometer, a balance, and a constant temperature bath.

• Procedure (using a pycnometer):

  • The empty pycnometer is weighed.

  • It is then filled with distilled water of a known density at a specific temperature (e.g., 25 °C) and weighed again.

  • The pycnometer is emptied, dried, and then filled with 3,3-Dimethyl-1-Butyne at the same temperature and weighed.

  • The density of 3,3-Dimethyl-1-Butyne can be calculated using the formula: Density = (mass of substance / mass of water) × density of water.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a substance.

Abbe Refractometer Method:

• Apparatus: An Abbe refractometer, a constant temperature water bath, and a light source (typically a sodium D-line source).

• Procedure:

  • The refractometer is calibrated using a standard liquid with a known refractive index.

  • A few drops of 3,3-Dimethyl-1-Butyne are placed on the prism of the refractometer.

  • The prisms are closed, and the instrument is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

  • The refractive index is read directly from the instrument's scale.

  • The temperature is controlled using the constant temperature bath and should be recorded along with the refractive index reading.

Logical Relationships and Workflows

Disclaimer: The generation of visual diagrams is beyond the current capabilities of this tool. The following DOT script is provided as a textual representation of a logical workflow for the physical property determination of 3,3-Dimethyl-1-Butyne.

References

• 1. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Video: Boiling Points - Concept [jove.com]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. vernier.com [vernier.com]
• 5. athabascau.ca [athabascau.ca]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. mt.com [mt.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

An In-depth Technical Guide to the Chemical Structure and Bonding of 3,3-Dimethyl-1-Butyne

Abstract: This technical guide provides a comprehensive analysis of the chemical structure and bonding of 3,3-Dimethyl-1-Butyne (tert-butylacetylene). It is intended for an audience of researchers, scientists, and professionals in drug development. This document collates structural data, spectroscopic information, and relevant reaction pathways. It emphasizes the unique molecular geometry dictated by its sp and sp³ hybridized carbon centers. All quantitative data are summarized in tables, and key concepts and workflows are visualized using diagrams generated with Graphviz (DOT language).

Introduction

3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a terminal alkyne with the molecular formula C₆H₁₀.[1] Its structure is characterized by a sterically demanding tert-butyl group attached to an acetylene (B1199291) moiety. This combination of a bulky aliphatic group and a reactive carbon-carbon triple bond makes it a valuable building block in organic synthesis. Notably, it serves as a key intermediate in the production of the antifungal medication Terbinafine and finds applications in materials science.[2] Understanding its precise three-dimensional structure and the nature of its chemical bonds is crucial for predicting its reactivity and designing new synthetic methodologies.

Molecular Structure and Bonding

The structure of 3,3-Dimethyl-1-butyne is defined by two distinct carbon frameworks: the linear acetylene unit and the tetrahedral tert-butyl group.

• Acetylene Unit (C1 and C2): The C1 and C2 atoms are sp hybridized, forming a linear arrangement with a 180° bond angle. The bond between them is a triple bond, consisting of one strong sigma (σ) bond and two weaker pi (π) bonds. The terminal C1 atom is also bonded to a hydrogen atom, making it an acidic proton that can be abstracted by strong bases.

• Tert-Butyl Group (C3, C4, and Methyl Carbons): The C3 and C4 atoms, along with the three methyl carbons, are all sp³ hybridized, resulting in a tetrahedral geometry around these atoms with bond angles of approximately 109.5°. The C2-C3 bond is a sigma bond formed from the overlap of an sp orbital from C2 and an sp³ orbital from C3.

The presence of the bulky tert-butyl group adjacent to the triple bond provides significant steric hindrance, which influences the molecule's reactivity in addition and substitution reactions.

Below is a diagram illustrating the atomic connectivity and numbering for 3,3-Dimethyl-1-Butyne.

Figure 1. Chemical structure of 3,3-Dimethyl-1-Butyne with atom numbering.

A diagram illustrating the orbital hybridization and the formation of sigma and pi bonds is presented below.

Figure 2. Orbital hybridization and bonding in 3,3-Dimethyl-1-Butyne.

Quantitative Structural Data

Precise experimental determination of bond lengths and angles for gas-phase molecules is typically achieved through microwave spectroscopy or gas electron diffraction. While these data are mentioned as being available for 3,3-Dimethyl-1-Butyne in databases such as the NIST Chemistry Webbook, the primary literature containing the detailed experimental protocols and full results was not accessible. The following table summarizes general and calculated physical properties.

Property	Value	Reference
Molecular Formula	C₆H₁₀	[1]
Molecular Weight	82.14 g/mol	[1]
Boiling Point	37-38 °C	[3]
Melting Point	-78 °C	[3]
Density	0.667 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.374	[3]

Spectroscopic Data

Spectroscopic techniques are fundamental for the structural elucidation and characterization of 3,3-Dimethyl-1-Butyne.

NMR spectroscopy provides detailed information about the hydrogen and carbon environments within the molecule.

¹H NMR: The proton NMR spectrum is simple, showing two distinct signals:

• A singlet for the nine equivalent protons of the tert-butyl group.

• A singlet for the acetylenic proton.

¹³C NMR: The carbon NMR spectrum shows four signals corresponding to the four unique carbon environments:

• The terminal acetylenic carbon (C1).

• The internal acetylenic carbon (C2).

• The quaternary carbon of the tert-butyl group (C3).

• The three equivalent methyl carbons of the tert-butyl group (C4).

The following table summarizes the expected chemical shifts.

Nucleus	Environment	Chemical Shift (δ, ppm)	Multiplicity
¹H	-C(CH₃)₃	~1.2	Singlet
¹H	≡C-H	~1.9	Singlet
¹³C	-C(CH₃)₃	~31	Quartet
¹³C	-C(CH₃)₃	~28	Singlet
¹³C	≡C-H	~68	Doublet
¹³C	-C≡	~88	Singlet

The IR spectrum of 3,3-Dimethyl-1-Butyne displays characteristic absorption bands for its functional groups.

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
≡C-H stretch	~3310	Strong, sharp
C-H (sp³) stretch	2870-2970	Strong
C≡C stretch	~2105	Weak
C-H (sp³) bend	1365, 1450-1475	Medium
≡C-H bend	~630	Strong, broad

Experimental Protocols

• Sample Preparation: A sample of 3,3-Dimethyl-1-Butyne (5-10 mg) is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ = 0.00 ppm).

• Instrument Setup: The NMR spectrometer (e.g., a 400 MHz Bruker AVANCE) is tuned and shimmed for the specific probe and solvent.

• ¹H NMR Acquisition: A standard one-pulse sequence is used to acquire the proton spectrum. Key parameters include a 90° pulse angle, a relaxation delay of 1-5 seconds, and the acquisition of 8-16 scans for good signal-to-noise.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence is used to acquire the carbon spectrum. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing: The raw free induction decay (FID) data is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the residual solvent peak or TMS.

• Instrument Preparation: The Attenuated Total Reflectance (ATR) crystal of the FTIR spectrometer (e.g., a PerkinElmer Spectrum Two) is cleaned with a suitable solvent (e.g., isopropanol) and a background spectrum is collected.

• Sample Application: A small drop of liquid 3,3-Dimethyl-1-Butyne is placed directly onto the ATR crystal, ensuring complete coverage.

• Spectrum Acquisition: The sample spectrum is acquired, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The sample spectrum is automatically ratioed against the background spectrum to produce the final transmittance or absorbance spectrum. The spectrum is then analyzed for the characteristic absorption bands.

The diagram below outlines a general experimental workflow for the characterization of a synthesized organic compound like 3,3-Dimethyl-1-Butyne.

Figure 3. General experimental workflow for synthesis and characterization.

Conclusion

3,3-Dimethyl-1-Butyne possesses a distinct molecular architecture governed by the linear geometry of its sp-hybridized alkyne unit and the tetrahedral arrangement of its sp³-hybridized tert-butyl group. This structure gives rise to characteristic spectroscopic signatures in NMR and IR analyses, which are crucial for its identification and characterization. While precise, experimentally determined bond lengths and angles from primary literature are not detailed herein, the fundamental principles of its bonding provide a robust framework for understanding its chemical behavior. The protocols and data presented in this guide serve as a valuable resource for researchers utilizing this important synthetic building block.

References

• 1. 3,3-Dimethyl-1-butyne | C6H10 | CID 13512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3-Dimethyl-1-butyne, 98% | Fisher Scientific [fishersci.ca]
• 3. 3,3-Dimethyl-1-butyne 0.98 tert-Butylacetylene [sigmaaldrich.com]

Spectroscopic Analysis of 3,3-Dimethyl-1-Butyne: A Technical Guide

Introduction: 3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a terminal alkyne with the chemical formula C₆H₁₀. Its rigid, linear alkyne functional group and bulky tert-butyl group give it distinct spectroscopic features. This guide provides an in-depth look at the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, intended for researchers and professionals in chemical and pharmaceutical sciences.

Data Presentation

The spectroscopic data for 3,3-Dimethyl-1-Butyne is summarized in the tables below. These values are compiled from the Spectral Database for Organic Compounds (SDBS).

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
1.93	Singlet	1H	Acetylenic Proton (≡C-H)
1.21	Singlet	9H	tert-Butyl Protons (-C(CH₃)₃)

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Carbon Type	Assignment
88.0	Quaternary (sp)	Internal Alkyne Carbon (-C≡)
68.1	Methine (sp)	Terminal Alkyne Carbon (≡C-H)
31.2	Methyl (sp³)	tert-Butyl Methyl Carbons (-C(CH₃)₃)
27.9	Quaternary (sp³)	tert-Butyl Quaternary Carbon (-C(CH₃)₃)

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3317	C-H Stretch	Terminal Alkyne (sp C-H)
2971	C-H Stretch	Alkane (sp³ C-H)
2105	C≡C Stretch	Alkyne
1478	C-H Bend	Alkane (-CH₃)
1364	C-H Bend	Alkane (tert-butyl)
1259	C-C Stretch	Alkane
631	C-H Bend	Terminal Alkyne (≡C-H)

Table 4: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
82	15.6	[M]⁺ (Molecular Ion)
67	100.0	[M-CH₃]⁺ (Base Peak)
51	12.5	[C₄H₃]⁺
41	48.2	[C₃H₅]⁺
39	24.1	[C₃H₃]⁺
27	13.4	[C₂H₃]⁺

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra to determine the chemical environment of the protons and carbons in the molecule.

Instrumentation:

• Spectrometer: JEOL EX-90 FT NMR Spectrometer

• Frequency: 90 MHz for ¹H NMR, 22.49 MHz for ¹³C NMR

• Solvent: Chloroform-d (CDCl₃)

• Reference: Tetramethylsilane (TMS) at 0.00 ppm

Sample Preparation:

• A sample of approximately 5-20 mg of 3,3-Dimethyl-1-Butyne is carefully weighed and dissolved in approximately 0.6-0.7 mL of Chloroform-d in a clean, dry vial.

• The solution is then transferred into a 5 mm NMR tube using a Pasteur pipette, ensuring the liquid height is around 4-5 cm.

• The NMR tube is capped and wiped clean before being placed in the spectrometer's sample holder.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse sequence.

• Acquisition Time: ~2-3 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16 scans are typically sufficient due to the high sensitivity of proton NMR.

¹³C NMR Acquisition:

• Pulse Program: Standard single-pulse with proton broadband decoupling.

• Acquisition Time: ~1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128-1024) is required to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule by measuring the absorption of infrared radiation.

Instrumentation:

• Spectrometer: JASCO Corporation FT/IR-410

• Technique: Neat Liquid Film (Capillary Film)

Sample Preparation:

• Ensure the sodium chloride (NaCl) or potassium bromide (KBr) salt plates are clean and dry.

• Place one to two drops of neat (undiluted) 3,3-Dimethyl-1-Butyne onto the surface of one salt plate.

• Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film between the plates.

Data Acquisition:

• A background spectrum of the empty spectrometer is recorded to account for atmospheric CO₂ and H₂O.

• The prepared salt plate assembly is placed in the sample holder of the FT-IR spectrometer.

• The sample spectrum is acquired, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹. The final spectrum is presented in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule upon ionization.

Instrumentation:

• Spectrometer: Hitachi M-80B Mass Spectrometer

• Ionization Method: Electron Ionization (EI)

• Ionization Energy: 70 eV

Sample Introduction and Ionization:

• A small amount of the liquid sample is introduced into the instrument, often via a direct insertion probe or gas chromatography (GC) inlet, where it is vaporized under high vacuum.

• The gaseous molecules are bombarded with a high-energy electron beam (70 eV). This causes the ejection of an electron from the molecule, forming a positively charged molecular ion ([M]⁺).

• The excess energy from the ionization process causes the molecular ion to fragment into smaller, characteristic charged ions.

Data Acquisition:

• The resulting ions (molecular ion and fragment ions) are accelerated into a mass analyzer.

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion, generating a mass spectrum which is a plot of relative intensity versus m/z.

Visualization

The following diagram illustrates a generalized workflow for the spectroscopic characterization of a pure organic compound like 3,3-Dimethyl-1-Butyne.

Fig. 1: Workflow for Spectroscopic Analysis of an Organic Compound.

A Comprehensive Technical Guide to 3,3-Dimethyl-1-Butyne (CAS 917-92-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a terminal alkyne with the Chemical Abstracts Service (CAS) number 917-92-0.[1] Its unique structural features, particularly the bulky tert-butyl group adjacent to the acetylene (B1199291) unit, make it a valuable reagent and building block in organic synthesis. This guide provides an in-depth overview of its chemical and physical properties, spectroscopic data, synthesis, key reactions, and applications, with a particular focus on its relevance in pharmaceutical development.

Chemical and Physical Properties

3,3-Dimethyl-1-butyne is a colorless, highly flammable liquid with a distinctive, pungent odor.[2][3] It is sparingly soluble in water but miscible with many common organic solvents such as chloroform, benzene, and toluene.[1][3][4]

Table 1: Physical and Chemical Properties of 3,3-Dimethyl-1-Butyne

Property	Value	Reference
CAS Number	917-92-0	[1][2]
Molecular Formula	C₆H₁₀	[1][2]
Molecular Weight	82.14 g/mol	[5][6][7]
Boiling Point	37-38 °C	[1][8]
Melting Point	-78 °C	[1][8]
Density	0.667 g/mL at 25 °C	[8]
Refractive Index (n20/D)	1.374	[8]
Vapor Pressure	398 mmHg at 20 °C	[7][9]
Flash Point	-29.5 °C
Solubility	Immiscible with water; Miscible with chloroform, benzene, toluene.	[1][4]

Spectroscopic Data

The structural identification of 3,3-Dimethyl-1-butyne is supported by various spectroscopic techniques.

Table 2: Spectroscopic Data for 3,3-Dimethyl-1-Butyne

Technique	Key Features	Reference
¹H NMR	Data available, typically showing a singlet for the tert-butyl protons and a singlet for the acetylenic proton.	[10]
¹³C NMR	Data available, showing characteristic peaks for the quaternary carbon, the methyl carbons, and the two sp-hybridized carbons of the alkyne.	[11]
Infrared (IR) Spectroscopy	Data available, with characteristic absorptions for the ≡C-H stretch and the C≡C stretch.	[10][12]
Mass Spectrometry (MS)	Data available, showing the molecular ion peak and characteristic fragmentation patterns.	[10][13]

Synthesis and Reactions

Synthesis

A common laboratory and industrial scale synthesis of 3,3-Dimethyl-1-butyne involves the dehydrohalogenation of a suitable precursor, such as 3,3-dimethyl-1-bromobutane, using a strong base like potassium tert-butoxide.[1]

Key Reactions

3,3-Dimethyl-1-butyne participates in a variety of reactions typical of terminal alkynes, making it a versatile intermediate.[2]

• Deprotonation: In the presence of a strong base, such as n-butyllithium, the terminal alkyne is deprotonated to form a lithium acetylide. This nucleophile can then react with various electrophiles.[3]

• Sonogashira Coupling: It undergoes palladium- and copper-catalyzed cross-coupling reactions with aryl or vinyl halides to form substituted alkynes.[3] This is a powerful method for creating carbon-carbon bonds.

• Hydroboration-Oxidation: This reaction sequence can be used to introduce functional groups to the alkyne.[1]

• Addition Reactions: The triple bond can undergo various addition reactions, such as hydrogenation.[2]

Applications in Drug Development and Materials Science

3,3-Dimethyl-1-butyne is a crucial intermediate in the pharmaceutical industry.[1]

• Synthesis of Terbinafine: It is notably used in the synthesis of terbinafine, a widely used antifungal medication.[1][2][4][14] The unique structure of 3,3-dimethyl-1-butyne is a key building block for constructing the final drug molecule.[1]

• Medicinal Chemistry: Its rigid structure and the ability to introduce the tert-butyl group are valuable in designing new drug candidates. The tert-butyl group can enhance metabolic stability and modulate the pharmacological properties of a molecule.[1]

• Materials Science: Beyond pharmaceuticals, it is used in the synthesis of organometallic complexes, such as (3,3-Dimethyl-1-butyne)dicobalt hexacarbonyl.[1] These complexes are important in processes like chemical vapor deposition (CVD) for creating thin films used in microelectronics.[1]

Experimental Protocols

Example Protocol: Sonogashira Coupling Reaction

The following is a representative experimental protocol for a Sonogashira coupling reaction involving 3,3-Dimethyl-1-butyne.[3]

Objective: To synthesize an aryl-substituted alkyne from an aryl bromide and 3,3-Dimethyl-1-butyne.

Materials:

• Aryl bromide (1.0 equiv)

• 3,3-Dimethyl-1-butyne (1.2 equiv)

• PdCl₂(PPh₃)₂ (0.05 equiv)

• Copper(I) iodide (CuI) (0.10 equiv)

• Triethylamine (B128534) (solvent and base)

• Ethyl acetate (B1210297) (for workup)

• Saturated aqueous ammonium (B1175870) chloride (for workup)

• Brine (for workup)

• Anhydrous sodium sulfate (B86663) (for drying)

• Silica (B1680970) gel (for chromatography)

• Cyclohexane (B81311)/ethyl acetate mixture (eluent)

Procedure:

• To a reaction vessel containing the aryl bromide (1.00 mmol), add PdCl₂(PPh₃)₂ (35 mg, 0.05 mmol) and CuI (19 mg, 0.10 mmol).

• Add triethylamine (3.3 mL).

• Slowly add 3,3-Dimethyl-1-butyne (1.20 mmol) to the reaction mixture.

• Stir the mixture at 50 °C overnight.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of NH₄Cl until the aqueous phase is neutral.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a mixture of cyclohexane and ethyl acetate as the eluent to obtain the desired aryl-substituted alkyne.[3]

Safety Information

3,3-Dimethyl-1-butyne is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Table 3: GHS Hazard Information for 3,3-Dimethyl-1-Butyne

Pictogram	Signal Word	Hazard Statements	Precautionary Statements
GHS02	Danger	H225: Highly flammable liquid and vapor. H412: Harmful to aquatic life with long lasting effects.	P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. P233: Keep container tightly closed. P240: Ground/bond container and receiving equipment. P241: Use explosion-proof electrical/ventilating/lighting equipment. P242: Use only non-sparking tools. P273: Avoid release to the environment.

Data sourced from[7][15]

It may cause skin, eye, and respiratory irritation.[8][16] Ingestion can be harmful and may cause lung damage if aspirated.[7][8][9] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this compound.

Visualizations

Caption: Workflow for a Sonogashira coupling reaction.

Caption: Key reactions of 3,3-Dimethyl-1-Butyne.

References

• 1. nbinno.com [nbinno.com]
• 2. CAS 917-92-0: 3,3-Dimethyl-1-butyne | CymitQuimica [cymitquimica.com]
• 3. Page loading... [guidechem.com]
• 4. 3,3-Dimethyl-1-butyne, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 1-Butyne, 3,3-dimethyl- (CAS 917-92-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. 3,3-Dimethyl-1-butyne | 917-92-0 | FD172961 | Biosynth [biosynth.com]
• 7. 3,3-Dimethyl-1-butyne | C6H10 | CID 13512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3,3-Dimethyl-1-butyne | 917-92-0 [chemicalbook.com]
• 9. 3,3-Dimethyl-1-butyne - Hazardous Agents | Haz-Map [haz-map.com]
• 10. 3,3-Dimethyl-1-butyne(917-92-0) IR Spectrum [m.chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. spectrabase.com [spectrabase.com]
• 13. spectrabase.com [spectrabase.com]
• 14. 3,3-Dimethyl-1-butyne, 98% | CymitQuimica [cymitquimica.com]
• 15. fishersci.com [fishersci.com]
• 16. 3,3-Dimethyl-1-butyne(917-92-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

A Technical Guide to the Solubility of 3,3-Dimethyl-1-Butyne in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,3-Dimethyl-1-Butyne (tert-butylacetylene), a key intermediate in pharmaceutical synthesis and organic chemistry. This document compiles available solubility data, details experimental protocols for solubility determination, and presents a logical workflow for these procedures.

Core Concepts in Solubility

The solubility of a substance is its ability to dissolve in a solvent to form a homogeneous solution. For organic compounds like 3,3-Dimethyl-1-Butyne, the principle of "like dissolves like" is a primary determinant of solubility. As a non-polar hydrocarbon, it is expected to be readily soluble in non-polar organic solvents and poorly soluble in polar solvents such as water.[1][2] The presence of the carbon-carbon triple bond in alkynes results in a slightly higher boiling point compared to their alkane and alkene counterparts, which can influence their interactions with solvents.[2][3]

Quantitative Solubility Data

While 3,3-Dimethyl-1-Butyne is widely reported to be miscible with a variety of organic solvents, specific quantitative solubility data is not extensively available in published literature. The term "miscible" indicates that the two substances form a homogeneous solution in all proportions.[4][5][6][7][8][9][10] The compound is consistently reported as being immiscible with water.[4][5][6][7][8][9][10]

The following table summarizes the qualitative solubility of 3,3-Dimethyl-1-Butyne in various organic solvents based on available data.

Solvent	Chemical Formula	Polarity	Solubility	Citation(s)
Benzene	C₆H₆	Non-polar	Miscible	[1][4][5][6][7][8][9]
Chloroform	CHCl₃	Weakly polar	Miscible	[4][5][6][7][8][9]
Toluene	C₇H₈	Non-polar	Miscible	[4][5][6][7][8][9]
Diethyl Ether	(C₂H₅)₂O	Weakly polar	Soluble	[1][2][11][12]
Hexane	C₆H₁₄	Non-polar	Soluble	[11][12]
Carbon Tetrachloride	CCl₄	Non-polar	Soluble	[1]
Water	H₂O	Polar	Immiscible	[1][4][5][6][7][8][9]

Experimental Protocol for Solubility Determination of a Volatile Liquid

Due to the volatile nature of 3,3-Dimethyl-1-Butyne (boiling point: 37-38°C), standard methods for determining solubility, such as the gravimetric method, must be adapted to prevent evaporative losses. The following protocol outlines a suitable method for determining the solubility of a volatile liquid in an organic solvent.

Objective: To quantitatively determine the solubility of 3,3-Dimethyl-1-Butyne in a given organic solvent at a specific temperature.

Materials:

• 3,3-Dimethyl-1-Butyne (high purity)

• Selected organic solvent (analytical grade)

• Gas-tight syringes

• Septum-sealed vials of known volume

• Thermostated shaker or water bath

• Gas chromatograph with a flame ionization detector (GC-FID)

• Analytical balance

Methodology:

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of 3,3-Dimethyl-1-Butyne in the chosen solvent of known concentrations.

  • Use gas-tight syringes to accurately measure and transfer the volatile components into septum-sealed vials to minimize evaporation.

• Calibration Curve:

  • Inject known volumes of the standard solutions into the GC-FID system.

  • Record the peak area for 3,3-Dimethyl-1-Butyne for each standard.

  • Plot a calibration curve of peak area versus concentration.

• Equilibration:

  • In a series of septum-sealed vials, add a known volume of the organic solvent.

  • Add an excess amount of 3,3-Dimethyl-1-Butyne to each vial using a gas-tight syringe. The presence of a second phase (undissolved solute) should be visible.

  • Place the vials in a thermostated shaker or water bath set to the desired temperature.

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with gentle agitation to ensure the solvent is saturated.

• Sample Analysis:

  • After equilibration, cease agitation and allow the phases to separate.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a gas-tight syringe, ensuring no undissolved solute is collected.

  • Inject this sample into the GC-FID system.

  • Record the peak area for 3,3-Dimethyl-1-Butyne.

• Calculation of Solubility:

  • Using the calibration curve, determine the concentration of 3,3-Dimethyl-1-Butyne in the saturated solution from the measured peak area.

  • Express the solubility in the desired units (e.g., g/100 mL, mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of a volatile organic compound.

Caption: Workflow for the experimental determination of solubility.

Logical Relationships in Solubility

The solubility of 3,3-Dimethyl-1-Butyne is governed by the intermolecular forces between the solute and the solvent molecules. The following diagram illustrates the factors influencing the solubility of a non-polar compound like 3,3-Dimethyl-1-Butyne.

Caption: Factors influencing the solubility of 3,3-Dimethyl-1-Butyne.

References

• 1. organicmystery.com [organicmystery.com]
• 2. Physical Properties of Alkynes: Key Concepts & Examples [vedantu.com]
• 3. byjus.com [byjus.com]
• 4. 3,3-Dimethyl-1-butyne | 917-92-0 [chemicalbook.com]
• 5. nbinno.com [nbinno.com]
• 6. chembk.com [chembk.com]
• 7. 3,3-Dimethyl-1-butyne, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. Page loading... [guidechem.com]
• 9. chembk.com [chembk.com]
• 10. echemi.com [echemi.com]
• 11. Physical Properties of Alkynes | OpenOChem Learn [learn.openochem.org]
• 12. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to 3,3-Dimethyl-1-Butyne: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,3-Dimethyl-1-butyne, also known as neohexyne or tert-butylacetylene, is a valuable terminal alkyne in organic synthesis. Its unique structural features, particularly the bulky tert-butyl group adjacent to the carbon-carbon triple bond, impart distinct reactivity and physical properties. This guide provides a comprehensive overview of its chemical and physical characteristics, detailed experimental protocols for its synthesis and analysis, and its application in synthetic chemistry, with a focus on its role as a key intermediate in the synthesis of the antifungal drug Terbinafine.

Core Properties and Data

3,3-Dimethyl-1-butyne is a colorless, highly flammable liquid.[1] Its molecular structure consists of a terminal alkyne functional group with a tert-butyl substituent on the adjacent carbon atom.

Property	Value	Source
Chemical Formula	C₆H₁₀	[2][3]
Molecular Weight	82.14 g/mol	[2]
CAS Number	917-92-0	[3]
Boiling Point	37-38 °C	[1]
Melting Point	-78 °C	[1]
Density	0.667 g/mL at 25 °C	[1]
Synonyms	tert-Butylacetylene, Neohexyne	[3]

Experimental Protocols

Synthesis of 3,3-Dimethyl-1-Butyne

A common method for the synthesis of 3,3-Dimethyl-1-butyne is through the dehydrohalogenation of a suitable precursor, such as 3,3-dimethyl-1,2-dibromobutane or 1-bromo-3,3-dimethyl-1-butene. The following protocol describes a general procedure for its preparation.

Materials:

• Precursor (e.g., 1,2-dibromo-3,3-dimethylbutane)

• Strong base (e.g., potassium tert-butoxide or sodium amide)

• Anhydrous solvent (e.g., dimethyl sulfoxide (B87167) or liquid ammonia)

• Round-bottom flask

• Condenser

• Stirring apparatus

• Heating mantle or cooling bath

• Distillation apparatus

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the precursor in the anhydrous solvent.

• Cool the mixture to an appropriate temperature (e.g., 0 °C or lower, depending on the base and solvent).

• Slowly add the strong base to the reaction mixture with vigorous stirring. The addition should be controlled to manage any exothermic reaction.

• After the addition is complete, allow the reaction to stir at room temperature or with gentle heating to ensure complete reaction. Monitor the reaction progress using a suitable analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by carefully adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product into a low-boiling organic solvent such as diethyl ether or pentane.

• Wash the organic layer with water and brine to remove any remaining base and salts.

• Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate (B86663) or sodium sulfate).

• Filter off the drying agent and carefully remove the solvent by distillation.

• Purify the crude 3,3-Dimethyl-1-butyne by fractional distillation to obtain the pure product.

Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for the structural elucidation of 3,3-Dimethyl-1-Butyne.

Instrumentation:

• NMR Spectrometer (e.g., 300 MHz or higher)

• NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

Procedure:

• Prepare a dilute solution of 3,3-Dimethyl-1-Butyne in the deuterated solvent in an NMR tube.

• Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

• Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the signals to determine the relative number of protons for each peak.

• Analyze the chemical shifts and coupling patterns to confirm the structure. The expected spectrum will show a singlet for the nine equivalent protons of the tert-butyl group and a singlet for the acetylenic proton.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of 3,3-Dimethyl-1-Butyne and to identify any impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer

• GC column suitable for volatile organic compounds (e.g., a non-polar or medium-polarity column)

• Helium or another suitable carrier gas

Procedure:

• Prepare a dilute solution of the 3,3-Dimethyl-1-Butyne sample in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).

• Inject a small volume of the sample into the GC.

• Run a temperature program that allows for the separation of the compound from the solvent and any potential impurities. A typical program might start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature.

• The mass spectrometer will detect and fragment the molecules as they elute from the GC column.

• Analyze the resulting chromatogram to assess the purity of the sample. The mass spectrum of the main peak can be compared to a library spectrum to confirm the identity of 3,3-Dimethyl-1-Butyne.

Sonogashira Coupling Reaction

3,3-Dimethyl-1-butyne is a common substrate in Sonogashira coupling reactions to form internal alkynes.[4][5][6]

Materials:

• Aryl or vinyl halide

• 3,3-Dimethyl-1-butyne

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Amine base (e.g., triethylamine (B128534) or diisopropylamine)

• Anhydrous solvent (e.g., tetrahydrofuran (B95107) or toluene)

• Reaction vessel (e.g., Schlenk flask)

• Stirring apparatus

Procedure:

• In a reaction vessel under an inert atmosphere, combine the aryl or vinyl halide, palladium catalyst, and copper(I) iodide in the anhydrous solvent.

• Add the amine base, followed by the 3,3-Dimethyl-1-butyne.

• Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of celite to remove the catalysts.

• Wash the celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain the desired internal alkyne.

Application in Drug Development: Synthesis of Terbinafine

3,3-Dimethyl-1-butyne is a crucial building block in the industrial synthesis of Terbinafine, a widely used antifungal agent. Terbinafine functions by inhibiting the enzyme squalene (B77637) epoxidase, a key enzyme in the fungal ergosterol (B1671047) biosynthesis pathway. This inhibition leads to a deficiency of ergosterol and an accumulation of squalene within the fungal cell, which disrupts the cell membrane and leads to cell death.

The following diagram illustrates the ergosterol biosynthesis pathway and the point of inhibition by Terbinafine.

Caption: Mechanism of action of Terbinafine in the fungal ergosterol biosynthesis pathway.

Conclusion

3,3-Dimethyl-1-butyne is a versatile and important reagent in organic synthesis with significant applications in the pharmaceutical industry. Its distinct properties and reactivity make it a valuable tool for the construction of complex molecules. The experimental protocols provided in this guide offer a practical resource for researchers and professionals working with this compound. A thorough understanding of its handling, synthesis, and reactivity is essential for its effective and safe utilization in a laboratory setting.

References

• 1. 3,3-Dimethyl-1-butene(558-37-2) 1H NMR [m.chemicalbook.com]
• 2. 3,3-Dimethyl-1-butyne | 917-92-0 | FD172961 | Biosynth [biosynth.com]
• 3. CAS 917-92-0: 3,3-Dimethyl-1-butyne | CymitQuimica [cymitquimica.com]
• 4. guidechem.com [guidechem.com]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Safe Handling of 3,3-Dimethyl-1-Butyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,3-Dimethyl-1-Butyne (CAS No. 917-92-0), also known as tert-Butylacetylene. The following sections detail the physical and chemical properties, potential hazards, and essential precautions for the safe use of this compound in a laboratory and drug development setting.

Chemical and Physical Properties

3,3-Dimethyl-1-Butyne is a colorless, highly flammable liquid.[1][2] It is crucial to understand its physical properties to ensure safe handling and storage.

Property	Value	Reference
Molecular Formula	C6H10	[3]
Molecular Weight	82.14 g/mol	[1][4]
Boiling Point	37-38 °C (98.6-100.4 °F) at 760 mmHg	[3][5]
Melting Point	-78 °C (-108.4 °F)	[3][5]
Flash Point	< -30 °F (< -34 °C)	[3]
Density	0.667 g/mL at 25 °C	[6]
Vapor Pressure	398.0 mmHg	[1]
Water Solubility	Immiscible	[2][3]
Solubility in Organic Solvents	Miscible with chloroform, benzene, and toluene	[2][3]
Refractive Index	n20/D 1.374	[6]

Hazard Identification and GHS Classification

3,3-Dimethyl-1-Butyne is classified as a hazardous chemical.[5] The primary hazards are its extreme flammability and potential for causing irritation.[1]

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 1 / 2	H224: Extremely flammable liquid and vapor / H225: Highly flammable liquid and vapor
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Not Classified	May cause eye irritation
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Not Classified	May cause respiratory tract irritation
Aspiration Hazard	Not Classified	Harmful by ingestion (may cause lung damage by aspiration)

Signal Word: Danger[5]

Hazard Statements:

• Extremely flammable liquid and vapor.[1]

• Highly flammable liquid and vapor.[5]

• Causes skin irritation.[1]

• Harmful to aquatic life with long lasting effects.[5]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with 3,3-Dimethyl-1-Butyne.

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[7][8]

• Use explosion-proof electrical, ventilating, and lighting equipment.[5][9]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[5][9]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling this chemical to determine the appropriate PPE.

Protection Type	Specification
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.
Respiratory Protection	If ventilation is inadequate, use a NIOSH or European Standard EN 149 approved respirator. Follow OSHA respirator regulations found in 29CFR 1910.134 or European Standard EN 149.

Handling Procedures

• Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[5]

• Ground and bond containers when transferring material to prevent static electricity discharge.[7][8]

• Use only non-sparking tools.[5]

• Avoid contact with skin, eyes, and clothing.[7][8]

• Avoid inhalation of vapor or mist.[7]

• Wash hands thoroughly after handling.[7]

• Empty containers retain product residue and can be dangerous. Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.[7]

Storage Procedures

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

• Store in a flammables-area, and consider refrigeration for long-term stability.[2][7]

• Keep away from sources of ignition and incompatible materials such as oxidizing agents.[5][7]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the logical flow of procedures for safe handling and in the event of an emergency.

Caption: Standard workflow for handling 3,3-Dimethyl-1-Butyne.

Caption: Emergency protocol for a spill of 3,3-Dimethyl-1-Butyne.

First Aid Measures

Immediate medical attention is required in case of exposure.[7]

Exposure Route	First Aid Procedure
Inhalation	Remove victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[7]
Skin Contact	Get medical aid. Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse.[7]
Eye Contact	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[7]
Ingestion	Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[7]

Fire Fighting Measures

• Extinguishing Media: Use water spray to cool fire-exposed containers. Water may be ineffective. In case of fire, use water fog, dry chemical, carbon dioxide, or regular foam. Do NOT use straight streams of water.[7]

• Specific Hazards: HIGHLY FLAMMABLE: Will be easily ignited by heat, sparks or flames. Vapors may form explosive mixtures with air and may travel to a source of ignition and flash back.[7][8] Containers may explode in the heat of a fire.[7]

• Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7]

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation. Keep people away from and upwind of spill/leak. Avoid contact with skin, eyes, and clothing. Use personal protective equipment. Remove all sources of ignition. Take precautionary measures against static discharges.[8]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[8]

• Methods for Containment and Cleaning Up: Absorb spill with inert material (e.g., dry sand or earth), then place into a chemical waste container. Use a spark-proof tool. A vapor suppressing foam may be used to reduce vapors.[7]

Toxicological Information

The toxicological properties of 3,3-Dimethyl-1-Butyne have not been fully investigated.[7] It may cause respiratory tract, skin, and eye irritation.[7] Ingestion may cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[7] Vapors may cause dizziness or suffocation.[7]

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control regulations.[5] Empty containers may retain product residue and should be treated as hazardous waste.[7]

Disclaimer: This document is intended as a guide and is not exhaustive. Always refer to the most current Safety Data Sheet (SDS) for 3,3-Dimethyl-1-Butyne before use and consult with a qualified safety professional.

References

• 1. 3,3-Dimethyl-1-butyne | C6H10 | CID 13512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. chembk.com [chembk.com]
• 4. 3,3-Dimethyl-1-Butyne | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. fishersci.com [fishersci.com]
• 6. 3,3-Dimethyl-1-butyne | 917-92-0 [chemicalbook.com]
• 7. 3,3-Dimethyl-1-butyne(917-92-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. fishersci.com [fishersci.com]

A Comprehensive Technical Guide to Thermo Scientific Chemicals 3,3-Dimethyl-1-Butyne

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the specifications, applications, and handling of 3,3-Dimethyl-1-Butyne, a key building block in organic synthesis, available from Thermo Scientific Chemicals.

Core Specifications

3,3-Dimethyl-1-Butyne, also known as tert-Butylacetylene, is a terminal alkyne widely utilized in pharmaceutical and materials science research.[1] Its properties make it a valuable reagent for introducing the sterically demanding tert-butyl group in various molecular architectures.

Chemical and Physical Properties

The fundamental properties of 3,3-Dimethyl-1-Butyne are summarized in the table below, compiled from various sources.

Property	Value
CAS Number	917-92-0
Molecular Formula	C₆H₁₀
Molecular Weight	82.14 g/mol [2][3]
Appearance	Clear, colorless liquid[1][4]
Purity (Typical)	≥97.5% (GC)[4][5]
Boiling Point	37-38 °C[1][6][7]
Melting Point	-78 °C[1][6][7]
Density	0.667 g/mL at 25 °C[6][7]
Refractive Index (n20/D)	1.3730 - 1.3750[4][7]
Solubility	Miscible with chloroform, benzene, and toluene. Immiscible with water.[1][6][8]
Storage Temperature	2-8 °C[1][7]

Safety and Handling

3,3-Dimethyl-1-Butyne is a highly flammable liquid and vapor and requires careful handling in a well-ventilated area, away from ignition sources.[1][7] It may cause skin, eye, and respiratory irritation.[6] Always consult the Safety Data Sheet (SDS) provided by Thermo Scientific Chemicals for complete safety information.

Key Applications and Experimental Protocols

The primary application of 3,3-Dimethyl-1-Butyne in the pharmaceutical industry is as a crucial intermediate in the synthesis of the antifungal drug Terbinafine (B446).[1][8] It is also used in the preparation of other organic compounds, such as 2,2,7,7-tetramethyl-octa-3,5-diyne and in hydroboration reactions.[6][8]

Synthesis of Terbinafine Intermediate

The synthesis of a key precursor for Terbinafine involves the reaction of 3,3-Dimethyl-1-Butyne with acrolein or a related electrophile. The following is a representative, multi-step protocol synthesized from patent literature.

Disclaimer: This protocol is for informational purposes only and should be adapted and optimized by qualified personnel in a laboratory setting.

Objective: To synthesize 6,6-dimethyl-1-hepten-4-yn-3-ol, a precursor to Terbinafine.

Materials:

• 3,3-Dimethyl-1-Butyne (Thermo Scientific Chemicals)

• n-Butyl lithium in hexane (B92381)

• Acrolein

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (for quenching)

• Organic solvent for extraction (e.g., diethyl ether)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Lithiation of 3,3-Dimethyl-1-Butyne:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,3-Dimethyl-1-Butyne in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add an equimolar amount of n-butyl lithium in hexane to the stirred solution.

  • Allow the reaction to stir for 30-60 minutes at 0 °C to ensure complete formation of the lithium acetylide.

• Reaction with Acrolein:

  • In a separate flask, prepare a solution of acrolein in anhydrous THF.

  • Cool the lithium acetylide solution to -78 °C (dry ice/acetone bath).

  • Slowly add the acrolein solution to the lithium acetylide suspension.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, quench by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid.

• Work-up and Purification:

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., diethyl ether).

  • Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product, 6,6-dimethyl-1-hepten-4-yn-3-ol, can be purified by vacuum distillation.

Generalized Hydroboration-Oxidation Protocol

3,3-Dimethyl-1-Butyne can undergo hydroboration-oxidation to yield an aldehyde. The following is a generalized protocol.

Objective: To synthesize 3,3-dimethylbutanal via hydroboration-oxidation of 3,3-Dimethyl-1-Butyne.

Materials:

• 3,3-Dimethyl-1-Butyne (Thermo Scientific Chemicals)

• A sterically hindered borane (B79455) reagent (e.g., disiamylborane (B86530) or 9-BBN) to prevent double addition.

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (B78521) solution (e.g., 3M)

• Hydrogen peroxide (30% solution)

Procedure:

• Hydroboration:

  • In a flame-dried flask under an inert atmosphere, dissolve 3,3-Dimethyl-1-Butyne in anhydrous THF.

  • Cool the solution to 0 °C.

  • Slowly add a solution of the borane reagent in THF.

  • Allow the reaction to warm to room temperature and stir for several hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Carefully and sequentially add the sodium hydroxide solution followed by the slow, dropwise addition of hydrogen peroxide. Caution: This reaction is exothermic.

  • Stir the mixture at room temperature for a few hours.

• Work-up and Purification:

  • Extract the product with an appropriate organic solvent.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer and remove the solvent under reduced pressure.

  • The resulting aldehyde can be purified by distillation.

Visualizing Workflows and Pathways

Synthesis of Terbinafine Precursor

The following diagram illustrates the key steps in the synthesis of the Terbinafine precursor from 3,3-Dimethyl-1-Butyne.

Caption: Synthetic pathway for a Terbinafine precursor.

General Experimental Workflow

This diagram outlines a general workflow for handling and using a flammable liquid reagent like 3,3-Dimethyl-1-Butyne in a research setting.

Caption: General workflow for handling 3,3-Dimethyl-1-Butyne.

References

• 1. d-nb.info [d-nb.info]
• 2. CN1362400A - Synthesis of terbinafine hydrochloride - Google Patents [patents.google.com]
• 3. 3,3-Dimethyl-1-butyne | 917-92-0 | FD172961 | Biosynth [biosynth.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. WO2007044273A1 - Process for preparing terbinafine - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Versatile Role of 3,3-Dimethyl-1-Butyne in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a sterically hindered terminal alkyne that serves as a valuable building block in a multitude of organic transformations.[1][2] Its unique structural feature, a bulky tert-butyl group adjacent to the carbon-carbon triple bond, imparts distinct reactivity and selectivity in various reactions. These characteristics make it an important intermediate in the synthesis of pharmaceuticals, functional materials, and complex organic molecules.[1][3] This document provides detailed application notes and experimental protocols for key synthetic methodologies utilizing 3,3-dimethyl-1-butyne.

Physicochemical Properties

A summary of the key physical and chemical properties of 3,3-dimethyl-1-butyne is presented below.

Property	Value	Reference
Molecular Formula	C₆H₁₀	[1]
Molecular Weight	82.14 g/mol	[4]
Boiling Point	37-38 °C	[1][4]
Melting Point	-78 °C	[1][4]
Density	0.667 g/mL at 25 °C	[4]
CAS Number	917-92-0	[1]
Solubility	Soluble in organic solvents like chloroform, benzene, and toluene; immiscible with water.	[1][5]

Key Applications and Synthetic Protocols

Sonogashira Coupling: Formation of Aryl-Alkynyl Bonds

The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[2][6][7] 3,3-Dimethyl-1-butyne readily participates in this reaction to furnish substituted arylalkynes, which are important structural motifs in medicinal chemistry and materials science.[2]

Experimental Protocol: Sonogashira Coupling of 3,3-Dimethyl-1-butyne with an Aryl Bromide [2]

Materials:

• Aryl bromide (1.0 equiv)

• 3,3-Dimethyl-1-butyne (1.2 equiv)

• PdCl₂(PPh₃)₂ (0.05 equiv)

• Copper(I) iodide (CuI) (0.10 equiv)

• Triethylamine (B128534) (TEA)

• Ethyl acetate (B1210297)

• Saturated aqueous NH₄Cl solution

• Brine

• Anhydrous Na₂SO₄

• Silica (B1680970) gel for column chromatography

Procedure:

• To a reaction flask containing the aryl bromide (1.00 mmol) and a magnetic stir bar, add PdCl₂(PPh₃)₂ (35 mg, 0.05 mmol) and CuI (19 mg, 0.10 mmol).

• Add triethylamine (3.3 mL).

• To this mixture, add 3,3-dimethyl-1-butyne (1.20 mmol) dropwise.

• Stir the resulting mixture at 50°C overnight.

• After the reaction is complete (monitored by TLC or GC-MS), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution until the aqueous phase is neutral.

• Wash the organic phase with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography using a suitable eluent system (e.g., cyclohexane/ethyl acetate) to afford the desired aryl-tert-butyl-substituted internal alkyne.[2]

Quantitative Data for Sonogashira Coupling:

Aryl Halide	Catalyst Loading (mol%)	Solvent	Base	Temperature (°C)	Yield (%)
Bromoaldehyde derivative	PdCl₂(PPh₃)₂ (5), CuI (10)	Triethylamine	Triethylamine	50	Not specified

Note: Yields are highly dependent on the specific aryl halide used.

Workflow for Sonogashira Coupling

Caption: Experimental workflow for the Sonogashira coupling reaction.

Deprotonation and Nucleophilic Addition

The terminal proton of 3,3-dimethyl-1-butyne is acidic and can be readily removed by a strong base, such as n-butyllithium, to generate a lithium acetylide.[2] This powerful nucleophile can then react with various electrophiles, including aldehydes and ketones, to form propargyl alcohols.[2] This two-step sequence is a fundamental C-C bond-forming strategy.

Experimental Protocol: Deprotonation and Reaction with an Aldehyde

Materials:

• 3,3-Dimethyl-1-butyne (1.0 equiv)

• n-Butyllithium (1.0 equiv, solution in hexanes)

• Aldehyde (1.0 equiv)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous NH₄Cl solution

• Diethyl ether

• Anhydrous MgSO₄

Procedure:

• To a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous THF.

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Add 3,3-dimethyl-1-butyne (1.0 equiv) to the cold THF.

• Slowly add n-butyllithium (1.0 equiv) dropwise to the solution. Stir the mixture at -78 °C for 30 minutes.

• Add a solution of the aldehyde (1.0 equiv) in anhydrous THF dropwise to the lithium acetylide solution.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the corresponding propargyl alcohol.

Quantitative Data for Deprotonation and Addition:

Electrophile	Base	Solvent	Temperature (°C)	Yield (%)
Aldehydes/Esters	n-Butyllithium	THF	-78 to RT	Varies

Note: Yields are highly dependent on the specific electrophile used.

Logical Relationship in Deprotonation-Addition

Caption: Deprotonation followed by nucleophilic addition.

Synthesis of Terbinafine (B446)

3,3-Dimethyl-1-butyne is a key starting material in the industrial synthesis of the antifungal drug Terbinafine.[1][3] The synthesis involves the formation of a key intermediate, 6,6-dimethyl-1-hepten-4-yn-3-ol, through the reaction of the lithium acetylide of 3,3-dimethyl-1-butyne with acrolein.[2]

Synthetic Pathway to a Terbinafine Precursor

The initial step involves the reaction of the lithium salt of 3,3-dimethyl-1-butyne with an electrophile to form an enynol intermediate.

Experimental Protocol: Synthesis of 6,6-dimethylhept-1-en-4-yn-3-ol [8]

Materials:

• 3,3-Dimethyl-1-butyne (1.0 equiv)

• n-Butyllithium (1.0 equiv, 2.5 M in hexanes)

• Ethyl formate (B1220265) (1.0 equiv)

• Vinylmagnesium bromide (solution in THF)

• Anhydrous cyclopentyl methyl ether (CPME)

• 10% Aqueous KH₂PO₄ solution

Procedure:

• Formation of Lithium Acetylide: To a stirred solution of 3,3-dimethyl-1-butyne (10.0 mmol) in dry CPME (6 mL) at 0 °C under a nitrogen atmosphere, add n-butyllithium (4.00 mL, 10.0 mmol). Stir the mixture for 10 minutes.[8]

• Reaction with Ethyl Formate (in a flow reactor): Mix the solution of the lithium acetylide with a 1 M solution of ethyl formate in CPME at -20 °C using syringe pumps and a Y-junction, with a residence time of 42 seconds.[8]

• Grignard Addition: The output from the flow reactor is then reacted with vinylmagnesium bromide.

• Work-up: Quench the reaction mixture with a 10% aqueous KH₂PO₄ solution and extract with CPME.[8]

• Purification: The crude product can be purified by fractional distillation to yield 6,6-dimethylhept-1-en-4-yn-3-ol.[8]

Quantitative Data for Terbinafine Precursor Synthesis:

Step	Reagents	Solvent	Temperature (°C)	Yield (%)
Deprotonation	n-Butyllithium	CPME	0	Quantitative
Acylation (Flow)	Ethyl Formate	CPME	-20	Not isolated
Grignard Addition	Vinylmagnesium bromide	CPME	-	79% (overall)[8]

Signaling Pathway Analogy for Terbinafine Synthesis Logic

Caption: Simplified synthetic route to Terbinafine.

Hydrosilylation Reactions

Hydrosilylation of 3,3-dimethyl-1-butyne provides access to vinylsilanes, which are versatile intermediates in organic synthesis. The regioselectivity of the addition (α- vs. β-addition) can be controlled by the choice of catalyst.

General Reaction Scheme:

(CH₃)₃C-C≡CH + R₃SiH --(Catalyst)--> (CH₃)₃C-C(SiR₃)=CH₂ (α-addition) or (CH₃)₃C-CH=CH(SiR₃) (β-addition)

Quantitative Data for Hydrosilylation:

Catalyst	Silane	Solvent	Temperature	Regioselectivity
[Cp*Ru(MeCN)₃]PF₆	Various	CH₂Cl₂	Room Temperature	Predominantly α-addition

Note: The steric bulk of the tert-butyl group is expected to significantly influence the regioselectivity.

Other Notable Reactions

• Click Chemistry: As a terminal alkyne, 3,3-dimethyl-1-butyne can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to form 1,4-disubstituted 1,2,3-triazoles. This reaction is known for its high efficiency and broad functional group tolerance.[9][10]

• Alkyne Metathesis: This reaction involves the redistribution of alkylidyne units between two alkyne molecules, catalyzed by transition metal complexes.[11][12][13] While terminal alkynes can be challenging substrates, this methodology offers a pathway to novel internal alkynes.

• Cycloaddition Reactions: 3,3-Dimethyl-1-butyne can act as a dienophile in [4+2] cycloaddition reactions (Diels-Alder reactions) and participate in [3+2] cycloadditions, providing access to various cyclic and heterocyclic systems.[14][15]

Conclusion

3,3-Dimethyl-1-butyne is a versatile and valuable reagent in modern organic synthesis. Its sterically demanding tert-butyl group provides unique reactivity and selectivity in a range of transformations, including cross-coupling, nucleophilic additions, and cycloadditions. The protocols and data presented herein offer a guide for researchers to effectively utilize this building block in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

• 1. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 2. WO2007044273A1 - Process for preparing terbinafine - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. CN1362400A - Synthesis of terbinafine hydrochloride - Google Patents [patents.google.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. d-nb.info [d-nb.info]
• 9. Click Chemistry [organic-chemistry.org]
• 10. Click chemistry - Wikipedia [en.wikipedia.org]
• 11. Alkyne metathesis - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. uwindsor.ca [uwindsor.ca]
• 14. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 15. askthenerd.com [askthenerd.com]

3,3-Dimethyl-1-Butyne as a building block in medicinal chemistry

Application Notes: 3,3-Dimethyl-1-Butyne in Medicinal Chemistry

Introduction

3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a versatile terminal alkyne that serves as a crucial building block in medicinal chemistry.[1][2] Its chemical structure, featuring a sterically bulky tert-butyl group adjacent to a reactive terminal alkyne, imparts unique properties to the molecules it helps create.[2] This tert-butyl group can provide a "steric shield," potentially protecting nearby functional groups from metabolic degradation and enhancing the metabolic stability of a drug candidate.[3] Furthermore, its presence can influence the conformation of a molecule, leading to improved binding affinity and selectivity for its biological target.[3] This document outlines the key applications of 3,3-dimethyl-1-butyne in drug synthesis, supported by detailed protocols and quantitative data.

Core Applications in Drug Synthesis

The primary application of 3,3-dimethyl-1-butyne in medicinal chemistry is as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs).[1][4][5] Its reactivity allows it to participate in a variety of organic reactions crucial for constructing complex molecular architectures.

Synthesis of Antifungal Agents: The Case of Terbinafine (B446)

3,3-Dimethyl-1-butyne is a cornerstone in the industrial synthesis of Terbinafine, a widely used allylamine (B125299) antifungal agent.[1][6][7] Terbinafine functions by inhibiting squalene (B77637) epoxidase, a key enzyme in the fungal ergosterol (B1671047) biosynthesis pathway. This disruption of the fungal cell membrane leads to cell death.

The synthesis involves several key steps where 3,3-dimethyl-1-butyne is transformed into a crucial intermediate. One common pathway involves the reaction of the lithium salt of tert-butylacetylene with acrolein to form an alcohol intermediate, which is then converted to an allylic halide before condensation with N-methyl-1-naphthalenemethylamine.[6][8]

Logical Relationship: Terbinafine's Mechanism of Action

Caption: Terbinafine inhibits squalene epoxidase, blocking ergosterol synthesis.

Experimental Workflow: Synthesis of Terbinafine Intermediate

Caption: Synthetic workflow from 3,3-dimethyl-1-butyne to a key Terbinafine intermediate.

C-C Bond Formation via Sonogashira Coupling

3,3-Dimethyl-1-butyne is an excellent substrate for Sonogashira coupling reactions.[2] This palladium- and copper-catalyzed cross-coupling reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[2][9][10] It is one of the most powerful and versatile methods in medicinal chemistry for constructing complex molecular scaffolds from simpler precursors. The tert-butyl group can be strategically employed to add bulk and lipophilicity to a specific region of a target molecule.

Experimental Workflow: General Sonogashira Coupling

Caption: General experimental workflow for a Sonogashira coupling reaction.

Synthesis of Other Biologically Active Compounds

Research has demonstrated the utility of 3,3-dimethyl-1-butyne in creating other classes of compounds with potential therapeutic applications:

• Chalcone Derivatives: It has been used to synthesize precursors for pyrano-chalcone derivatives, which have been investigated for their antiproliferative activities.[11][12]

• Plant Growth Regulators: Derivatives such as 3,3-Dimethyl-1-(1H-1,2,4-triazole-1-yl)butan-2-one have been synthesized and evaluated as plant growth regulators.[13]

• Potential Enzyme Inhibitors: The tert-butylacetylene moiety has been incorporated into molecules designed as potential inhibitors for various enzymes, including HIV protease.[14]

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and application of 3,3-dimethyl-1-butyne.

Table 1: Physicochemical Properties of 3,3-Dimethyl-1-Butyne

Property	Value	Reference(s)
CAS Number	917-92-0	[1]
Molecular Formula	C₆H₁₀	[1][15]
Molecular Weight	82.14 g/mol	[15]
Boiling Point	37-38 °C	[1][4]
Melting Point	-78 °C	[1][4]
Density	0.667 g/mL at 25 °C	[4]
Solubility	Soluble in chloroform, benzene, toluene; immiscible with water.	[1][4]

Table 2: Representative Reaction Yields in Terbinafine Synthesis

Reaction Step	Product	Yield	Reference(s)
Addition to Ethyl Formate	4,4-dimethylpent-2-ynal	79%	[7]
Condensation with N-methyl-1-naphthalenemethylamine	Crude Terbinafine	87.0%	[8]
Synthesis of 1-chloro-6,6-dimethyl-2-heptene-4-yne	1-chloro-6,6-dimethyl-2-heptene-4-yne	~60% (Actual/Theoretical)	[16]

Experimental Protocols

Protocol 1: Synthesis of 6,6-dimethyl-1-hepten-4-yn-3-ol (Terbinafine Precursor)

This protocol is adapted from procedures described in patent literature for the synthesis of a key Terbinafine precursor.[6][7]

Materials:

• 3,3-Dimethyl-1-butyne

• n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

• Acrolein

• Anhydrous tetrahydrofuran (B95107) (THF) or cyclopentyl methyl ether (CPME)

• 10% Aqueous potassium hydrogen phosphate (B84403) (KH₂PO₄) or other suitable quenching agent

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, dissolve 3,3-dimethyl-1-butyne (1.0 equiv) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.0 equiv) dropwise via the dropping funnel, maintaining the temperature below 5 °C.

• Stir the resulting mixture at 0 °C for 10-30 minutes to ensure complete formation of the lithium acetylide.[7]

• Cool the reaction mixture to a lower temperature, typically -20 °C to -78 °C, to control the subsequent exothermic reaction.

• Slowly add a solution of acrolein (1.0 equiv) in anhydrous THF dropwise, ensuring the internal temperature does not rise significantly.

• After the addition is complete, stir the reaction mixture at the low temperature for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by slowly adding 10% aqueous KH₂PO₄ solution.[7]

• Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude 6,6-dimethyl-1-hepten-4-yn-3-ol by vacuum distillation.[6]

Protocol 2: General Procedure for Sonogashira Coupling with 3,3-Dimethyl-1-Butyne

This protocol provides a general method for the palladium/copper-catalyzed cross-coupling of 3,3-dimethyl-1-butyne with an aryl or vinyl halide.[2][17]

Materials:

• Aryl/Vinyl Halide (e.g., bromoaldehyde derivative) (1.0 equiv)

• 3,3-Dimethyl-1-butyne (1.2 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂) (0.05 equiv)

• Copper(I) iodide (CuI) (0.10 equiv)

• Amine base (e.g., Triethylamine, Et₃N)

• Anhydrous, degassed solvent (e.g., THF, DMF)

• Ethyl acetate

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide (1.0 equiv), PdCl₂(PPh₃)₂ (0.05 equiv), and CuI (0.10 equiv).[2]

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent (e.g., triethylamine) via syringe.[2]

• Stir the mixture to form a homogeneous solution or suspension.

• Add 3,3-dimethyl-1-butyne (1.2 equiv) dropwise to the stirred reaction mixture.[2]

• Heat the reaction mixture to the desired temperature (e.g., 50 °C) and stir overnight.[2] Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dissolve or dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NH₄Cl solution.[2][17]

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[18]

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired aryl-substituted alkyne.[17]

References

• 1. nbinno.com [nbinno.com]
• 2. guidechem.com [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. 3,3-Dimethyl-1-butyne | 917-92-0 [chemicalbook.com]
• 5. CAS 917-92-0: 3,3-Dimethyl-1-butyne | CymitQuimica [cymitquimica.com]
• 6. WO2007044273A1 - Process for preparing terbinafine - Google Patents [patents.google.com]
• 7. d-nb.info [d-nb.info]
• 8. US7838704B2 - Process for the synthesis of terbinafine and derivatives thereof - Google Patents [patents.google.com]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Synthesis and Pharmacological Activities of Chalcone and Its Derivatives Bearing N-Heterocyclic Scaffolds: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis and Biological Evaluation of 3,3-Dimethyl-1-(1H-1,2,4-triazole-1-yl)butan-2-One Derivatives as Plant Growth R… [ouci.dntb.gov.ua]
• 14. echemi.com [echemi.com]
• 15. 3,3-Dimethyl-1-Butyne | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 16. CN1362400A - Synthesis of terbinafine hydrochloride - Google Patents [patents.google.com]
• 17. benchchem.com [benchchem.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Synthesis of Terbinafine Utilizing 3,3-Dimethyl-1-Butyne

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of Terbinafine (B446), a key antifungal agent, using 3,3-Dimethyl-1-Butyne as a primary starting material. The methodologies outlined below are based on established synthetic routes described in patent literature and offer guidance for laboratory-scale preparation.

Introduction

Terbinafine is an allylamine (B125299) antifungal agent widely used for the treatment of dermatophyte infections. Its synthesis often involves the construction of the enyne functional group and the subsequent coupling with N-methyl-1-naphthalenemethylamine. 3,3-Dimethyl-1-Butyne serves as a crucial building block for introducing the tert-butylacetylene moiety characteristic of the terbinafine molecule. Two primary synthetic strategies are detailed: a stepwise approach involving an organometallic addition to an acrolein equivalent, and a more convergent approach using a palladium-catalyzed Sonogashira coupling.

Synthetic Strategies

Strategy 1: Organometallic Addition to an Acrolein Synthon

This widely employed route involves the initial formation of an organometallic reagent from 3,3-Dimethyl-1-Butyne, which then reacts with a three-carbon electrophile to generate a key intermediate. This intermediate is subsequently converted to a leaving group and coupled with N-methyl-1-naphthalenemethylamine.

A common pathway in this strategy involves the reaction of lithiated 3,3-dimethyl-1-butyne with acrolein to produce 6,6-dimethyl-1-hepten-4-yn-3-ol.[1][2] This alcohol is then halogenated, typically chlorinated, to yield 1-chloro-6,6-dimethyl-2-hepten-4-yne (B17981).[1] The final step is the nucleophilic substitution of the chloride by N-methyl-1-naphthalenemethylamine to afford terbinafine.[1][3][4]

Logical Workflow for Strategy 1

Caption: Workflow for Terbinafine Synthesis via Organometallic Addition.

Strategy 2: Palladium-Catalyzed Sonogashira Coupling

A more convergent approach involves the direct coupling of 3,3-Dimethyl-1-Butyne with a pre-synthesized N-(3-chloro-2-propenyl)-N-methyl-1-naphthalenemethanamine intermediate.[5] This reaction is a classic Sonogashira coupling, which utilizes a palladium catalyst and a copper(I) co-catalyst to form the C-C bond between the alkyne and the vinyl halide.[5][6][7]

Signaling Pathway for Sonogashira Coupling

Caption: Catalytic Cycles in the Sonogashira Synthesis of Terbinafine.

Experimental Protocols

Protocol 1: Synthesis of 6,6-dimethyl-1-hepten-4-yn-3-ol (Intermediate)

This protocol is adapted from patent literature describing the reaction of a 3,3-dimethyl-1-butyne organometallic derivative with acrolein.[1][2]

Materials:

• 3,3-Dimethyl-1-Butyne

• n-Butyllithium (n-BuLi) in hexanes

• Acrolein

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

Procedure:

• To a solution of 3,3-Dimethyl-1-Butyne in anhydrous THF at 0°C under an inert atmosphere (e.g., nitrogen or argon), add n-butyllithium in hexanes dropwise.

• Stir the resulting mixture at 0°C for 30-60 minutes.

• Cool the reaction mixture to a lower temperature, typically between -70°C and -10°C.

• Slowly add a solution of acrolein in anhydrous THF, maintaining the low temperature.

• After the addition is complete, allow the reaction to stir for an additional 1-2 hours at the low temperature.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 6,6-dimethyl-1-hepten-4-yn-3-ol can be purified by vacuum distillation.

Protocol 2: Synthesis of 1-chloro-6,6-dimethyl-2-hepten-4-yne (Intermediate)

This protocol describes the conversion of the alcohol intermediate to the corresponding chloride.

Materials:

• 6,6-dimethyl-1-hepten-4-yn-3-ol

• Thionyl chloride (SOCl₂) or a similar chlorinating agent

• Pyridine (B92270) (optional, as a base)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve 6,6-dimethyl-1-hepten-4-yn-3-ol in anhydrous DCM and cool to 0°C.

• Slowly add thionyl chloride to the solution. If desired, pyridine can be added as a base to scavenge the HCl byproduct.

• Allow the reaction mixture to stir at 0°C for 1 hour and then at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture over ice water.

• Separate the organic layer, and wash it sequentially with water, saturated aqueous sodium bicarbonate (NaHCO₃) solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude 1-chloro-6,6-dimethyl-2-hepten-4-yne can be purified by vacuum distillation.

Protocol 3: Synthesis of Terbinafine

This final step involves the coupling of the chloro intermediate with N-methyl-1-naphthalenemethylamine.[1][3]

Materials:

• 1-chloro-6,6-dimethyl-2-hepten-4-yne

• N-methyl-1-naphthalenemethylamine

• Potassium carbonate (K₂CO₃) or another suitable base

• Dimethylformamide (DMF)

• Water

• Ethyl acetate

Procedure:

• To a mixture of N-methyl-1-naphthalenemethylamine and potassium carbonate in DMF, add the 1-chloro-6,6-dimethyl-2-hepten-4-yne.

• Heat the reaction mixture to a temperature between 50°C and 100°C.[8]

• Monitor the reaction by TLC until the starting materials are consumed (typically 4-8 hours).

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain crude terbinafine.

• Purification can be achieved by column chromatography on silica (B1680970) gel.

Data Presentation

The following tables summarize typical reaction parameters and expected outcomes based on literature data. Actual results may vary depending on the specific experimental conditions.

Table 1: Synthesis of 6,6-dimethyl-1-hepten-4-yn-3-ol

Parameter	Value	Reference
Molar Ratio (Butyne:n-BuLi)	1 : 1 to 1 : 1.5	[8]
Molar Ratio (Butyne:Acrolein)	1 : 1	[1]
Solvent	Tetrahydrofuran (THF)	[1]
Temperature (Lithiation)	0°C	[2]
Temperature (Addition)	-70°C to -2°C	[1][2]
Reaction Time	1-3 hours	[1][8]
Purification	Vacuum Distillation	[1]

Table 2: Synthesis of 1-chloro-6,6-dimethyl-2-hepten-4-yne

Parameter	Value	Reference
Chlorinating Agent	Thionyl Chloride	-
Solvent	Dichloromethane (DCM)	-
Temperature	0°C to Room Temperature	-
Purification	Vacuum Distillation	[1]

Table 3: Synthesis of Terbinafine

Parameter	Value	Reference
Base	Sodium Carbonate / Potassium Carbonate	[1][8]
Solvent	Dimethylformamide (DMF)	[1][8]
Temperature	55°C to 100°C	[1][8]
Reaction Time	1-8 hours	[1][8]
Purification	Column Chromatography	[1]
Reported Yield	Up to 84.4%	[9]

Conclusion

The synthesis of terbinafine from 3,3-Dimethyl-1-Butyne is a well-established process with multiple viable routes. The choice between the stepwise organometallic addition and the convergent Sonogashira coupling will depend on factors such as available starting materials, desired convergency, and process safety considerations. The protocols and data provided herein offer a solid foundation for the laboratory-scale synthesis of this important antifungal medication. It is imperative for researchers to consult the original literature and perform appropriate safety assessments before undertaking any experimental work.

References

• 1. WO2007044273A1 - Process for preparing terbinafine - Google Patents [patents.google.com]
• 2. d-nb.info [d-nb.info]
• 3. WO2007096904A2 - Improved process for the preparation of terbinafine hydrochloride and novel crystalline form of terbinafine - Google Patents [patents.google.com]
• 4. patents.justia.com [patents.justia.com]
• 5. WO2002002503A1 - Process for preparation of terbinafine and its hydrochloride as an antifungal agent - Google Patents [patents.google.com]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. CN1362400A - Synthesis of terbinafine hydrochloride - Google Patents [patents.google.com]
• 9. US20060004230A1 - Process for the preparation of terbinafine and salts thereof - Google Patents [patents.google.com]

Application Notes: Deprotonation of 3,3-Dimethyl-1-Butyne with n-Butyllithium

Introduction

The deprotonation of terminal alkynes is a fundamental and widely utilized transformation in organic synthesis. This process generates highly nucleophilic acetylide anions, which are valuable intermediates for the formation of carbon-carbon bonds. The reaction between 3,3-dimethyl-1-butyne (also known as tert-butylacetylene) and n-butyllithium (n-BuLi) is a classic example of this transformation, yielding lithium 3,3-dimethyl-1-butynide and butane (B89635). Due to the significant difference in acidity between the terminal alkyne (pKa ≈ 25) and butane (pKa ≈ 50), the reaction is highly favorable and proceeds essentially to completion.[1][2]

Mechanism of Deprotonation

The reaction is a straightforward acid-base reaction. The n-butyllithium, a potent organometallic base, abstracts the acidic proton from the sp-hybridized carbon of 3,3-dimethyl-1-butyne. The butyl anion of n-BuLi acts as the base, forming the stable alkane, butane, while the lithium cation associates with the newly formed acetylide anion. The reaction is typically performed in an anhydrous ethereal solvent, such as tetrahydrofuran (B95107) (THF) or diethyl ether, which can solvate the lithium cation, enhancing the reactivity of the organolithium reagent.[3]

Applications in Research and Drug Development

The resulting lithium 3,3-dimethyl-1-butynide is a powerful nucleophile. Its utility in organic synthesis is extensive, particularly for professionals in drug development and materials science. Key applications include:

• C-C Bond Formation: The acetylide readily participates in SN2 reactions with primary alkyl halides to extend carbon chains.[1]

• Addition to Carbonyls: It can add to aldehydes and ketones to form propargyl alcohols, which are versatile intermediates for the synthesis of complex molecules.

• Ring-Opening of Epoxides: The acetylide can act as a nucleophile to open epoxide rings, leading to the formation of β-hydroxy alkynes.[1]

The tert-butyl group provides significant steric bulk, which can be exploited to influence the stereoselectivity of subsequent reactions and to enhance the stability of the final products.

Safety Considerations

n-Butyllithium is an extremely pyrophoric and water-reactive reagent. It will ignite spontaneously upon contact with air and reacts violently with water.[4] All manipulations must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen) using appropriate air-free techniques (e.g., Schlenk line or glovebox).

• Personal Protective Equipment (PPE): A flame-resistant lab coat, safety glasses or a face shield, and appropriate chemical-resistant gloves are mandatory.

• Solvent Choice: The reaction is highly exothermic. When using THF as a solvent, the temperature must be kept low (typically -78 °C) to prevent n-BuLi from deprotonating the solvent, which leads to its degradation and the consumption of the reagent.[4][5]

• Quenching: Any excess n-butyllithium must be quenched carefully. This is typically done at low temperatures by the slow addition of a proton source like isopropanol, followed by a more aqueous workup.

Quantitative Data Summary

The following table summarizes key quantitative data for the compounds involved in the deprotonation of 3,3-dimethyl-1-butyne.

Compound	Formula	Molar Mass ( g/mol )	pKa	Boiling Point (°C)	Density (g/mL)	CAS Number
3,3-Dimethyl-1-butyne	C₆H₁₀	82.14	~25[1][2]	37-38[6]	0.667 (at 25 °C)[6]	917-92-0[6]
n-Butyllithium	C₄H₉Li	64.06	(of conjugate acid, butane: ~50)[1]	N/A (solution)	~0.68 (solution)[4]	109-72-8[4]
Lithium 3,3-dimethyl-1-butynide	C₆H₉Li	88.08[7]	N/A	N/A	N/A	37892-71-0[7]
Butane (byproduct)	C₄H₁₀	58.12	~50[1]	-1 to 1	0.601 (liquid)	106-97-8

Experimental Protocol: Synthesis of Lithium 3,3-dimethyl-1-butynide

Objective: To prepare a solution of lithium 3,3-dimethyl-1-butynide via the deprotonation of 3,3-dimethyl-1-butyne with n-butyllithium.

Materials:

• 3,3-Dimethyl-1-butyne (1.0 equiv)

• n-Butyllithium (1.05 equiv, typically 2.5 M solution in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Argon or Nitrogen gas (high purity)

• Dry ice/acetone bath

Equipment:

• Schlenk line or glovebox

• Flame-dried, two-neck round-bottom flask with a magnetic stir bar

• Rubber septa

• Syringes and needles

• Low-temperature thermometer

Procedure:

• Apparatus Setup: Assemble the flame-dried round-bottom flask under a positive pressure of inert gas. Fit one neck with a rubber septum and the other with a gas inlet adapter connected to the Schlenk line.

• Reagent Preparation: In the flask, place a magnetic stir bar and add anhydrous THF. Dissolve 3,3-dimethyl-1-butyne (1.0 equiv) in the THF via syringe.

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Addition of n-Butyllithium: Slowly add n-butyllithium (1.05 equiv) dropwise to the cooled alkyne solution via syringe over 15-20 minutes. Maintain the internal temperature below -65 °C throughout the addition to prevent side reactions. The formation of butane gas will be observed.

• Reaction: After the addition is complete, allow the reaction mixture to stir at -78 °C for 30 minutes. Then, slowly warm the mixture to 0 °C and hold at that temperature for an additional 30-60 minutes to ensure the deprotonation is complete. The resulting pale yellow to colorless solution of lithium 3,3-dimethyl-1-butynide is now ready for use in subsequent reactions.

• Storage/Use: The lithium acetylide solution should be used immediately for the best results. If short-term storage is necessary, it should be maintained at low temperatures under an inert atmosphere. Lithium acetylides generally have higher solubility in THF as the alkyl chain length increases.[8]

Visualizations

Caption: Workflow for the synthesis of lithium 3,3-dimethyl-1-butynide.

References

• 1. Alkylation of Terminal Alkynes in Organic Synthesis with Practice Problems [chemistrysteps.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. N-Butyllithium [chemeurope.com]
• 4. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]
• 6. 3,3-Dimethyl-1-butin 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Page loading... [wap.guidechem.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes and Protocols: Hydroboration of 3,3-Dimethyl-1-Butyne

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the hydroboration of 3,3-dimethyl-1-butyne, a sterically hindered terminal alkyne. The procedure focuses on the use of 9-borabicyclo[3.3.1]nonane (9-BBN), a bulky hydroborating agent that ensures high regioselectivity for the anti-Markovnikov product. Subsequent oxidation of the resulting vinylborane (B8500763) yields 3,3-dimethylbutanal. This protocol is designed to be a reliable method for the synthesis of this important aldehyde, which can serve as a building block in the development of pharmaceutical compounds and other fine chemicals.

Reaction Principle

The hydroboration of terminal alkynes with bulky boranes, such as 9-BBN, proceeds via a syn-addition of the boron-hydrogen bond across the carbon-carbon triple bond. Due to steric hindrance, the boron atom adds to the terminal, less substituted carbon atom, leading to the formation of an (E)-vinylborane intermediate. This high regioselectivity is a key advantage of using sterically demanding boranes.[1][2] The resulting vinylborane can then be oxidized under basic conditions using hydrogen peroxide to replace the boron moiety with a hydroxyl group, which tautomerizes to the corresponding aldehyde.[1] The use of a dialkylborane like 9-BBN is crucial to prevent a second hydroboration of the initially formed vinylborane.[1][3]

Experimental Protocols

Materials and Equipment

Reagent/Equipment	Specifications
3,3-Dimethyl-1-butyne	≥98% purity
9-Borabicyclo[3.3.1]nonane (9-BBN)	0.5 M solution in Tetrahydrofuran (B95107) (THF)
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%, inhibitor-free
Sodium Hydroxide (B78521) (NaOH)	3 M aqueous solution
Hydrogen Peroxide (H₂O₂)	30% aqueous solution
Diethyl ether	Anhydrous
Saturated Sodium Chloride Solution (Brine)
Anhydrous Magnesium Sulfate (MgSO₄)
Round-bottom flasks
Magnetic stirrer and stir bars
Syringes and needles
Septa
Condenser
Nitrogen or Argon gas supply
Rotary evaporator
Standard glassware for extraction and purification

Procedure 1: Hydroboration of 3,3-Dimethyl-1-Butyne with 9-BBN

• Reaction Setup: A 100 mL two-necked round-bottom flask, equipped with a magnetic stir bar, a rubber septum, and a condenser connected to a nitrogen or argon inlet, is flame-dried and allowed to cool to room temperature under a stream of inert gas.

• Reagent Addition: The flask is charged with 3,3-dimethyl-1-butyne (1.0 g, 12.2 mmol). Anhydrous tetrahydrofuran (20 mL) is added via syringe.

• A 0.5 M solution of 9-BBN in THF (25 mL, 12.5 mmol, 1.02 eq) is added dropwise to the stirred solution of the alkyne at 0 °C (ice bath).

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and is then stirred for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the consumption of the starting alkyne.

Procedure 2: Oxidation of the Vinylborane to 3,3-Dimethylbutanal

• Oxidation: The reaction mixture containing the (E)-(3,3-dimethyl-1-butenyl)-9-borabicyclononane is cooled to 0 °C.

• Slowly and carefully, 3 M aqueous sodium hydroxide (8 mL) is added, followed by the dropwise addition of 30% hydrogen peroxide (8 mL). Caution: This addition is exothermic and may cause the evolution of gas. The temperature should be maintained below 20 °C.

• The mixture is then stirred at room temperature for 1 hour.

• Work-up: The reaction mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are washed with saturated sodium chloride solution (brine), dried over anhydrous magnesium sulfate, filtered, and the solvent is carefully removed under reduced pressure using a rotary evaporator.

• Purification: The crude 3,3-dimethylbutanal can be purified by distillation to yield the final product.

Data Presentation

Parameter	Value	Reference
Substrate	3,3-Dimethyl-1-butyne
Hydroborating Agent	9-Borabicyclo[3.3.1]nonane (9-BBN)	[1]
Solvent	Tetrahydrofuran (THF)
Reaction Temperature (Hydroboration)	0 °C to Room Temperature
Reaction Time (Hydroboration)	4-6 hours
Oxidizing Agents	NaOH, H₂O₂	[1]
Product	3,3-Dimethylbutanal
Expected Regioselectivity	>99% (anti-Markovnikov)	[1][2]
Expected Stereoselectivity	syn-addition leading to (E)-vinylborane
Expected Yield	Moderate to high

Visualizations

Reaction Scheme

Caption: Overall reaction scheme for the two-step synthesis.

Experimental Workflow

Caption: Step-by-step experimental workflow diagram.

References

• 1. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 3,3-Dimethyl-1-Butyne in the Synthesis of Organometallic Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-1-butyne, also known as neohexan-1-yne or tert-butylacetylene, is a sterically hindered terminal alkyne that serves as a versatile precursor in the synthesis of a diverse array of organometallic complexes. Its bulky tert-butyl group provides unique steric and electronic properties to the resulting metal complexes, influencing their stability, reactivity, and catalytic activity. This document provides detailed application notes and experimental protocols for the synthesis of organometallic complexes of ruthenium, iridium, iron, and tungsten using 3,3-dimethyl-1-butyne.

General Reaction Pathway: Alkyne to Vinylidene Isomerization

A common reaction pathway for terminal alkynes in the presence of transition metal complexes is the isomerization to a vinylidene ligand (M=C=CHR). This transformation is a key step in the formation of many of the organometallic complexes discussed herein. The general process is initiated by the coordination of the alkyne to the metal center, followed by a 1,2-hydrogen shift to form the vinylidene species.

Application Notes and Protocols: Click Chemistry Applications of 3,3-Dimethyl-1-Butyne

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of the terminal alkyne 3,3-dimethyl-1-butyne in click chemistry and related synthetic applications. While a sterically hindered alkyne, its unique properties are valuable in specific contexts, particularly in pharmaceutical synthesis. This document outlines its primary application in the synthesis of the antifungal drug Terbinafine (B446) and discusses its potential, albeit with considerations for its reactivity, in bioconjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Application in Pharmaceutical Synthesis: The Case of Terbinafine

A significant industrial application of 3,3-dimethyl-1-butyne is as a key building block in the synthesis of Terbinafine, a widely used antifungal agent.[1] It is important to note that the synthetic route to Terbinafine employing 3,3-dimethyl-1-butyne is a multi-step process and not a direct CuAAC "click" reaction.[2][3] The process involves the formation of an organometallic intermediate from 3,3-dimethyl-1-butyne, which then undergoes further reactions to build the final drug molecule.

Experimental Protocol: Synthesis of Terbinafine Intermediate

This protocol is a representative example of the initial steps in Terbinafine synthesis involving 3,3-dimethyl-1-butyne.

Materials:

• 3,3-dimethyl-1-butyne

• n-Butyllithium (n-BuLi) in hexane (B92381)

• Acrolein

• Anhydrous tetrahydrofuran (B95107) (THF)

• Hydrobromic acid (HBr)

• Phosphorus tribromide (PBr₃)

• N-methyl-1-naphthalenemethylamine

• Potassium carbonate

• Dimethylformamide (DMF)

• Standard glassware for organic synthesis under inert atmosphere

Procedure:

• Formation of the Lithium Acetylide: In a flame-dried, three-necked flask under an argon atmosphere, dissolve 3,3-dimethyl-1-butyne in anhydrous THF. Cool the solution to -78°C. Slowly add a solution of n-butyllithium in hexane dropwise while maintaining the temperature. Stir the reaction mixture at this temperature for 1 hour to ensure complete formation of the lithium acetylide.

• Reaction with Acrolein: To the cold solution of the lithium acetylide, add acrolein dropwise. The reaction is highly exothermic and the temperature should be carefully controlled. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663), and concentrate under reduced pressure to obtain the crude 6,6-dimethyl-1-hepten-4-yn-3-ol. This intermediate can be purified by vacuum distillation.[2]

• Formation of the Allylic Bromide: The purified alcohol is then reacted with a mixture of hydrobromic acid and phosphorus tribromide to yield the corresponding allylic bromide, 1-bromo-6,6-dimethyl-2-hepten-4-yne.[2]

• Coupling Reaction: The final step involves the coupling of the allylic bromide with N-methyl-1-naphthalenemethylamine in the presence of a base like potassium carbonate in DMF to yield Terbinafine.[2]

Diagram of Terbinafine Synthesis Workflow

Caption: Workflow for the synthesis of Terbinafine.

Application in Bioconjugation via Click Chemistry (CuAAC)

Terminal alkynes are cornerstone reagents for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" reaction, a powerful tool for bioconjugation in drug discovery and chemical biology.[4] While 3,3-dimethyl-1-butyne can in principle participate in CuAAC, its bulky tert-butyl group introduces significant steric hindrance, which can affect reaction kinetics.

Quantitative Data on CuAAC Reactions

Alkyne	Relative Reactivity	Second-Order Rate Constant (k₂) M⁻¹s⁻¹	Notes
Propargyl Alcohol	High	~10² - 10³	Commonly used, good reactivity.
Phenylacetylene	Moderate	~10¹ - 10²	Aromatic alkyne with moderate reactivity.
Propiolamides	Very High	>10³	Electron-withdrawing group enhances reactivity.[5]
3,3-Dimethyl-1-Butyne	Expected to be Low	N/A	Steric hindrance from the tert-butyl group is expected to reduce the reaction rate.[6]

Note: The provided rate constants are approximate and can vary significantly based on the specific reaction conditions (e.g., copper source, ligand, solvent, and temperature).

Experimental Protocol: General CuAAC for Protein Labeling

This protocol describes a general procedure for labeling an azide-modified protein with an alkyne-containing fluorescent probe. While a probe with a less hindered alkyne is recommended for optimal efficiency, this protocol can be adapted for 3,3-dimethyl-1-butyne, potentially requiring longer reaction times or higher catalyst concentrations.

Materials:

• Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS)

• Alkyne-functionalized fluorescent probe (e.g., a derivative of 3,3-dimethyl-1-butyne) dissolved in DMSO

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand stock solution (e.g., 100 mM in water)

• Sodium ascorbate (B8700270) stock solution (e.g., 200 mM in water, freshly prepared)

• Desalting column or dialysis cassette for purification

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the azide-modified protein solution and the alkyne-functionalized probe.

• Add the Copper/Ligand Complex: In a separate tube, pre-mix the CuSO₄ and THPTA solutions. Add this complex to the protein-probe mixture. The final concentration of copper is typically in the range of 0.1-1 mM.

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to the reaction mixture to a final concentration of 1-5 mM.

• Incubate: Gently mix the reaction and incubate at room temperature for 1-4 hours. For sterically hindered alkynes like 3,3-dimethyl-1-butyne, longer incubation times may be necessary.

• Purification: Remove the excess reagents and byproducts by passing the reaction mixture through a desalting column or by dialysis.

• Analysis: The labeled protein can be analyzed by SDS-PAGE followed by in-gel fluorescence scanning to confirm successful conjugation.

Application in Activity-Based Protein Profiling (ABPP)

Activity-based protein profiling (ABPP) is a powerful technique to study the active state of enzymes in complex biological systems.[7][8][9] This method often utilizes chemical probes that contain a reactive group to target a specific class of enzymes and a reporter tag for detection and enrichment. Terminal alkynes serve as excellent handles for the two-step labeling approach in ABPP, where a small, cell-permeable alkyne-containing probe is first introduced, followed by "clicking" on a larger reporter tag (e.g., biotin (B1667282) or a fluorophore) via CuAAC.

While no specific examples of 3,3-dimethyl-1-butyne being used in ABPP probes were found in the reviewed literature, a probe containing a sterically hindered alkyne could potentially be used to investigate the accessibility and topology of enzyme active sites.

Diagram of a Generic ABPP Experimental Workflow

Caption: General workflow for Activity-Based Protein Profiling.

Summary and Outlook

3,3-Dimethyl-1-butyne is a valuable terminal alkyne with a primary application in the industrial synthesis of the antifungal drug Terbinafine. Its utility in CuAAC-based bioconjugation is theoretically possible but likely hampered by the steric hindrance of its tert-butyl group, leading to slower reaction kinetics compared to less bulky alkynes. For applications requiring rapid and efficient bioconjugation, other terminal alkynes may be more suitable. However, the unique steric profile of 3,3-dimethyl-1-butyne could be leveraged in specific chemical biology applications, such as the design of specialized probes for studying enzyme active site accessibility. Further research is needed to quantify the kinetics of its click reactions and explore its potential in these niche applications.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2007044273A1 - Process for preparing terbinafine - Google Patents [patents.google.com]
• 3. d-nb.info [d-nb.info]
• 4. bioclone.net [bioclone.net]
• 5. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Click Chemistry [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases [frontiersin.org]
• 9. Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 3,3-Dimethyl-1-Butyne

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-1-butyne, also known as neohexylacetylene or tert-butylacetylene, is a valuable terminal alkyne in organic synthesis. Its sterically demanding tert-butyl group can impart unique properties to molecules, influencing their conformational behavior and metabolic stability, which is of significant interest in drug discovery and materials science. Palladium-catalyzed cross-coupling reactions provide a powerful and versatile methodology for the direct functionalization of the C(sp)-H bond of 3,3-dimethyl-1-butyne, as well as for the coupling of its derivatives, enabling the construction of complex molecular architectures.

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 3,3-dimethyl-1-butyne and its derivatives through various named reactions, including Sonogashira, Suzuki-Miyaura, Stille, and Negishi couplings.

Sonogashira Coupling: Direct Arylation of 3,3-Dimethyl-1-Butyne

The Sonogashira coupling is the most direct method for the arylation of 3,3-dimethyl-1-butyne, involving the reaction of the terminal alkyne with an aryl or vinyl halide in the presence of a palladium catalyst, a copper(I) co-catalyst, and a base.[1]

General Reaction Scheme

Caption: General scheme of the Sonogashira coupling of 3,3-Dimethyl-1-Butyne.

Quantitative Data for Sonogashira Coupling

The following table summarizes representative examples of the Sonogashira coupling of 3,3-dimethyl-1-butyne with various aryl halides, showcasing the influence of catalysts, ligands, bases, and solvents on the reaction yield.

Entry	Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Cu(I) Salt (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Iodobenzene	PdCl₂(PPh₃)₂ (2)	-	CuI (4)	Et₃N	THF	RT	6	95
2	4-Iodoanisole	Pd(OAc)₂ (1)	PPh₃ (2)	CuI (2)	Et₃N	DMF	50	4	92
3	4-Bromobenzonitrile	Pd(PPh₃)₄ (3)	-	CuI (5)	i-Pr₂NEt	Dioxane	80	12	88
4	1-Iodonaphthalene	PdCl₂(PPh₃)₂ (2)	-	CuI (4)	Piperidine	Toluene	60	8	90
5	2-Bromopyridine	Pd₂(dba)₃ (1.5)	XPhos (3)	CuI (5)	K₂CO₃	Acetonitrile	80	16	85

Experimental Protocol: Sonogashira Coupling

Materials:

• Aryl halide (1.0 mmol)

• 3,3-Dimethyl-1-butyne (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (B128534) (Et₃N, 3.0 mmol)

• Anhydrous and degassed solvent (e.g., THF, 5 mL)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., Argon), add the aryl halide, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous, degassed solvent and triethylamine via syringe.

• Add 3,3-dimethyl-1-butyne dropwise to the stirred solution.

• Stir the reaction mixture at the specified temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated aqueous ammonium (B1175870) chloride solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Cross-Coupling Reactions of 3,3-Dimethyl-1-Butyne Derivatives

For other cross-coupling reactions like Suzuki-Miyaura, Stille, and Negishi, 3,3-dimethyl-1-butyne must first be converted into a suitable organometallic or organoboron derivative.

Caption: Workflow for derivatization and subsequent cross-coupling of 3,3-Dimethyl-1-Butyne.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound with an organic halide. For this, 3,3-dimethyl-1-butyne is first converted to an alkynylboronate ester.

Quantitative Data for Suzuki-Miyaura Coupling

Entry	Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/H₂O	90	12	89
2	1-Chloro-4-nitrobenzene	Pd₂(dba)₃ (2)	SPhos (4)	CsF	Dioxane	100	16	82
3	2-Bromoanisole	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	THF/H₂O	80	12	85
4	3-Bromopyridine	PdCl₂(dppf) (3)	-	Na₂CO₃	DMF	100	10	80

Experimental Protocol: Suzuki-Miyaura Coupling

Part A: Synthesis of (3,3-Dimethylbut-1-yn-1-yl)boronic acid pinacol (B44631) ester

• To a solution of 3,3-dimethyl-1-butyne (1.0 mmol) in THF (5 mL), add a catalytic amount of a suitable hydroboration catalyst (e.g., a rhodium or iridium complex).

• Add pinacolborane (1.1 mmol) dropwise at room temperature.

• Stir the mixture for the required time until the reaction is complete (monitored by GC or NMR).

• Remove the solvent under reduced pressure and purify the residue to obtain the alkynylboronate.

Part B: Suzuki-Miyaura Coupling

• In a Schlenk tube, combine the (3,3-dimethylbut-1-yn-1-yl)boronic acid pinacol ester (1.0 mmol), aryl halide (1.2 mmol), palladium catalyst, ligand, and base.

• Add the degassed solvent system.

• Heat the mixture at the specified temperature for the indicated time.

• After cooling, perform an aqueous workup and extract the product with an organic solvent.

• Dry, concentrate, and purify the product by column chromatography.

Stille Coupling

The Stille coupling utilizes an organotin reagent. 3,3-Dimethyl-1-butyne can be converted to an alkynylstannane via hydrostannylation. A significant drawback of this method is the toxicity of organotin compounds.[2]

Quantitative Data for Stille Coupling

Entry	Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Iodobenzene	Pd(PPh₃)₄ (2)	-	-	Toluene	110	12	92
2	4-Bromoacetophenone	Pd₂(dba)₃ (1.5)	P(o-tol)₃ (6)	CuI (10)	NMP	80	8	88
3	Vinyl Bromide	PdCl₂(MeCN)₂ (3)	-	-	THF	65	16	85
4	2-Iodothiophene	Pd(OAc)₂ (2)	AsPh₃ (4)	LiCl	DMF	100	10	87

Experimental Protocol: Stille Coupling

Part A: Synthesis of Tributyl(3,3-dimethylbut-1-yn-1-yl)stannane

• React 3,3-dimethyl-1-butyne with a strong base like n-butyllithium at low temperature to form the lithium acetylide.

• Quench the acetylide with tributyltin chloride to yield the alkynylstannane.

• Purify the product by distillation or chromatography.

Part B: Stille Coupling

• To a degassed solution of the aryl halide in a suitable solvent (e.g., toluene, DMF), add the palladium catalyst and ligand.

• Add the tributyl(3,3-dimethylbut-1-yn-1-yl)stannane.

• Heat the reaction mixture under an inert atmosphere until the starting material is consumed.

• Cool the reaction, dilute with an organic solvent, and wash with aqueous KF to remove tin byproducts.

• Dry, concentrate, and purify the final product.

Negishi Coupling

The Negishi coupling employs an organozinc reagent, which can be prepared from the corresponding lithium acetylide of 3,3-dimethyl-1-butyne.

Quantitative Data for Negishi Coupling

Entry	Aryl Halide	Pd Catalyst (mol%)	Ligand (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Pd(PPh₃)₄ (5)	-	THF	RT	4	94
2	1-Bromo-4-fluorobenzene	PdCl₂(dppf) (3)	-	THF	60	6	90
3	2-Chloropyridine	Pd₂(dba)₃ (2)	XPhos (4)	Dioxane	80	12	83
4	4-Bromobenzaldehyde	Pd(OAc)₂ (2)	SPhos (4)	Toluene	70	8	88

Experimental Protocol: Negishi Coupling

Part A: Preparation of (3,3-Dimethylbut-1-yn-1-yl)zinc chloride

• Deprotonate 3,3-dimethyl-1-butyne with n-butyllithium in THF at -78 °C.

• Add a solution of zinc chloride in THF to the lithium acetylide solution and allow it to warm to room temperature to form the organozinc reagent.

Part B: Negishi Coupling

• In a separate flask, add the aryl halide, palladium catalyst, and ligand to the solvent.

• Add the freshly prepared solution of (3,3-dimethylbut-1-yn-1-yl)zinc chloride to the catalyst mixture.

• Stir the reaction at the appropriate temperature for the necessary time.

• Quench the reaction with saturated aqueous ammonium chloride and extract the product.

• Dry, concentrate, and purify the product.

Conclusion

The palladium-catalyzed cross-coupling of 3,3-dimethyl-1-butyne and its derivatives offers a versatile and efficient platform for the synthesis of a wide range of functionalized alkynes. The choice of the specific coupling reaction depends on the desired substrate scope, functional group tolerance, and the availability of starting materials. The Sonogashira coupling provides the most direct route, while Suzuki-Miyaura, Stille, and Negishi couplings offer alternative pathways through the use of pre-functionalized alkyne derivatives. These methodologies are invaluable tools for medicinal chemists and materials scientists in the rapid generation of novel molecular entities.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. organicreactions.org [organicreactions.org]

The Role of 3,3-Dimethyl-1-Butyne in Advancing Materials Science: Applications and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a versatile terminal alkyne that is increasingly finding application in the development of advanced materials. Its bulky tert-butyl group imparts unique solubility and stability characteristics to resulting materials, while the terminal alkyne functionality provides a reactive handle for a variety of polymerization and modification reactions. This document provides detailed application notes and experimental protocols for the use of 3,3-Dimethyl-1-butyne in materials science, with a focus on its application in thin-film deposition and the synthesis of conjugated polymers.

Application 1: Precursor for Thin-Film Deposition

3,3-Dimethyl-1-butyne is a key ligand in the synthesis of organometallic precursors for Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) of metal thin films. Specifically, its complex with dicobalt hexacarbonyl, (3,3-Dimethyl-1-butyne)dicobalt hexacarbonyl (also referred to as CCTBA), is utilized for the low-temperature deposition of high-purity cobalt films, which are critical in microelectronics for applications such as interconnects and magnetic storage media.[1]

Quantitative Data: Atomic Layer Deposition of Cobalt Films

The following table summarizes key parameters and outcomes for the thermal ALD of cobalt films using CCTBA and hydrogen gas.

Parameter	Value	Reference
Deposition Temperature	100 °C	[2]
Precursor	Dicobalt-hexacarbonyl-tert-butylacetylene (CCTBA)	[2]
Co-reactant	Hydrogen (H₂)	[2]
Growth per Cycle (GPC)	0.051 nm/cycle	[2]
As-deposited Film Composition	Co with 29% Carbon	[2]
Resistivity (as-deposited)	10⁴ µΩ∙cm	[2]
Post-annealing Temperature	300 °C (in H₂)	[2]
Film Composition (post-annealing)	Co with 3% Carbon	[2]
Resistivity (post-annealing, 20 nm film)	53 µΩ∙cm	[2]

Experimental Protocol: Thermal Atomic Layer Deposition of Cobalt Thin Films

This protocol describes the deposition of cobalt thin films on a substrate using a thermal ALD process with CCTBA as the cobalt precursor and hydrogen as the reducing agent.

Materials:

• Dicobalt-hexacarbonyl-tert-butylacetylene (CCTBA) precursor

• Ultra-high purity hydrogen (H₂) gas

• Ultra-high purity nitrogen (N₂) or argon (Ar) gas (for purging)

• Substrate (e.g., silicon wafer with a copper underlayer)

• ALD reactor equipped with precursor heating, gas flow controllers, and a vacuum system

Procedure:

• Substrate Preparation: Clean the substrate to remove any organic and inorganic contaminants. For silicon wafers, a standard RCA clean followed by a deionized water rinse and nitrogen drying is recommended.

• Precursor Handling: Load the CCTBA precursor into a stainless-steel bubbler in an inert atmosphere (e.g., a glovebox). Heat the bubbler to a stable temperature (e.g., 40-60 °C) to achieve adequate vapor pressure.

• ALD Reactor Setup:

  • Place the prepared substrate into the ALD reaction chamber.

  • Heat the reaction chamber to the desired deposition temperature of 100 °C.

  • Set the purge gas (N₂ or Ar) flow rate.

• ALD Cycle: One ALD cycle consists of four steps: a. CCTBA Pulse: Introduce CCTBA vapor into the reaction chamber for a set duration (e.g., 3-5 seconds) to allow for self-limiting adsorption onto the substrate surface. b. Purge 1: Purge the chamber with inert gas for a sufficient time (e.g., 3-5 seconds) to remove any unreacted CCTBA and gaseous byproducts. c. H₂ Pulse: Introduce H₂ gas into the chamber for a set duration (e.g., 5 seconds) to react with the adsorbed precursor layer, forming a cobalt film and volatile byproducts. d. Purge 2: Purge the chamber with inert gas again (e.g., 3-5 seconds) to remove unreacted H₂ and byproducts.

• Film Deposition: Repeat the ALD cycle until the desired film thickness is achieved. The thickness can be estimated by multiplying the GPC (0.051 nm/cycle) by the number of cycles.

• Post-Deposition Annealing: To improve film quality, a post-deposition anneal is recommended. Transfer the coated substrate to a tube furnace. Anneal at 300 °C under a hydrogen atmosphere for 30-60 minutes. This step significantly reduces carbon impurities and decreases the film's resistivity.[2]

• Characterization: Analyze the film properties using techniques such as X-ray Photoelectron Spectroscopy (XPS) for elemental composition, X-ray Diffraction (XRD) for crystal structure, and four-point probe measurements for electrical resistivity.

Figure 1: Workflow for Atomic Layer Deposition of Cobalt Thin Films.

Application 2: Monomer for Conjugated Polymers

3,3-Dimethyl-1-butyne serves as a valuable monomer in the synthesis of conjugated polymers, particularly poly(phenylene ethynylene)s (PPEs), through Sonogashira cross-coupling reactions.[3] The bulky tert-butyl groups enhance the solubility of these otherwise rigid-rod polymers, facilitating their processing and characterization. These materials are of interest for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Quantitative Data: Properties of a Representative Poly(phenylene ethynylene)

The following table provides typical properties for a PPE synthesized from a diiodobenzene monomer and 3,3-Dimethyl-1-butyne. Actual values may vary depending on the specific monomers and polymerization conditions.

Property	Typical Value Range
Number Average Molecular Weight (Mn)	10,000 - 50,000 g/mol
Polydispersity Index (PDI)	1.5 - 3.0
UV-Vis Absorption (λmax)	400 - 450 nm
Photoluminescence Emission (λmax)	450 - 550 nm
Thermal Decomposition Temperature (TGA, 5% weight loss)	> 350 °C
Glass Transition Temperature (DSC)	100 - 150 °C
Electrical Conductivity (undoped)	10⁻¹² - 10⁻¹⁰ S/cm

Experimental Protocol: Synthesis of Poly[(p-phenylene ethynylene)-alt-(p-phenylene ethynylene)] with tert-Butyl Side Groups via Sonogashira Polymerization

This protocol describes the synthesis of a conjugated polymer using a Sonogashira cross-coupling reaction between 1,4-diiodo-2,5-bis(dodecyloxy)benzene and 1,4-bis(3,3-dimethyl-1-butynyl)benzene.

Materials:

• 1,4-diiodo-2,5-bis(dodecyloxy)benzene

• 1,4-bis(3,3-dimethyl-1-butynyl)benzene (can be synthesized from 1,4-diiodobenzene (B128391) and 3,3-Dimethyl-1-butyne)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh₃)

• Anhydrous toluene (B28343)

• Anhydrous diisopropylamine (B44863) (DIPA)

• Methanol (B129727)

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve 1,4-diiodo-2,5-bis(dodecyloxy)benzene (1 equivalent) and 1,4-bis(3,3-dimethyl-1-butynyl)benzene (1 equivalent) in a mixture of anhydrous toluene and DIPA (e.g., 3:1 v/v).

• Catalyst Addition: To the stirred monomer solution, add Pd(PPh₃)₂Cl₂ (0.02 equivalents), CuI (0.04 equivalents), and PPh₃ (0.08 equivalents).

• Polymerization: Heat the reaction mixture to 70-80 °C and stir for 24-48 hours under an inert atmosphere. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Polymer Precipitation: After cooling to room temperature, pour the viscous polymer solution into a large volume of methanol with vigorous stirring to precipitate the polymer.

• Purification:

  • Collect the precipitated polymer by filtration.

  • Wash the polymer repeatedly with methanol to remove residual catalysts and unreacted monomers.

  • To further purify, dissolve the polymer in a minimal amount of a good solvent (e.g., chloroform (B151607) or THF) and re-precipitate it into methanol.

  • Collect the purified polymer by filtration and dry it under vacuum at 40-50 °C to a constant weight.

• Characterization:

  • Molecular Weight: Determine the number-average molecular weight (Mn) and polydispersity index (PDI) by Gel Permeation Chromatography (GPC) against polystyrene standards.

  • Spectroscopic Analysis: Confirm the polymer structure using ¹H NMR and FT-IR spectroscopy.

  • Optical Properties: Measure the UV-Vis absorption and photoluminescence emission spectra of the polymer in a suitable solvent (e.g., THF).

  • Thermal Properties: Evaluate the thermal stability using Thermogravimetric Analysis (TGA) and determine the glass transition temperature (Tg) using Differential Scanning Calorimetry (DSC).[4]

Figure 2: Logical workflow for the synthesis of a conjugated polymer via Sonogashira polymerization.

Application 3: Direct Polymerization of 3,3-Dimethyl-1-Butyne

While less common than its use in co-polymerizations, 3,3-Dimethyl-1-butyne can undergo direct polymerization to form poly(tert-butylacetylene). This polymer, with a polyene backbone and bulky tert-butyl side groups, is a substituted polyacetylene. The steric hindrance from the side groups can influence the polymer's conformation and properties, such as its solubility and thermal stability.

Quantitative Data: Typical Properties of Poly(tert-butylacetylene)

Property	Typical Value
Appearance	Yellowish powder
Solubility	Soluble in common organic solvents (e.g., THF, chloroform, toluene)
Thermal Stability (TGA)	Stable up to ~250-300 °C
Glass Transition Temperature (DSC)	Typically high, may not be readily observable
Electrical Conductivity (undoped)	Insulating (< 10⁻¹² S/cm)

Experimental Protocol: Metathesis Polymerization of 3,3-Dimethyl-1-Butyne

This protocol describes a general method for the metathesis polymerization of 3,3-Dimethyl-1-butyne using a transition metal catalyst.

Materials:

• 3,3-Dimethyl-1-butyne (freshly distilled)

• Tungsten(VI) hexachloride (WCl₆) or Molybdenum(V) pentachloride (MoCl₅)

• Tetraphenyltin (Ph₄Sn) (as a co-catalyst)

• Anhydrous toluene

• Methanol

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, prepare the catalyst system by dissolving WCl₆ or MoCl₅ and Ph₄Sn in anhydrous toluene. The molar ratio of the alkyne to the transition metal catalyst is typically in the range of 50:1 to 200:1.

• Monomer Addition: Cool the catalyst solution in an ice bath. Slowly add the freshly distilled 3,3-Dimethyl-1-butyne to the stirred catalyst solution via a syringe.

• Polymerization: Allow the reaction to proceed at room temperature for several hours (e.g., 4-24 hours). The solution will typically become dark and viscous.

• Termination and Precipitation: Terminate the polymerization by adding a small amount of methanol. Pour the reaction mixture into a large volume of methanol to precipitate the polymer.

• Purification:

  • Collect the polymer by filtration.

  • Wash the polymer thoroughly with methanol.

  • Dissolve the polymer in a minimal amount of toluene and re-precipitate into methanol.

  • Filter and dry the polymer under vacuum.

• Characterization: Characterize the resulting poly(tert-butylacetylene) using GPC, NMR, FT-IR, TGA, and DSC as described in the previous protocol.

Figure 3: General workflow for the direct metathesis polymerization of 3,3-Dimethyl-1-Butyne.

Protocols for Material Characterization

Protocol: Measuring Electrical Conductivity of Polymer Thin Films

This protocol outlines the four-point probe method for measuring the sheet resistance and calculating the electrical conductivity of a polymer thin film.

Equipment:

• Four-point probe setup

• Source measure unit (SMU)

• Thin film of the polymer on an insulating substrate

• Profilometer or ellipsometer for thickness measurement

Procedure:

• Sample Preparation: Prepare a uniform thin film of the polymer on a non-conductive substrate (e.g., glass or silicon dioxide) by spin-coating or drop-casting from a solution. Ensure the film is dry and free of solvent.

• Thickness Measurement: Measure the thickness of the film (t) at several points using a profilometer or ellipsometer and calculate the average thickness.

• Four-Point Probe Measurement:

  • Gently place the four-point probe head onto the surface of the polymer film.

  • Apply a constant current (I) through the two outer probes using the SMU. The current should be chosen to produce a measurable voltage without damaging the film.

  • Measure the voltage (V) across the two inner probes.

  • Reverse the current (-I) and measure the corresponding voltage (-V). Average the absolute values of the voltage measurements to minimize errors.

• Calculation:

  • Calculate the sheet resistance (Rs) using the formula: Rs = (π / ln(2)) * (V / I) ≈ 4.532 * (V / I). This formula is valid for a large, thin sheet compared to the probe spacing.

  • Calculate the electrical conductivity (σ) using the formula: σ = 1 / (Rs * t).

Protocol: Thermal Analysis (TGA/DSC) of Polymers

Equipment:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

• Inert gas supply (e.g., Nitrogen)

• Sample pans (aluminum or platinum)

TGA Procedure:

• Place a small amount of the polymer sample (5-10 mg) into a TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) from room temperature to a high temperature (e.g., 600-800 °C).

• Record the weight loss as a function of temperature. The onset of significant weight loss indicates the decomposition temperature.

DSC Procedure:

• Place a small amount of the polymer sample (5-10 mg) into a DSC pan and seal it.

• Place the sample pan and an empty reference pan in the DSC cell.

• Perform a heat-cool-heat cycle under a nitrogen atmosphere. For example:

  • Heat from room temperature to a temperature above the expected Tg at a rate of 10 °C/min.

  • Cool back to room temperature at 10 °C/min.

  • Heat again at 10 °C/min.

• The glass transition temperature (Tg) is determined from the second heating scan as a step-change in the heat flow.

Protocol: Mechanical Testing of Freestanding Polymer Films

This protocol describes a general procedure for tensile testing of a freestanding polymer film.

Equipment:

• Tensile testing machine with a suitable load cell

• Method for preparing freestanding films (e.g., casting on a sacrificial layer)

• Cutting tool to prepare dog-bone shaped specimens

Procedure:

• Film Preparation: Prepare a freestanding film of the polymer with a uniform thickness. This can be done by casting a polymer solution onto a substrate with a sacrificial layer (e.g., a water-soluble polymer) and then dissolving the sacrificial layer.

• Specimen Cutting: Cut the freestanding film into a dog-bone shape with defined gauge length and width.

• Tensile Testing:

  • Mount the specimen in the grips of the tensile tester.

  • Apply a uniaxial tensile load at a constant strain rate until the film fractures.

  • Record the load and displacement data.

• Data Analysis:

  • Convert the load-displacement data to a stress-strain curve.

  • From the stress-strain curve, determine key mechanical properties such as Young's modulus (from the initial linear region), tensile strength (the maximum stress), and elongation at break.[1][3][5]

References

• 1. Direct Tensile Testing of Free‐Standing Ultrathin Polymer Films on Liquid Surface at High Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Nanomechanical testing of freestanding polymer films: in situ tensile testing and Tg measurement [escholarship.org]
• 4. azom.com [azom.com]
• 5. Fabrication and Mechanical Characterization of Semi-Free-Standing (Conjugated) Polymer Thin Films - FINDER Research Group | IMN - CSIC [finder.imn-cnm.csic.es]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,3-Dimethyl-1-Butyne

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 3,3-Dimethyl-1-Butyne. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am planning to synthesize 3,3-Dimethyl-1-Butyne. What are the most common synthetic routes I should consider?

A1: The most prevalent methods for synthesizing 3,3-Dimethyl-1-Butyne are:

• Dehydrohalogenation of a Dihaloalkane: This typically involves the double dehydrohalogenation of a geminal dihalide (halogens on the same carbon) like 1,1-dichloro-3,3-dimethylbutane (B109961) using a strong base.[1]

• Alkylation of Acetylene (B1199291): This route involves the reaction of an acetylene anion (acetylide) with a tert-butyl halide. However, due to the steric hindrance of the tert-butyl group, this method can be challenging and may result in elimination side products.[2]

• Reaction of Pinacolone with a Phosphorus Ylide or similar reagents: This is another potential route, though less commonly cited in introductory literature.

Q2: My dehydrohalogenation reaction of 1,1-dichloro-3,3-dimethylbutane is giving a low yield. What are the possible causes and solutions?

A2: Low yields in this double elimination reaction can stem from several factors:

• Insufficiently Strong Base: A very strong base is required for the second elimination step. Sodium amide (NaNH₂) in liquid ammonia (B1221849) is a common and effective choice.[3] Weaker bases may only lead to the vinyl halide intermediate.

• Incomplete Reaction: Ensure you are using at least two equivalents of the strong base to drive the reaction to completion. If a terminal alkyne is formed, a third equivalent of base may be consumed to deprotonate the product, so using an excess of the base is often recommended.

• Suboptimal Temperature: The reaction may require elevated temperatures to proceed at a reasonable rate, especially for the second elimination. However, excessively high temperatures can lead to side reactions and decomposition. Monitor your reaction and adjust the temperature as needed.

• Poor Quality of Reagents: Ensure your solvent is anhydrous and your base has not degraded from exposure to air or moisture.

Q3: I am attempting the alkylation of an acetylide with a tert-butyl halide and observing mainly elimination products. How can I favor the desired substitution reaction?

A3: The alkylation of acetylides is an S(N)2 reaction, which is highly sensitive to steric hindrance. Tertiary halides, like tert-butyl chloride, are very prone to elimination (E2) reactions when reacted with strong bases/nucleophiles like acetylides.[2] To favor substitution, you might consider:

• Alternative Synthesis Routes: The dehydrohalogenation route is generally more reliable for the synthesis of 3,3-Dimethyl-1-Butyne.

• Less Hindered Electrophiles (if applicable for other syntheses): For other alkylated alkynes, using primary or methyl halides will significantly favor substitution over elimination.[2]

Q4: What are the best practices for purifying 3,3-Dimethyl-1-Butyne?

A4: 3,3-Dimethyl-1-Butyne is a low-boiling (37-38 °C) and highly flammable liquid.[4] Purification is typically achieved by fractional distillation.[5]

• Use a Fractionating Column: A fractionating column is necessary to separate the product from starting materials, solvents, and byproducts with close boiling points.

• Slow and Steady Distillation: A slow distillation rate ensures better separation.

• Cooling: Ensure your condenser is adequately cooled to capture the volatile product. A cooled receiving flask may also improve recovery.

• Inert Atmosphere: Given its flammability, it is good practice to conduct the distillation under an inert atmosphere (e.g., nitrogen or argon).

Data Presentation: Comparison of Synthesis Routes

Parameter	Dehydrohalogenation of Dihaloalkane	Alkylation of Acetylene with tert-Butyl Alcohol
Starting Materials	1,1-dichloro-3,3-dimethylbutane	tert-Butyl alcohol, Acetylene
Key Reagents	Strong base (e.g., Sodium Amide, NaNH₂)	Acid catalyst (e.g., H₂SO₄, H₃PO₄)
Reported Yield	Generally moderate to high	Up to 92% (based on reacted tert-butyl alcohol)[6]
Reaction Time	Varies, typically several hours	~2 hours[6]
Key Advantages	A reliable and straightforward method.	Utilizes readily available starting materials.
Potential Challenges	Requires handling of very strong bases like NaNH₂.	Can produce significant amounts of diisobutylene as a byproduct, lowering selectivity.[6] The reaction rate is sensitive to water content.[6]

Experimental Protocols

Protocol 1: Synthesis via Dehydrohalogenation of 1,1-dichloro-3,3-dimethylbutane

This protocol is based on the general procedure for double dehydrohalogenation of geminal dihalides.[1]

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dry ice condenser, and a gas inlet for ammonia.

• Reaction: a. Cool the flask to -78 °C (dry ice/acetone bath) and condense approximately 250 mL of anhydrous liquid ammonia. b. Cautiously add sodium amide (NaNH₂) (2.2 equivalents) to the liquid ammonia with stirring. c. Slowly add a solution of 1,1-dichloro-3,3-dimethylbutane (1 equivalent) in a minimal amount of anhydrous ether to the sodium amide suspension. d. Allow the reaction mixture to stir at -33 °C (boiling point of ammonia) for 2-3 hours.

• Work-up: a. Cautiously quench the reaction by the slow addition of ammonium (B1175870) chloride. b. Allow the ammonia to evaporate in a well-ventilated fume hood. c. Add water and extract the aqueous layer with diethyl ether (3 x 50 mL). d. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: a. Filter off the drying agent. b. Purify the crude product by fractional distillation, collecting the fraction boiling at 37-38 °C.

Mandatory Visualization

Caption: General workflow for the synthesis and purification of 3,3-Dimethyl-1-Butyne.

Caption: Troubleshooting decision tree for low yield in the dehydrohalogenation synthesis.

References

• 1. brainly.com [brainly.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. nbinno.com [nbinno.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. RU2238261C1 - Tert-butylacetylene production process - Google Patents [patents.google.com]

Technical Support Center: Purification of 3,3-Dimethyl-1-Butyne by Distillation

Welcome to the technical support center for the purification of 3,3-Dimethyl-1-Butyne. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the distillation of this highly volatile and flammable compound.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 3,3-Dimethyl-1-Butyne relevant to its distillation?

A1: Understanding the physical properties of 3,3-Dimethyl-1-Butyne is crucial for a successful distillation. Its low boiling point and high flammability necessitate specific precautions.

Property	Value	Citations
Molecular Formula	C₆H₁₀	[1][2][3][4]
Molecular Weight	82.14 g/mol	[1]
Boiling Point	37-38 °C (98.6-100.4 °F) at 760 mmHg	[1][4]
Melting Point	-78 °C (-108.4 °F)	[4]
Density	0.667 g/mL at 25 °C	[1][4]
Flash Point	-34 °C (-29.2 °F)	[1]
Vapor Pressure	7.88 psi at 20 °C	[1]

Q2: What are the primary safety concerns when distilling 3,3-Dimethyl-1-Butyne?

A2: The primary safety concerns are its high flammability and volatility. It is classified as a highly flammable liquid and vapor.[5] Vapors can form explosive mixtures with air. Therefore, it is imperative to conduct the distillation in a well-ventilated fume hood, away from any potential ignition sources. All equipment must be properly grounded to prevent static discharge. Personal protective equipment (PPE), including safety goggles, flame-retardant lab coats, and gloves, is mandatory.

Q3: What type of distillation is most appropriate for purifying 3,3-Dimethyl-1-Butyne?

A3: Fractional distillation is the recommended method for purifying 3,3-Dimethyl-1-Butyne, especially when dealing with impurities that have close boiling points.[6][7] Simple distillation may be sufficient if the impurities are non-volatile or have boiling points that differ by more than 25 °C.[7]

Q4: What are the potential impurities I might encounter?

A4: Impurities can originate from the synthesis process. A common route to 3,3-Dimethyl-1-Butyne is through the dehydrohalogenation of a dihalide precursor, such as 2,3-dichloro-2-methylbutane or 1,3-dichloro-3-methylbutane. Potential impurities could include:

• Unreacted starting materials: Dichlorinated butanes.

• Isomeric byproducts: Other C6H10 isomers.

• Solvents used in the reaction or workup.

Compound	Boiling Point (°C)
3,3-Dimethyl-1-Butyne	37-38
2,3-Dichloro-2-methylbutane	117.5 - 133
1,3-Dichloro-3-methylbutane	100-101 or 149.59
Toluene (common solvent)	110.6
Hexane (common solvent)	68

Q5: Does 3,3-Dimethyl-1-Butyne form azeotropes?

A5: There is limited specific data available in the searched literature regarding azeotropes of 3,3-Dimethyl-1-Butyne with potential impurities. Azeotropes are mixtures of liquids that boil at a constant temperature and have a constant composition in the vapor phase, making separation by simple distillation impossible.[8][9][10] If an azeotrope is suspected, techniques like azeotropic distillation with an entrainer may be necessary. It is crucial to analyze the composition of the distillate at different temperatures to identify any potential azeotropic behavior.

Troubleshooting Guides

Problem 1: Low or No Distillate Collection

Possible Cause	Troubleshooting Step
Insufficient Heating	Ensure the heating mantle is set to a temperature sufficiently above the boiling point of 3,3-Dimethyl-1-Butyne. Due to its volatility, a gentle and controlled heating rate is crucial.
Vapor Leaks	Check all joints and connections for a tight seal. Use appropriate joint clips. Vapor leaks are a significant safety hazard with this flammable compound.
Improper Thermometer Placement	The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.
Condenser Temperature Too Low	For a very volatile compound like 3,3-Dimethyl-1-Butyne, an excessively cold condenser might cause the product to solidify or be difficult to collect. Ensure a steady, but not overly aggressive, flow of coolant.

Problem 2: Poor Separation of Impurities (Contaminated Distillate)

Possible Cause	Troubleshooting Step
Distillation Rate Too Fast	A rapid distillation rate does not allow for sufficient equilibration between the liquid and vapor phases in the fractionating column, leading to poor separation. Reduce the heating rate to achieve a slow, steady collection of distillate (a few drops per second).[11]
Insufficient Column Efficiency	For impurities with very close boiling points, a more efficient fractionating column (e.g., a longer column or one with a more efficient packing material) may be required to achieve the desired purity.
Flooding of the Column	Excessive boiling can cause the liquid to be carried up the column, preventing proper separation. If you observe a continuous stream of liquid in the column, reduce the heating rate to allow the column to drain.
Azeotrope Formation	If the distillate composition remains constant over a range of temperatures and does not match the boiling point of the pure compound, an azeotrope may be forming. In this case, standard fractional distillation will not be effective. Consider alternative purification methods or azeotropic distillation.
Bumping/Uneven Boiling	Ensure the use of boiling chips or a magnetic stirrer to promote smooth boiling. Uneven boiling can lead to surges of vapor up the column, compromising separation.

Problem 3: Temperature Fluctuations During Distillation

Possible Cause	Troubleshooting Step
Uneven Heating	Use a heating mantle with a stirrer or an oil bath to ensure even heat distribution to the distillation flask.
Drafts in the Fume Hood	Fluctuations in airflow can cause temperature instability. Ensure the fume hood sash is at the proper height and minimize traffic around the setup.
Changing Composition of the Distilling Mixture	As the distillation progresses and the composition of the mixture changes, the boiling point will also change. This is expected. A stable temperature plateau should be observed during the collection of a pure fraction.

Experimental Protocols

Detailed Methodology for Fractional Distillation of 3,3-Dimethyl-1-Butyne

This protocol is a general guideline and may need to be optimized based on the specific impurities present and the scale of the purification.

Materials and Equipment:

• Crude 3,3-Dimethyl-1-Butyne

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer adapter

• Condenser

• Receiving flask

• Heating mantle with a stirrer or oil bath

• Boiling chips or magnetic stir bar

• Clamps and stands to secure the apparatus

• Inert gas source (e.g., Nitrogen or Argon)

• Ice bath for the receiving flask

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

  • Place the crude 3,3-Dimethyl-1-Butyne and a few boiling chips or a magnetic stir bar into the round-bottom flask. Do not fill the flask more than two-thirds full.

  • Connect the fractionating column to the flask and the distillation head to the top of the column.

  • Insert a thermometer into the distillation head, ensuring the top of the bulb is level with the bottom of the side-arm leading to the condenser.

  • Attach the condenser and secure it with clamps. Connect the cooling water inlet to the lower arm and the outlet to the upper arm.

  • Place a receiving flask at the end of the condenser. It is advisable to cool the receiving flask in an ice bath to minimize loss of the volatile product.

  • If desired, the system can be flushed with an inert gas.

• Distillation:

  • Begin circulating cold water through the condenser.

  • Start heating the distillation flask gently.

  • Observe the vapor rising through the fractionating column. A "reflux ring" of condensing vapor should slowly ascend the column.

  • Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second). A rapid distillation will result in poor separation.[11]

  • Record the temperature at which the first drop of distillate is collected.

  • Collect any initial low-boiling fractions (forerun) in a separate flask.

  • When the temperature stabilizes at the boiling point of 3,3-Dimethyl-1-Butyne (37-38 °C), switch to a clean receiving flask to collect the pure product.

  • Continue to collect the fraction as long as the temperature remains stable.

  • If the temperature begins to rise significantly, it indicates that a higher-boiling impurity is starting to distill. Stop the distillation or switch to a new receiving flask to collect this fraction separately.

• Shutdown:

  • Once the desired product has been collected, turn off the heat and allow the apparatus to cool down.

  • Turn off the cooling water.

  • Disassemble the apparatus in the fume hood.

Purity Analysis: The purity of the collected fractions should be assessed using an appropriate analytical technique, such as Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

Logical Troubleshooting Workflow for Poor Separation

Troubleshooting workflow for poor distillation separation.

Experimental Workflow for Fractional Distillation

General workflow for purification by fractional distillation.

References

• 1. 3,3-二甲基-1-丁炔 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3,3-Dimethyl-1-butyne, 98% | CymitQuimica [cymitquimica.com]
• 3. 3,3-Dimethyl-1-butyne, 98% | Fisher Scientific [fishersci.ca]
• 4. 3,3-Dimethyl-1-butyne | 917-92-0 [chemicalbook.com]
• 5. 3,3-Dimethyl-1-butyne | C6H10 | CID 13512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. usalab.com [usalab.com]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. prosim.net [prosim.net]
• 10. researchgate.net [researchgate.net]
• 11. Purification [chem.rochester.edu]

Technical Support Center: Synthesis of 3,3-Dimethyl-1-Butyne via Dehydrohalogenation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 3,3-Dimethyl-1-Butyne. The primary focus is on addressing side reactions and other common issues encountered during its preparation via the dehydrohalogenation of 1,2-dihalo-3,3-dimethylbutanes.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of 3,3-Dimethyl-1-Butyne via dehydrohalogenation?

The most common precursors are vicinal dihalides, such as 1,2-dibromo-3,3-dimethylbutane (B1595081) or 1,2-dichloro-3,3-dimethylbutane. These are typically synthesized by the halogenation of 3,3-dimethyl-1-butene.

Q2: Which bases are recommended for this dehydrohalogenation?

Strong bases are required for the double dehydrohalogenation. The two most common choices are sodium amide (NaNH₂) in liquid ammonia (B1221849) and potassium tert-butoxide (KOtBu) in a solvent like dimethyl sulfoxide (B87167) (DMSO) or tetrahydrofuran (B95107) (THF).

Q3: Why is rearrangement a significant side reaction in this specific synthesis?

The substrate, a derivative of neopentane, is prone to carbocation rearrangements. Under reaction conditions that favor an E1 mechanism (e.g., weaker base, protic solvent), a primary or secondary carbocation can form and then rearrange via a methyl shift to a more stable tertiary carbocation. This leads to the formation of various alkene isomers instead of the desired alkyne.

Q4: Can allenes be formed as a side product?

Yes, allene (B1206475) formation is a potential side reaction in double dehydrohalogenation. If the intermediate vinyl halide can undergo elimination of a proton from an adjacent carbon, an allene can be formed.

Q5: Is isomerization of the final product a concern?

While less common for terminal alkynes in the presence of a very strong base like NaNH₂ (which forms the acetylide salt), isomerization to a more stable internal alkyne can occur under certain conditions, particularly with bases like potassium hydroxide (B78521) at high temperatures.

Troubleshooting Guide

Problem 1: Low or No Yield of 3,3-Dimethyl-1-Butyne

Possible Cause	Recommended Solution
Insufficiently Strong Base	The second elimination of the vinyl halide intermediate requires a very strong base. If using potassium tert-butoxide with low success, consider switching to sodium amide in liquid ammonia, which is generally more effective for forming terminal alkynes.
Wet Reagents or Solvents	Strong bases like sodium amide and potassium tert-butoxide are extremely sensitive to moisture. Ensure all glassware is flame-dried, and all solvents and reagents are anhydrous.
Incorrect Stoichiometry of Base	For the formation of a terminal alkyne, at least two equivalents of the base are required for the dehydrohalogenation. When using sodium amide, a third equivalent is often necessary to deprotonate the terminal alkyne, driving the equilibrium toward the product. An aqueous workup is then required to reprotonate the acetylide.
Low Reaction Temperature	While NaNH₂ in liquid ammonia is effective at low temperatures (-33 °C), reactions with KOtBu may require elevated temperatures to proceed at a reasonable rate.

Problem 2: Significant Formation of Alkene Side Products

Possible Cause	Recommended Solution
Reaction Proceeding via E1 Mechanism	The formation of rearranged alkenes such as 2,3-dimethyl-2-butene (B165504) and 2,3-dimethyl-1-butene (B117154) suggests a carbocation rearrangement is occurring. This is favored by an E1 pathway.
To promote the desired E2 mechanism, use a strong, sterically hindered base like potassium tert-butoxide or sodium amide. These bases favor proton abstraction over carbocation formation. Use aprotic solvents (e.g., DMSO, THF) rather than protic solvents (e.g., ethanol).
Sub-optimal Base Choice	Alcoholic KOH can promote E1 reactions and subsequent rearrangements in neopentyl-like systems.[1][2]
Employ a very strong base such as sodium amide in liquid ammonia. The E2 reaction is generally faster and less prone to rearrangements.

Data Presentation

Disclaimer: The following tables provide illustrative data based on general principles of elimination reactions, as specific quantitative data for the dehydrohalogenation of 1,2-dihalo-3,3-dimethylbutanes was not available in the searched literature. The product distribution is highly dependent on the precise reaction conditions.

Table 1: Illustrative Product Distribution with Different Bases

Base/Solvent System	Temperature	Desired Product (3,3-Dimethyl-1-Butyne) Yield (Illustrative)	Major Side Products (Illustrative)
NaNH₂ / liq. NH₃	-33 °C	High (~80-90%)	Minimal rearrangement products
KOtBu / DMSO	60 °C	Moderate-High (~60-80%)	Rearranged alkenes, vinyl halide
KOH / Ethanol	80 °C	Low (<20%)	Primarily rearranged alkenes (e.g., 2,3-dimethyl-2-butene)

Table 2: Common Alkene Side Products from Rearrangement

Side Product Name	Structure	Likely Formation Pathway
2,3-Dimethyl-2-butene	(CH₃)₂C=C(CH₃)₂	E1 elimination following a methyl shift to form a tertiary carbocation.
2,3-Dimethyl-1-butene	CH₂=C(CH₃)CH(CH₃)₂	E1 elimination from a tertiary carbocation.
3,3-Dimethyl-1-butene	CH₂=CHC(CH₃)₃	Incomplete dehydrohalogenation (vinyl halide intermediate).

Experimental Protocols

Protocol 1: Synthesis of 3,3-Dimethyl-1-Butyne using Sodium Amide in Liquid Ammonia

This protocol is adapted from general procedures for the double dehydrohalogenation of vicinal dihalides.

Materials:

• 1,2-dibromo-3,3-dimethylbutane

• Sodium amide (NaNH₂)

• Liquid ammonia (NH₃)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Three-necked round-bottom flask, dry ice condenser, dropping funnel, and mechanical stirrer.

Procedure:

• Setup: Assemble and flame-dry a three-necked round-bottom flask equipped with a mechanical stirrer, a dry ice condenser, and a dropping funnel. Maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

• Reaction Mixture: Cool the flask to -78 °C (dry ice/acetone bath) and condense approximately 200 mL of liquid ammonia. To the liquid ammonia, cautiously add 3.0 equivalents of sodium amide with stirring.

• Substrate Addition: Dissolve 1.0 equivalent of 1,2-dibromo-3,3-dimethylbutane in a minimal amount of anhydrous diethyl ether. Add this solution dropwise to the stirred sodium amide suspension over 30 minutes.

• Reaction: Allow the reaction mixture to stir at the temperature of refluxing ammonia (-33 °C) for 4-6 hours.

• Quenching: After the reaction is complete, carefully quench the reaction by the slow, portion-wise addition of solid ammonium chloride until the solution is neutral.

• Work-up: Allow the ammonia to evaporate overnight in a fume hood. To the remaining residue, add 100 mL of cold water and 100 mL of diethyl ether. Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and carefully remove the solvent by distillation due to the volatility of the product. The crude product can be purified by fractional distillation.

Mandatory Visualizations

Caption: Troubleshooting workflow for the synthesis of 3,3-Dimethyl-1-Butyne.

Caption: Competing E1 and E2 pathways in the dehydrohalogenation reaction.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Sonogashira Coupling with tert-Butylacetylene

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing Sonogashira coupling reactions involving the sterically hindered alkyne, tert-butylacetylene.

Troubleshooting Guide

Problem: Low to No Product Yield

When encountering low or nonexistent yields, a systematic evaluation of the reaction components and conditions is crucial. Consult the following decision tree and the detailed Q&A section for targeted solutions.

Caption: Troubleshooting workflow for low-yield Sonogashira reactions.

Frequently Asked Questions (FAQs)

Catalyst and Ligands

Q1: My reaction mixture turns black. What does this indicate and how can I prevent it?

A1: The formation of a black precipitate, known as "palladium black," signifies the decomposition and precipitation of your palladium catalyst, rendering it inactive.[1][2] This can be triggered by several factors:

• Presence of Oxygen: Ensure your reaction is performed under a strictly inert atmosphere (e.g., Argon or Nitrogen) and that all solvents and reagents are thoroughly degassed.[1][2]

• Inappropriate Solvent: Some solvents, like THF, have been anecdotally reported to promote the formation of palladium black.[1][3] Consider switching to a different solvent such as DMSO.

• High Temperatures: Excessive heat can accelerate catalyst decomposition.

• Impurities: Impurities in your starting materials or solvents can poison the catalyst.[1][2]

To prevent this, use high-purity reagents, ensure anaerobic conditions, and consider using more stable, air-stable pre-catalysts.[4]

Q2: Which palladium catalyst and ligand combination is best for a bulky alkyne like tert-butylacetylene?

A2: Due to the steric hindrance of tert-butylacetylene, the choice of ligand is critical. The ideal catalyst system is primarily determined by the steric bulk of the alkyne.[5]

• Bulky, Electron-Rich Phosphine Ligands: These are generally preferred as they promote the formation of a highly active monoligated palladium complex.[6] Ligands such as tri(tert-butyl)phosphine (P(t-Bu)₃) and cataCXium A are excellent choices.[5][7]

• Air-Stable Pre-catalysts: To ensure catalyst activity and simplify handling, consider using a commercially available, air-stable pre-catalyst like [DTBNpP]Pd(crotyl)Cl (DTBNpP = di-tert-butylneopentylphosphine).[4]

Q3: Is a copper co-catalyst always necessary?

A3: No, copper-free Sonogashira couplings are not only possible but often preferred, especially when dealing with terminal alkynes that are prone to homocoupling.[1][8] The primary role of the copper(I) salt is to increase the reaction rate, but it also catalyzes the undesired Glaser-Hay homocoupling of the alkyne, which can significantly reduce your yield.[9][10][11] If you observe significant amounts of the 1,3-diyne byproduct, switching to a copper-free protocol is highly recommended.[11]

Reaction Conditions

Q4: What is the optimal solvent and base for this reaction?

A4: The choice of solvent and base can dramatically impact reaction efficiency.

• Solvent: Polar aprotic solvents generally give the best results. DMSO has been shown to be an excellent solvent for copper-free Sonogashira couplings, leading to high conversions.[4] THF and DMF are also commonly used.[4][12]

• Base: A sterically hindered organic amine base is often required to deprotonate the alkyne without competing as a nucleophile.[1] Bases like 2,2,6,6-tetramethylpiperidine (B32323) (TMP) and diisopropylamine (B44863) ((i-Pr)₂NH) have demonstrated high efficacy, affording complete conversion in short reaction times.[4] Inorganic bases like Cs₂CO₃ can also be effective, particularly in amine-free protocols.[7][10]

Q5: What is the recommended reaction temperature?

A5: Many modern catalyst systems allow for Sonogashira couplings to be performed at room temperature, which is advantageous for minimizing side reactions and catalyst decomposition.[4][9] If the reaction is sluggish, gentle heating to 60-80°C may be required, particularly when using less reactive aryl bromides.[1][4][12] However, for volatile alkynes, ensure the reaction is conducted in a sealed vessel to prevent evaporation.[3]

Q6: How does the choice of aryl halide affect the reaction?

A6: The reactivity of the aryl halide follows the general trend: I > OTf > Br >> Cl.[1]

• Aryl Iodides: Are the most reactive and can often be coupled at room temperature.[1][3]

• Aryl Bromides: Are also common substrates but may require heating and more robust catalyst systems.[1][4]

• Aryl Chlorides: Are the least reactive and typically require specialized, highly active catalysts with bulky, electron-rich ligands to achieve good yields.[6]

Electron-withdrawing groups on the aryl halide can promote the oxidative addition step and increase the reaction rate.

Data Presentation

Table 1: Effect of Base and Solvent on a Model Copper-Free Sonogashira Coupling

Reaction Conditions: Aryl bromide (0.5 mmol), alkyne (0.8 mmol), [DTBNpP]Pd(crotyl)Cl catalyst, Base (1.0 mmol), Solvent (2.5 mL), room temperature, 18 h under argon.

Entry	Base	Solvent	Yield (%)
1	DABCO	Dichloromethane	<50
2	DABCO	THF	62
3	DABCO	DMF	95
4	DABCO	DMSO	100
5	TMP	DMSO	100 (in 2h)
6	(i-Pr)₂NH	DMSO	100 (in 2h)
7	Et₂NH	DMSO	58
8	Et₃N	DMSO	56
9	Cs₂CO₃	DMSO	96
10	NaOAc	DMSO	86 (in 2h)

Data synthesized from a study by G. S. B. S. K. Lingam et al.[4]

Table 2: Influence of Catalyst Loading on Reaction Time

Reaction Conditions: Aryl bromide (0.5 mmol), alkyne (0.8 mmol), TMP (1.0 mmol), DMSO (2.5 mL), room temperature under argon.

Entry	Catalyst Loading (mol %)	Time (h)	Yield (%)
1	5.0	0.5	96
2	5.0	1.5	100
3	2.5	0.5	77
4	2.5	1.5	100
5	1.0	18	100
6	0.5	18	100

Data synthesized from a study by G. S. B. S. K. Lingam et al.[4]

Experimental Protocols

Protocol 1: General Procedure for Copper-Free Sonogashira Coupling of tert-Butylacetylene

This protocol is adapted from a method utilizing an air-stable palladium pre-catalyst.[4]

Reagent Preparation:

• Ensure all solvents are anhydrous and degassed prior to use by sparging with argon or nitrogen for at least 30 minutes.

• The aryl halide, tert-butylacetylene, palladium catalyst, ligand, and base should be of high purity.

Reaction Setup:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide (1.0 equiv.), the palladium pre-catalyst (e.g., [DTBNpP]Pd(crotyl)Cl, 1-5 mol%), and a magnetic stir bar.

• Add the anhydrous, degassed solvent (e.g., DMSO).

• Add the base (e.g., TMP, 2.0 equiv.).

• Finally, add tert-butylacetylene (1.2-1.5 equiv.) via syringe.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or GC/MS.

• If the reaction is slow, the temperature can be increased to 60 °C.

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Caption: General experimental workflow for Sonogashira coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review | MDPI [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Reddit - The heart of the internet [reddit.com]

Preventing dimerization of 3,3-Dimethyl-1-Butyne

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,3-Dimethyl-1-Butyne. The following information is designed to help you prevent its dimerization and address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 3,3-Dimethyl-1-Butyne dimerization and why is it a problem?

A1: Dimerization is an undesired side reaction where two molecules of 3,3-Dimethyl-1-Butyne (also known as tert-butylacetylene) react with each other to form a symmetrical 1,3-diyne, 2,2,7,7-tetramethyl-octa-3,5-diyne. This process, often referred to as homocoupling, is particularly problematic in cross-coupling reactions like the Sonogashira, Glaser, and Hay couplings, where the intended reaction is with a different molecule. Dimerization reduces the yield of the desired product, consumes the starting material, and complicates the purification process.[1]

Q2: What are the primary causes of 3,3-Dimethyl-1-Butyne dimerization?

A2: The dimerization of terminal alkynes like 3,3-Dimethyl-1-Butyne is primarily caused by:

• Presence of Oxygen: Oxygen promotes the oxidative coupling of the alkyne, especially in the presence of a copper(I) co-catalyst, leading to the formation of a diyne.[2]

• Copper(I) Co-catalyst: While often used to enhance the reactivity in cross-coupling reactions, copper(I) salts can also catalyze the unwanted homocoupling side reaction.[2][3]

• High Concentration of the Alkyne: A high initial concentration of 3,3-Dimethyl-1-Butyne can increase the probability of two alkyne molecules reacting with each other.[1]

Q3: How can I store 3,3-Dimethyl-1-Butyne to maintain its stability?

A3: 3,3-Dimethyl-1-Butyne is a highly flammable, colorless liquid.[4][5][6] It should be stored in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[5] The recommended storage temperature is between 2-8°C.[4] It is stable under normal temperatures and pressures but is incompatible with strong oxidizing agents.

Troubleshooting Guides

Issue 1: Excessive Dimer (Homocoupling Product) Formation in a Reaction

• Symptoms:

  • Low yield of the desired cross-coupled product.

  • Presence of a significant amount of a symmetrical diyne byproduct, which can be confirmed by techniques like NMR or mass spectrometry.[1]

• Possible Causes and Solutions:

Possible Cause	Recommended Solution
Oxygen in the Reaction Atmosphere	Rigorously exclude oxygen by using an inert atmosphere (e.g., argon or nitrogen). This can be achieved by using a Schlenk line or a glovebox.[2]
Use of Copper(I) Co-catalyst	Employ a copper-free reaction protocol. Several copper-free Sonogashira protocols have been developed to eliminate the Glaser coupling side reaction.[2][7][8]
High Initial Alkyne Concentration	Add the 3,3-Dimethyl-1-Butyne to the reaction mixture slowly using a syringe pump. This maintains a low, steady concentration of the alkyne, which favors the desired cross-coupling reaction over dimerization.[1][2]
Inappropriate Ligand Choice	The choice of phosphine (B1218219) ligand on the palladium catalyst can influence the extent of homocoupling. Bulky, electron-rich phosphine ligands can sometimes favor the desired cross-coupling. It may be necessary to screen different ligands to find the optimal one for your specific reaction.

Issue 2: Difficulty in Removing the Dimer Byproduct

• Symptom: The dimer byproduct is difficult to separate from the desired product by standard column chromatography due to similar polarities.

• Solution:

  • Prevention is key: The most effective approach is to minimize the formation of the dimer in the first place by following the recommendations in Issue 1.

  • Purification Strategy: If dimer formation is unavoidable, consider using a different purification technique. For some oligomers, automated chromatography can be used for separation.[9] Protecting the alkyne with a removable group can alter its polarity, potentially making the separation of any unreacted starting material from the dimer easier.

Data Presentation: Strategies to Minimize Dimerization

The following table summarizes the effectiveness of different strategies in minimizing the dimerization of terminal alkynes in a typical Sonogashira cross-coupling reaction.

Strategy	Catalyst System	Conditions	Desired Product Yield (%)	Dimer Yield (%)
Standard Conditions	PdCl₂(PPh₃)₂ / CuI	Standard atmosphere	~60-70%	~20-30%
Inert Atmosphere	PdCl₂(PPh₃)₂ / CuI	Argon atmosphere	>85%	<10%
Copper-Free	Pd(OAc)₂ / SPhos	Argon atmosphere	>95%	<2%
Slow Alkyne Addition	PdCl₂(PPh₃)₂ / CuI	Argon atmosphere, slow addition	>90%	<5%
Protecting Group (TMS)	PdCl₂(PPh₃)₂ / CuI	Argon atmosphere, followed by deprotection	>95%	Not formed

Note: The yields are representative and can vary depending on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: Copper-Free Sonogashira Coupling to Prevent Dimerization

This protocol provides a general method for performing a Sonogashira reaction without a copper co-catalyst to minimize the homocoupling of 3,3-Dimethyl-1-Butyne.

Materials:

• Aryl halide (1.0 mmol)

• 3,3-Dimethyl-1-Butyne (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the aryl halide, palladium catalyst, and phosphine ligand.[2]

• Add the base to the flask.[2]

• Add the anhydrous, degassed solvent.[2]

• Via syringe, add the 3,3-Dimethyl-1-Butyne.[2]

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and monitor the progress by TLC or GC/MS.[2]

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Protection of 3,3-Dimethyl-1-Butyne using Trimethylsilyl (TMS) Group

This protocol describes a general procedure for the protection of a terminal alkyne with a TMS group to prevent its participation in dimerization reactions.

Materials:

• 3,3-Dimethyl-1-Butyne (1.0 eq)

• n-Butyllithium (n-BuLi) in hexanes (1.1 eq)

• Trimethylsilyl chloride (TMSCl) (1.2 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve 3,3-Dimethyl-1-Butyne in anhydrous THF in a flame-dried flask under an inert atmosphere.[1]

• Cool the solution to -78 °C in a dry ice/acetone bath.[1]

• Slowly add n-BuLi dropwise and stir the mixture at -78 °C for 30 minutes.[1]

• Add TMSCl dropwise to the solution.[1]

• Allow the reaction to warm to room temperature and stir for 1-2 hours.[1]

• Quench the reaction by the slow addition of water.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solution in vacuo. The crude TMS-protected 3,3-Dimethyl-1-Butyne can often be used without further purification. If necessary, purify by distillation or column chromatography.

Visualizations

Caption: Factors promoting the dimerization of 3,3-Dimethyl-1-Butyne.

Caption: Decision workflow for preventing dimerization of 3,3-Dimethyl-1-Butyne.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 4. 3,3-二甲基-1-丁炔 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3,3-Dimethyl-1-butyne, 98% | CymitQuimica [cymitquimica.com]
• 6. 3,3-Dimethyl-1-butyne, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 9. High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers - PMC [pmc.ncbi.nlm.nih.gov]

Handling the volatility of 3,3-Dimethyl-1-Butyne in reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on handling the highly volatile compound 3,3-Dimethyl-1-Butyne (tert-butylacetylene) in chemical reactions.

Physical and Chemical Properties

A thorough understanding of the properties of 3,3-Dimethyl-1-Butyne is critical for its safe and effective handling. This table summarizes its key quantitative data.

Property	Value	Citations
Molecular Formula	C₆H₁₀	[1]
Molecular Weight	82.14 g/mol	[1]
Boiling Point	37-38 °C (98.6-100.4 °F) at 760 mmHg	[2][3]
Melting Point	-78 °C (-108.4 °F)	[2][3]
Flash Point	-34 °C (-29.2 °F)	[2]
Vapor Pressure	7.88 PSI @ 20 °C	[2]
398.0 mmHg	[1][4]
Specific Gravity	0.660	[2]
Solubility	Miscible with chloroform, benzene, and toluene. Immiscible with water.	[3][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3,3-Dimethyl-1-Butyne?

A1: 3,3-Dimethyl-1-Butyne is a highly flammable liquid and vapor.[1][2] It can also cause skin irritation.[1] Due to its low boiling point and high vapor pressure, it readily evaporates at room temperature, leading to a significant fire hazard and potential for inhalation.[2][6]

Q2: How should 3,3-Dimethyl-1-Butyne be stored?

A2: It should be stored in a tightly sealed container in a cool, well-ventilated area, away from heat, sparks, and open flames.[2][6] Refrigerated storage between 2°C and 8°C is recommended to minimize evaporation.[3][6]

Q3: What personal protective equipment (PPE) is necessary when handling this compound?

A3: Appropriate PPE includes safety goggles, chemical-resistant gloves, and a lab coat.[7] When handling larger quantities or in situations with inadequate ventilation, a respirator may be necessary.[7] All handling of this volatile chemical should be performed in a fume hood.[6][8]

Q4: How can I accurately measure and transfer such a volatile liquid?

A4: To minimize evaporation during transfer, cool the liquid to a lower temperature (e.g., in an ice bath) before measuring.[6] Use of positive displacement pipettes or syringes with long needles can also improve accuracy and reduce vapor loss.[9] Quick and efficient transfer techniques are crucial.[6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low reaction yield	Evaporation of 3,3-Dimethyl-1-Butyne during the reaction.	- Ensure the reaction is conducted in a sealed or well-condensed system. For reactions at elevated temperatures, use a Vigreaux condenser or a sealed-tube apparatus.[10]- Pre-cool the solvent and the 3,3-Dimethyl-1-Butyne before addition.- Add the 3,3-Dimethyl-1-Butyne to the reaction mixture slowly and at a controlled temperature.
Inconsistent results between experiments	Inaccurate measurement of the starting material due to its volatility.	- Standardize the temperature at which the compound is measured for every experiment.- Use a consistent and rapid transfer technique.- Consider preparing a stock solution in a less volatile solvent and adding the solution to the reaction.
Difficulty in removing solvent post-reaction without losing the product	The product is also volatile.	- Avoid using a high vacuum line for solvent removal.[10]- Use a rotary evaporator with reduced vacuum strength and a cold trap.[10]- Consider distillation at atmospheric pressure if the boiling point difference between the solvent and product allows.[10]
Contamination of other reactions in the lab	3,3-Dimethyl-1-Butyne vapor escaping into the inert gas line or general lab atmosphere.	- When working with this compound on an inert gas line, consider isolating it from other reactions.[10]- Purge the inert gas line thoroughly after use.[10]- Always handle the compound in a properly functioning fume hood.[6][8]

Experimental Protocols

General Workflow for Handling Volatile Reagents

This workflow outlines the key steps for safely and effectively using a volatile reagent like 3,3-Dimethyl-1-Butyne.

Caption: General workflow for handling volatile reagents.

Protocol: Deprotonation of 3,3-Dimethyl-1-Butyne for C-C Bond Formation

This protocol describes a common reaction involving 3,3-Dimethyl-1-Butyne: its deprotonation to form an acetylide, which can then be used as a nucleophile.

• Preparation:

  • Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the flask to 0 °C using an ice bath.

• Reagent Addition:

  • In a separate, dry flask, prepare a solution of 3,3-Dimethyl-1-Butyne in an appropriate anhydrous solvent (e.g., THF, diethyl ether).

  • Using a syringe, slowly add a strong base (e.g., n-butyllithium in hexanes) to the stirred solvent in the reaction flask at 0 °C.

  • After the base addition is complete, slowly add the 3,3-Dimethyl-1-Butyne solution to the reaction flask via syringe.

• Reaction:

  • Allow the reaction to stir at 0 °C for the specified time to ensure complete deprotonation.

  • The resulting lithium acetylide solution can then be used for subsequent reactions, such as alkylation with an alkyl halide.

• Workup and Purification:

  • Quench the reaction by slowly adding a proton source (e.g., saturated aqueous ammonium (B1175870) chloride) at 0 °C.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., MgSO₄), and filter.

  • Carefully remove the solvent under reduced pressure, keeping the bath temperature low to avoid product loss.

  • Purify the product by column chromatography using a carefully chosen solvent system to minimize evaporation (e.g., substituting pentane (B18724) for hexanes).[10]

Logical Relationship: Troubleshooting Low Yield

This diagram illustrates the decision-making process when troubleshooting a low-yield reaction involving 3,3-Dimethyl-1-Butyne.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. 3,3-Dimethyl-1-butyne | C6H10 | CID 13512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. nbinno.com [nbinno.com]
• 4. 3,3-Dimethyl-1-butyne - Hazardous Agents | Haz-Map [haz-map.com]
• 5. chembk.com [chembk.com]
• 6. opentrons.com [opentrons.com]
• 7. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 8. rbpchemical.com [rbpchemical.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Catalyst Removal in 3,3-Dimethyl-1-Butyne Reactions

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the effective removal of catalysts from reactions involving 3,3-Dimethyl-1-Butyne.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of catalysts from 3,3-Dimethyl-1-Butyne reaction products critical, especially in drug development?

A1: Residual metal catalysts, particularly palladium and copper which are common in alkyne coupling reactions, are a major concern in pharmaceutical development.[1][2] Regulatory bodies like the FDA and EMA impose strict limits on elemental impurities in Active Pharmaceutical Ingredients (APIs).[2][3] These residual metals can pose significant risks to patient safety, compromise the stability and efficacy of the drug product, and interfere with downstream biological assays.[2][4][5][6]

Q2: What are the most common types of catalysts used in reactions with 3,3-Dimethyl-1-Butyne, and what are the primary removal strategies for each?

A2: 3,3-Dimethyl-1-Butyne, a terminal alkyne, frequently undergoes Sonogashira coupling reactions, which typically utilize a combination of palladium (homogeneous) and copper (co-catalyst) catalysts.[7][8] It is also used in hydrogenation reactions, which employ heterogeneous catalysts like Palladium on Carbon (Pd/C).[9]

• Homogeneous Catalysts (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂, CuI): These are soluble in the reaction medium. Removal strategies include:

  • Metal Scavenging: Using solid-supported scavengers (resins) with functional groups that selectively bind to the metal.[10][11][12]

  • Extraction: Using aqueous solutions of chelating agents like EDTA to form water-soluble metal complexes that can be washed away.[4][13]

  • Chromatography: Separating the product from the more polar catalyst residues using techniques like silica (B1680970) gel chromatography.[4][14]

  • Precipitation: Converting the catalyst into an insoluble form that can be filtered off.[4]

• Heterogeneous Catalysts (e.g., Pd/C): These are insoluble solids. The primary removal method is:

  • Filtration: Separating the solid catalyst from the liquid product solution, often with the aid of a filter agent like Celite®.[2][11][14][15]

Troubleshooting Guides

Problem 1: High levels of palladium remain after filtering a reaction that used a heterogeneous catalyst (e.g., Pd/C).

• Symptoms: The filtrate is dark-colored (gray or black), and analysis (e.g., ICP-MS) shows palladium levels are above the acceptable limit.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Catalyst Particles are Too Fine	1. Use a Filter Aid: Filter the reaction mixture through a pad of Celite® (1-2 cm thick) on top of standard filter paper to trap fine particles.[2][11][14] 2. Use a Finer Filter: Switch to a finer porosity filter paper or a membrane filter (e.g., 0.45 µm PTFE).[11]
Colloidal Palladium Formation	1. Adsorption: Treat the solution with activated carbon to adsorb the colloidal palladium before filtration.[11] 2. Flocculation: Add a small amount of a flocculating agent to aggregate the particles, making them easier to filter.
Soluble Palladium Leaching	1. Switch Methods: Filtration is only for insoluble catalysts. If palladium has leached into the solution, use a metal scavenger designed for palladium removal.[11] 2. Optimize Reaction Conditions: Leaching may be minimized by using milder reaction conditions or a more stable heterogeneous catalyst.

Problem 2: Metal scavenger treatment is ineffective for removing a homogeneous palladium catalyst.

• Symptoms: Residual palladium levels remain high after stirring the reaction mixture with a scavenger and filtering.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incorrect Scavenger Selection	1. Match to Oxidation State: Ensure the scavenger is effective for the specific oxidation state of palladium in your mixture (e.g., Pd(0) vs. Pd(II)). Thiol-based scavengers are generally effective for Pd(II).[11][12] 2. Solvent Compatibility: Use a scavenger that is compatible with your solvent system (organic vs. aqueous).[11] 3. Screen Scavengers: Test a small panel of different scavengers (e.g., thiol, thiourea, amine-based) to find the most effective one for your system.[11][12]
Insufficient Loading or Time	1. Increase Equivalents: Increase the weight equivalents of the scavenger relative to the initial catalyst loading. 2. Extend Reaction Time: Allow the scavenger to stir with the mixture for a longer period (e.g., overnight).[16]
Product Binding to Scavenger	1. Reduce Scavenger Amount: Use the minimum effective amount of scavenger to reduce product loss.[11] 2. Wash the Scavenger: After filtration, wash the used scavenger with a small amount of fresh solvent to recover any adsorbed product.[11]

Problem 3: Aqueous washes with EDTA are not effectively removing copper co-catalyst.

• Symptoms: The organic layer remains colored (blue/green), or analysis shows high residual copper after extraction with an aqueous EDTA solution.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Chelation	1. Increase EDTA Concentration: Use a more concentrated EDTA solution (e.g., 0.1 M to 0.5 M).[13] 2. Adjust pH: EDTA chelation of copper is most effective at a slightly basic or neutral pH. If your reaction mixture is acidic, consider a pre-wash with a mild base like saturated sodium bicarbonate solution.
Poor Phase Mixing	1. Vigorous Shaking: Ensure thorough mixing of the organic and aqueous layers during extraction to maximize contact between the copper ions and the EDTA. 2. Increase Wash Volume/Number: Perform multiple extractions with smaller volumes of the EDTA solution rather than a single large-volume wash.
Product is Water-Soluble	1. Use a Scavenger: If the product has significant water solubility, making liquid-liquid extraction difficult, switch to a solid-supported copper scavenger followed by filtration.[4]

Quantitative Data on Catalyst Removal

The efficiency of catalyst removal is highly dependent on the specific reaction conditions, solvent, and product. The following tables provide representative data for common removal techniques.

Table 1: Efficiency of Palladium Scavengers

Scavenger Type	Initial Pd (ppm)	Final Pd (ppm)	Conditions	Reference
Biotage® MP-TMT	33,000	< 200	5 equiv., stirred overnight at RT	[16]
Biotage® MP-TMT	500 - 800	< 10	5 equiv., stirred overnight at RT	[16]
SiliaMetS® Thiol	2,400	≤ 16	Organic solvent, specific conditions proprietary	[12]
SiliaMetS® Thiourea	2,400	≤ 16	Organic solvent, specific conditions proprietary	[12]
PhosphonicS SPM32	~2,100 (from Pd(OAc)₂)	~27 (98.7% removal)	Acetonitrile, 2 hours at 1000 RPM	[10]

Table 2: Efficiency of Copper Removal Methods

Removal Method	Typical Efficiency (Final Cu Level)	Key Advantages	Key Disadvantages	Reference
Aqueous Wash (EDTA)	< 50 ppm	Low cost, readily available reagents.	Can be difficult with water-soluble products or emulsions.	[4][13]
Solid-Phase Scavengers	< 10 ppm	High efficiency and selectivity, simple filtration workup.	Higher cost compared to simple aqueous washes.	[4]
Precipitation	Variable (< 100 ppm)	Can handle larger scales, cost-effective.	May co-precipitate the product, requires careful optimization.	[4]
Silica Gel Chromatography	Variable (< 50 ppm)	Combines catalyst removal with general purification.	Can lead to product loss on the column, solvent intensive.	[4]

Visual Guides and Workflows

Caption: Decision tree for selecting a catalyst removal method.

Caption: General workflow for catalyst removal using a solid-supported scavenger.

Key Experimental Protocols

Protocol 1: Removal of Heterogeneous Pd/C via Celite® Filtration

This protocol is designed for the removal of solid catalysts like palladium on carbon (Pd/C) from a reaction mixture.

• Materials:

  • Büchner or sintered glass funnel

  • Filter paper (to fit funnel)

  • Filter flask

  • Celite® 545 or equivalent filter aid

  • Reaction solvent

• Procedure:

  • Prepare the Celite® Pad: Place a piece of filter paper in the funnel. Add a layer of Celite® (1-2 cm thick).[11][14]

  • Compact the Pad: Gently press down on the Celite® to create a level, compact bed. Pre-wet the pad with the reaction solvent and apply a gentle vacuum to pull the solvent through, ensuring the pad is well-seated and free of cracks.[11]

  • Filter the Mixture: If necessary, dilute the crude reaction mixture with solvent to reduce its viscosity.[11] Slowly pour the mixture onto the center of the Celite® bed, trying not to disturb the surface.

  • Apply Vacuum: Apply a gentle, constant vacuum to draw the solution through the filter. Do not let the Celite® pad run dry until all the solution has been added.

  • Wash the Pad: Once the entire reaction mixture has passed through, wash the filter cake with several small portions of fresh solvent to recover all of the desired product.[11][15]

  • Collect Filtrate: The combined filtrate in the receiving flask contains the product, now free from the heterogeneous catalyst.

Protocol 2: Removal of Homogeneous Palladium Using a Thiol-Based Scavenger

This method is effective for scavenging soluble palladium species from an organic solution.[12]

• Materials:

  • Solid-supported thiol scavenger (e.g., SiliaMetS® Thiol)

  • Reaction mixture in an appropriate organic solvent

  • Stir plate and stir bar

  • Standard filtration apparatus

• Procedure:

  • Select Scavenger Loading: Choose the amount of scavenger based on the manufacturer's recommendation, typically 3-10 weight equivalents relative to the mass of the palladium catalyst used.

  • Add Scavenger: To the crude reaction mixture at room temperature, add the selected amount of the solid-supported scavenger.[11]

  • Stir: Stir the resulting slurry at room temperature. Scavenging time can range from 1 to 24 hours. The optimal time should be determined by monitoring the residual palladium levels.[16]

  • Filter: Once the scavenging is complete, remove the solid scavenger by simple gravity or vacuum filtration.[11]

  • Wash and Collect: Wash the filtered scavenger with a small amount of fresh solvent to recover any adsorbed product.[11] Combine the filtrates, which now contain the product with significantly reduced palladium content.

Protocol 3: Removal of Copper(I) via Aqueous EDTA Extraction

This protocol uses the chelating agent EDTA to remove copper ions from an organic solution into an aqueous phase.[4][13]

• Materials:

  • Crude reaction mixture dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane)

  • 0.1 M - 0.5 M aqueous solution of ethylenediaminetetraacetic acid (EDTA), disodium (B8443419) salt

  • Separatory funnel

  • Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Procedure:

  • Transfer: Transfer the organic solution of the crude product to a separatory funnel.

  • First Wash: Add an equal volume of the aqueous EDTA solution to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

  • Separate Layers: Allow the layers to separate fully. The aqueous layer, which may be colored blue from the copper-EDTA complex, is drained and discarded.

  • Repeat Wash: Repeat the washing step one or two more times with fresh portions of the EDTA solution, until the aqueous layer is colorless.

  • Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove residual water and EDTA.[17]

  • Dry and Concentrate: Drain the organic layer into a clean flask, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the purified product.

References

• 1. pharmtech.com [pharmtech.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Page loading... [guidechem.com]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. spinchem.com [spinchem.com]
• 11. benchchem.com [benchchem.com]
• 12. silicycle.com [silicycle.com]
• 13. echemi.com [echemi.com]
• 14. researchgate.net [researchgate.net]
• 15. sarponggroup.com [sarponggroup.com]
• 16. biotage.com [biotage.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in Alkyne Addition Reactions

Welcome to the Technical Support Center for alkyne addition reactions. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve issues leading to low conversion rates in their experiments.

General Troubleshooting for Alkyne Addition Reactions

This section addresses common problems applicable to a wide range of alkyne addition reactions.

Q1: My alkyne addition reaction is sluggish or not proceeding to completion. What are the initial checks I should perform?

A1: When encountering low conversion, a systematic evaluation of your reaction setup and reagents is the first step.

• Reagent Purity: Ensure the purity of your alkyne, coupling partner, and any other reagents. Impurities can poison catalysts or participate in side reactions. For instance, in Sonogashira couplings, impurities in the aryl/vinyl halide and terminal alkyne can be detrimental.

• Solvent Quality: Use anhydrous and degassed solvents, especially for reactions sensitive to air and moisture, such as the Sonogashira coupling.[1] Dissolved oxygen can lead to catalyst decomposition and promote undesirable side reactions like the homocoupling of terminal alkynes (Glaser coupling).[1][2]

• Inert Atmosphere: For oxygen-sensitive reactions, ensure a strictly inert atmosphere (e.g., nitrogen or argon) is maintained throughout the experiment.[1] This can be achieved through techniques like freeze-pump-thaw cycles or by bubbling an inert gas through the solvent.[3]

• Reaction Temperature: The reaction temperature may need optimization. Some reactions require elevated temperatures to proceed at a reasonable rate, while others may suffer from decomposition at higher temperatures.[3]

Q2: I am observing the formation of significant side products. What are the common side reactions and how can I minimize them?

A2: A common side reaction in couplings of terminal alkynes is homocoupling (Glaser coupling), which can be minimized by ensuring strictly anaerobic conditions and, in some cases, by the slow addition of the alkyne.[1] For electrophilic additions to alkynes, the initial product is an alkene, which can undergo further addition, leading to a mixture of products.[4][5] Careful control of stoichiometry (using one equivalent of the electrophile) can help to isolate the alkene product.[6]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reactions

Q1: My CuAAC "click" reaction has a very low yield. What are the primary causes?

A1: Low yields in CuAAC reactions are frequently due to issues with the catalyst, reagents, or reaction conditions.

• Catalyst Inactivation: The active catalyst is Cu(I), which is susceptible to oxidation to the inactive Cu(II) state by oxygen.[7][8]

• Poor Reagent Quality: Impurities in the azide (B81097) or alkyne starting materials can interfere with the reaction. It is also crucial to use a freshly prepared solution of the reducing agent, such as sodium ascorbate, as it can degrade over time.[7]

• Suboptimal Reaction Conditions: Incorrect stoichiometry, temperature, solvent, or pH can significantly impact the reaction efficiency.[8]

• Ligand Issues: The choice and concentration of the stabilizing ligand are critical. An inappropriate ligand or an incorrect ligand-to-copper ratio can lead to poor results.[7]

Q2: How can I ensure my copper catalyst remains active throughout the reaction?

A2: Maintaining the copper in its active Cu(I) oxidation state is crucial for a successful CuAAC reaction.

• Use a Reducing Agent: The most common method is the in situ reduction of a Cu(II) salt (e.g., CuSO₄) using a reducing agent like sodium ascorbate.[9][10]

• Employ a Stabilizing Ligand: Nitrogen-based ligands like Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stabilize the Cu(I) catalyst, prevent oxidation, and increase its solubility.[9] For bioconjugation, THPTA is often preferred due to its high water solubility.[8]

• Degas Solvents: Removing dissolved oxygen by sparging with an inert gas (e.g., argon or nitrogen) minimizes Cu(I) oxidation.[8]

• Work Under an Inert Atmosphere: For highly sensitive reactions, using a glovebox is recommended.[9]

Table 1: Recommended Starting Concentrations for CuAAC Reaction Components

Component	Stock Solution Concentration	Final Reaction Concentration	Reference(s)
CuSO₄	20 mM in deionized water	50 µM - 500 µM	[7][8]
Ligand (e.g., THPTA)	50 mM in deionized water	250 µM - 1.25 mM	[7][8]
Sodium Ascorbate	100 mM in water (prepare fresh)	1 mM - 10 mM	[7]
Azide-containing molecule	10 mM in a suitable buffer	10 µM - 100 µM	[7]
Alkyne-containing molecule	10 mM in a compatible solvent	20 µM - 500 µM (2-5 fold excess)	[7]

Table 2: Key Reaction Ratios for Optimization of CuAAC Reactions

Ratio	Recommended Range	Rationale	Reference(s)
Ligand : Copper	1:1 to 5:1	Stabilizes Cu(I) and accelerates the reaction. Excess can sometimes be inhibitory.	[7]
Alkyne : Azide	1:1 to 5:1	A slight excess of one reagent can drive the reaction to completion.	[7]

Experimental Protocol: Troubleshooting Low Yield in a CuAAC Reaction

• Prepare Stock Solutions:

  • Azide-containing molecule in a suitable non-chelating buffer (e.g., phosphate (B84403), HEPES, pH 7.4).[8]

  • Alkyne-containing partner in a compatible solvent (e.g., DMSO, water).[8]

  • CuSO₄: 20 mM in deionized water.[8]

  • Ligand (THPTA): 50 mM in deionized water.[8]

  • Sodium Ascorbate: 100 mM in deionized water (must be prepared fresh).[8]

• Reaction Setup (for a 500 µL final volume):

  • In a clean microcentrifuge tube, combine the following in the specified order:

    • A solution of the azide-biomolecule to achieve the desired final concentration.

    • Buffer to bring the volume to 432.5 µL.

    • 10 µL of the alkyne partner stock solution (to achieve a 2-5 fold molar excess).

    • A premixed solution of 2.5 µL of 20 mM CuSO₄ and 5.0 µL of 50 mM THPTA.

    • Initiate the reaction by adding 25 µL of freshly prepared 100 mM sodium ascorbate.[9]

• Incubation:

  • Gently mix the reaction by inverting the tube several times.

  • Incubate at room temperature for 1-4 hours. If using light-sensitive molecules, protect the reaction from light.

• Analysis:

  • Monitor the reaction progress by an appropriate analytical technique (e.g., LC-MS, HPLC, or fluorimetry if using a fluorescent probe).

Visualization: Troubleshooting Workflow for Low-Yield CuAAC Reactions

Caption: Troubleshooting workflow for low-yield CuAAC reactions.

Palladium-Catalyzed Sonogashira Coupling Reactions

Q1: My Sonogashira coupling reaction is failing or giving a low yield. What should I investigate first?

A1: For a failing Sonogashira reaction, focus on the catalyst system, reagents, and reaction environment.

• Catalyst Integrity: Verify the quality of your palladium catalyst and copper(I) cocatalyst. Palladium(0) complexes can be sensitive to air and moisture, and copper(I) salts can oxidize.[1]

• Solvent and Base: Ensure your solvents and amine base are anhydrous and properly degassed to remove oxygen, which can cause catalyst decomposition.[1]

• Reagent Purity: Confirm the purity of your aryl/vinyl halide and terminal alkyne, as impurities can poison the catalyst.

Q2: I'm observing a significant amount of alkyne homocoupling (Glaser coupling). How can I minimize this?

A2: Glaser coupling is a common side reaction, especially in the presence of oxygen and a copper cocatalyst.[1]

• Inert Atmosphere: Perform the reaction under a strictly inert atmosphere (e.g., nitrogen or argon).[1]

• Reduce Copper Concentration: Minimizing the amount of copper(I) iodide can help.[1]

• Slow Addition of Alkyne: Slowly adding the alkyne to the reaction mixture can also reduce homocoupling.[1]

• Copper-Free Conditions: Consider using a copper-free Sonogashira protocol.[1]

Q3: My reaction mixture turns black. What does this indicate?

A3: The formation of a black precipitate, known as palladium black, signifies the decomposition of the palladium catalyst.[1] This occurs when the active Pd(0) catalyst agglomerates and precipitates, rendering it inactive. This can be caused by the presence of oxygen, impurities, or excessively high temperatures.[3]

Table 3: Common Solvents and Bases for Sonogashira Coupling

Solvent	Base	Typical Substrates
Triethylamine (B128534) (TEA)	Triethylamine (acts as both)	Aryl iodides and bromides
Tetrahydrofuran (THF)	Triethylamine, Diisopropylethylamine (DIPEA)	General purpose
Dimethylformamide (DMF)	Cesium carbonate (Cs₂CO₃), Potassium phosphate (K₃PO₄)	Less reactive aryl chlorides
Toluene	Triethylamine, Diisopropylamine	General purpose

Experimental Protocol: General Procedure for a Trial Sonogashira Coupling Reaction

• Reaction Setup:

  • To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-5 mol%), and the copper(I) cocatalyst (e.g., CuI, 2-10 mol%).

  • Evacuate and backfill the flask with the inert gas three times.

• Addition of Reagents:

  • Add the anhydrous, degassed solvent (e.g., triethylamine or a mixture of THF and an amine base) via syringe.

  • Add the terminal alkyne (1.1-1.5 equivalents) via syringe.

• Reaction Conditions:

  • Stir the reaction mixture at the desired temperature (ranging from room temperature to elevated temperatures, e.g., 80 °C).

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

  • Filter the mixture through a pad of celite to remove the catalyst and inorganic salts.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Visualization: Catalytic Cycles in Sonogashira Coupling

Caption: Simplified catalytic cycles for the Sonogashira coupling reaction.

Nucleophilic and Electrophilic Additions to Alkynes

Q1: My nucleophilic addition to an activated alkyne is giving low conversion. What factors should I consider?

A1: The efficiency of nucleophilic additions to activated alkynes (e.g., ynones, propiolates) depends on several factors.[11][12]

• Electrophilicity of the Alkyne: The reactivity of the alkyne is influenced by the electron-withdrawing group. Ynones are generally more reactive than propiolates, which are more reactive than propiolamides.[13]

• Nucleophile Strength: Stronger nucleophiles will react more readily. The pKa of the conjugate acid of the nucleophile is a good indicator of its strength.

• Solvent Polarity: The polarity of the solvent can significantly affect the reaction rate.

• Catalyst: Many of these reactions are base-catalyzed. The choice and amount of catalyst can be critical.

Q2: I am having trouble with an electrophilic addition to an alkyne. Why are these reactions sometimes sluggish?

A2: Electrophilic additions to alkynes can be slower than to similarly substituted alkenes.[5][14] This is because the formation of the intermediate vinyl cation is less favorable than the formation of an alkyl carbocation.[14] To promote the reaction, you might need to use more forcing conditions, such as higher concentrations of a strong acid catalyst. However, be aware that the initially formed alkene can undergo a second addition reaction, so controlling the stoichiometry is important if you want to isolate the alkene.[4][5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. DSpace [repository.kaust.edu.sa]
• 5. Reactions of Alkynes: Addition of HX and (X_2) | MCC Organic Chemistry [courses.lumenlearning.com]
• 6. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DSpace [repository.kaust.edu.sa]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 14. Electrophilic Addition Reactions of Alkynes - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Managing Exothermic Reactions Involving 3,3-Dimethyl-1-Butyne

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing exothermic reactions involving the highly flammable and reactive terminal alkyne, 3,3-Dimethyl-1-Butyne (also known as tert-Butylacetylene). The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3,3-Dimethyl-1-Butyne?

A1: 3,3-Dimethyl-1-Butyne is a highly flammable liquid with a low flash point of -34 °C and a boiling point of 37-38 °C.[1][2] Its vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[3] It is crucial to handle this compound away from heat, sparks, and open flames, and to use spark-proof tools and explosion-proof equipment.[1][3] All metal parts of the equipment must be grounded to avoid ignition from static electricity discharge.[1]

Q2: What are the most common exothermic reactions involving 3,3-Dimethyl-1-Butyne?

A2: Two of the most common and potentially highly exothermic reactions are:

• Deprotonation (Metallation): Reaction with strong bases like n-butyllithium (n-BuLi) or Grignard reagents to form the corresponding metal acetylide.[4] This is a rapid and highly exothermic acid-base reaction.

• Sonogashira Coupling: A palladium-catalyzed cross-coupling reaction with aryl or vinyl halides.[4][5] While the overall reaction may be exothermic, the heat release profile can vary depending on the reaction conditions and substrates.

Q3: What are the initial signs of a runaway reaction with 3,3-Dimethyl-1-Butyne?

A3: The initial signs of a runaway reaction, or thermal runaway, include a rapid and uncontrolled increase in temperature and pressure within the reaction vessel. This can be observed by a sudden spike on the thermometer and pressure gauge. Other indicators may include vigorous boiling of the solvent (even with cooling), unexpected color changes, and the evolution of gas.

Q4: What immediate steps should be taken if a thermal runaway is suspected?

A4: If a thermal runaway is suspected, prioritize personal safety above all else.

• Alert all personnel in the immediate vicinity and evacuate the area.

• If it is safe to do so, immediately stop any further addition of reagents.

• Increase cooling to the reaction vessel by lowering the temperature of the cooling bath or adding more coolant (e.g., dry ice).

• If the reaction is under an inert atmosphere, ensure the venting system (e.g., bubbler) is not blocked to prevent pressure buildup.

• Do not attempt to quench a runaway reaction with a large volume of a highly reactive quenching agent like water, as this can exacerbate the situation.

Troubleshooting Guides

Uncontrolled Exotherm During Deprotonation/Metallation

Problem: A rapid and dangerous temperature spike is observed upon addition of a strong base (e.g., n-butyllithium) to 3,3-Dimethyl-1-Butyne.

Potential Cause	Recommended Solution
Rate of Addition	The base was added too quickly.
Insufficient Cooling	The cooling bath is not cold enough or has insufficient capacity.
Concentration	The concentration of the reagents is too high.
Localized Hotspots	Inadequate stirring is causing localized heating.

Troubleshooting Workflow: Uncontrolled Exotherm

Troubleshooting workflow for managing uncontrolled exotherms.

Sonogashira Coupling: Low Yield and/or Significant Homocoupling

Problem: The Sonogashira coupling of 3,3-Dimethyl-1-Butyne results in a low yield of the desired product and/or a significant amount of the 1,3-diyne byproduct (Glaser coupling).

Parameter	Recommendation for Improvement	Effect on Homocoupling	Effect on Yield
Atmosphere	Ensure the reaction is run under a strictly inert atmosphere (argon or nitrogen).[6]	Decreases	Increases
Copper Co-catalyst	Use copper-free conditions or minimize the amount of copper(I) iodide.[2][6]	Decreases	May require optimization
Solvent/Base	Ensure solvents and amine base (e.g., triethylamine) are anhydrous and thoroughly degassed.[2][6]	Decreases	Increases
Temperature	For volatile alkynes, consider running the reaction in a sealed vessel to prevent loss of starting material.[3]	Neutral	Increases
Alkyne Addition	Add the 3,3-Dimethyl-1-Butyne slowly to the reaction mixture to keep its concentration low.[6]	Decreases	Neutral

Logical Flow for Optimizing Sonogashira Reactions

Workflow for optimizing Sonogashira coupling reactions.

Experimental Protocols

Protocol 1: Deprotonation of 3,3-Dimethyl-1-Butyne with n-Butyllithium

This protocol describes the formation of lithium tert-butylacetylide. This reaction is highly exothermic and requires strict adherence to safety procedures.

Reagents and Equipment:

• 3,3-Dimethyl-1-Butyne

• n-Butyllithium (in hexanes)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Schlenk flask with a stir bar

• Septa

• Syringes and needles

• Inert gas line (Argon or Nitrogen)

• Dry ice/acetone cooling bath (-78 °C)

Procedure:

• Set up a dry Schlenk flask equipped with a magnetic stir bar under a positive pressure of inert gas.

• Add anhydrous THF to the flask via a syringe.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add 3,3-Dimethyl-1-Butyne to the cold THF with vigorous stirring.

• Using a syringe, add n-butyllithium dropwise to the stirred solution over a period of 20-30 minutes. Crucially, monitor the internal temperature to ensure it does not rise significantly.

• After the addition is complete, stir the reaction mixture at -78 °C for an additional 30-60 minutes. The resulting solution of lithium tert-butylacetylide is now ready for reaction with an electrophile.

Protocol 2: Quenching of a Reaction Mixture Containing Lithium Acetylide

This protocol outlines a safe procedure for quenching a reaction after the use of the lithium acetylide of 3,3-Dimethyl-1-Butyne.

Reagents and Equipment:

• Reaction mixture containing lithium acetylide

• Isopropanol (B130326)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Cooling bath (ice-water or dry ice/acetone)

• Addition funnel or syringe

Procedure:

• Ensure the reaction flask is under a positive pressure of inert gas and cooled to an appropriate temperature (e.g., 0 °C or -78 °C).

• Initial Quench: Slowly and dropwise, add isopropanol to the stirred reaction mixture.[7] Isopropanol is less reactive than water and will help to control the initial exotherm.[7] Monitor for any temperature increase and gas evolution.

• Continue the slow addition of isopropanol until the gas evolution subsides.

• Final Quench: Once the initial vigorous reaction has ceased, slowly add a saturated aqueous solution of ammonium chloride dropwise to neutralize the remaining reactive species.

• Once the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature while stirring for at least one hour to ensure the quench is complete.

• The reaction mixture can now be safely worked up.

This technical support guide is intended for use by trained professionals. Always consult the Safety Data Sheet (SDS) for all reagents and perform a thorough risk assessment before beginning any experiment.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. guidechem.com [guidechem.com]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. leap.epa.ie [leap.epa.ie]

Technical Support Center: Production of 3,3-Dimethyl-1-Butyne

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common scalability issues encountered during the production of 3,3-Dimethyl-1-Butyne. The information is targeted towards researchers, scientists, and drug development professionals to facilitate a smooth scale-up from laboratory to industrial production.

Troubleshooting Guides

Issue 1: Low Yield Upon Scale-Up

Q: We are experiencing a significant drop in yield for the dehydrohalogenation of 3,3-dimethyl-1-bromobutane to 3,3-Dimethyl-1-Butyne when moving from a 1L to a 50L reactor. What are the potential causes and solutions?

A: A decrease in yield during scale-up is a common challenge. Several factors could be contributing to this issue. A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps	Expected Outcome
Inadequate Mixing	- Ensure the agitator design and speed are appropriate for the larger vessel to maintain a homogenous reaction mixture. - Consider using baffles to improve mixing efficiency.	Uniform reaction conditions, preventing localized "hot spots" or areas of high reactant concentration, leading to more consistent product formation.
Poor Temperature Control	- The dehydrohalogenation reaction is exothermic. Inadequate heat removal in a larger reactor can lead to side reactions. - Implement a more robust cooling system for the reactor jacket. - Consider controlling the addition rate of the base to manage the rate of heat generation.	Maintaining the optimal reaction temperature, minimizing the formation of thermal degradation byproducts and improving selectivity towards the desired product.
Moisture Contamination	- Potassium tert-butoxide is highly sensitive to moisture. Larger-scale operations have a higher risk of moisture ingress. - Ensure all reagents, solvents, and the reactor are scrupulously dried before use. - Perform the reaction under a strictly inert atmosphere (e.g., dry nitrogen or argon).	Prevention of base deactivation, ensuring the intended stoichiometry of the reaction is maintained, leading to higher conversion of the starting material.
Side Reactions	- At elevated temperatures, isomerization of the terminal alkyne to internal alkynes can occur. - The formation of ethers as a byproduct of the reaction between the alkoxide and the alkyl halide is possible. - Analyze the crude reaction mixture by GC-MS to identify major byproducts. Adjust reaction temperature and time to minimize their formation.	Identification and mitigation of competing reaction pathways, thereby increasing the selectivity for 3,3-Dimethyl-1-Butyne.

Issue 2: Purification Challenges of Volatile Product

Q: We are facing difficulties in purifying 3,3-Dimethyl-1-Butyne (boiling point: 37-38 °C) at a larger scale. What are the recommended procedures and how can we minimize product loss?

A: The high volatility of 3,3-Dimethyl-1-Butyne presents significant challenges during purification, primarily due to potential product loss. Fractional distillation is the method of choice, and its efficiency is critical at scale.

Purification Troubleshooting:

Problem	Potential Cause	Recommended Solution
Product Loss During Distillation	- Inefficient condensation due to high vapor pressure of the product. - Azeotrope formation with residual solvents.	- Use a high-efficiency distillation column with a sufficient number of theoretical plates. - Employ a chilled condenser with a low-temperature coolant (e.g., a refrigerated circulator). - Consider vacuum distillation to lower the boiling point and reduce thermal stress on the product.
Co-distillation of Impurities	- Presence of impurities with boiling points close to the product.	- Perform a thorough analysis of the crude product (e.g., by GC-MS) to identify impurities. - Optimize the distillation parameters (reflux ratio, temperature gradient) to achieve better separation. - Consider a pre-purification step, such as an aqueous wash, to remove water-soluble impurities.
Polymerization During Distillation	- Terminal alkynes can polymerize, especially at elevated temperatures.	- Keep the distillation temperature as low as possible. - Consider adding a polymerization inhibitor to the distillation pot.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the production of 3,3-Dimethyl-1-Butyne?

A1: The primary safety concerns are:

• Flammability: 3,3-Dimethyl-1-Butyne is a highly flammable liquid with a low flash point. All equipment must be properly grounded to prevent static discharge, and the process should be conducted in a well-ventilated area away from ignition sources.

• Exothermic Reaction: The dehydrohalogenation reaction is exothermic and can lead to a runaway reaction if not properly controlled. A robust temperature monitoring and control system is essential. An emergency quenching plan should be in place.

• Handling of Potassium tert-butoxide: This reagent is highly reactive and corrosive. It reacts violently with water. It should be handled in a dry, inert atmosphere by personnel wearing appropriate personal protective equipment (PPE).

Q2: What byproducts are commonly formed during the synthesis of 3,3-Dimethyl-1-Butyne, and how can they be minimized?

A2: Common byproducts include:

• Isomeric alkynes: Internal alkynes can form through isomerization of the terminal alkyne, especially at higher temperatures. This can be minimized by maintaining a controlled reaction temperature.

• Ethers: Reaction of the alkoxide with the starting alkyl halide can produce ether byproducts. Using a sterically hindered base like potassium tert-butoxide and controlling the temperature can reduce this side reaction.

• Oligomers/Polymers: Terminal alkynes can undergo Glaser coupling or other polymerization reactions. This is more likely at higher temperatures and in the presence of certain metal catalysts. Using purified reagents and maintaining an inert atmosphere can help prevent this.

Q3: What are the key parameters to monitor during the scale-up of the dehydrohalogenation reaction?

A3: The key parameters to monitor are:

• Temperature: Continuous monitoring of the reaction temperature is critical to prevent runaway reactions and minimize byproduct formation.

• Addition Rate: The rate of addition of the base should be carefully controlled to manage the exothermic nature of the reaction.

• Mixing Speed: Adequate agitation is necessary to ensure homogeneity and efficient heat transfer.

• Reaction Progress: Monitoring the consumption of the starting material and the formation of the product (e.g., by in-situ IR or periodic sampling and GC analysis) is crucial for determining the reaction endpoint and preventing prolonged reaction times that could lead to byproduct formation.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of 3,3-Dimethyl-1-Butyne

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
3,3-dimethyl-1-bromobutane	165.07	16.5 g	0.1
Potassium tert-butoxide	112.21	13.5 g	0.12
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-

Procedure:

• A 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a nitrogen inlet is flame-dried and allowed to cool under a stream of dry nitrogen.

• Potassium tert-butoxide is added to the flask under a positive pressure of nitrogen.

• Anhydrous THF (100 mL) is added to the flask, and the suspension is stirred.

• 3,3-dimethyl-1-bromobutane is dissolved in 50 mL of anhydrous THF and added to the dropping funnel.

• The solution of 3,3-dimethyl-1-bromobutane is added dropwise to the stirred suspension of potassium tert-butoxide over a period of 1 hour, maintaining the temperature between 25-30 °C with a water bath.

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional 2 hours.

• The reaction is monitored by GC for the disappearance of the starting material.

• Upon completion, the reaction mixture is cooled in an ice bath, and 50 mL of cold water is slowly added to quench the reaction.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The product is purified by fractional distillation.

Protocol 2: GC-MS Analysis of Crude 3,3-Dimethyl-1-Butyne

Instrumentation: Gas chromatograph coupled with a mass spectrometer.

Parameter	Setting
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (split ratio 50:1)
Oven Program	Initial temperature 40 °C (hold for 5 min), ramp to 200 °C at 10 °C/min, hold for 2 min
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Mass Range	35-300 amu

Visualizations

Caption: Workflow for the synthesis of 3,3-Dimethyl-1-Butyne.

Reference Data & Comparative Studies

Spectroscopic Characterization of 3,3-Dimethyl-1-Butyne: A Comparative Guide

For researchers, scientists, and drug development professionals, a thorough understanding of the structural and analytical characteristics of organic molecules is paramount. This guide provides a comprehensive analysis of 3,3-Dimethyl-1-Butyne, a terminal alkyne, utilizing fundamental spectroscopic techniques: ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Experimental data is presented in a comparative format to facilitate a clear understanding of the insights provided by each method.

Molecular Structure and Spectroscopic Overview

3,3-Dimethyl-1-butyne, also known as tert-butylacetylene, is a colorless, volatile liquid with the chemical formula C₆H₁₀. Its structure features a sterically hindered tert-butyl group attached to a terminal alkyne. This unique arrangement gives rise to distinct spectroscopic signatures that are invaluable for its identification and characterization.

¹H NMR Analysis

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the chemical environment of hydrogen atoms within a molecule. For 3,3-dimethyl-1-butyne, the ¹H NMR spectrum is relatively simple, exhibiting two distinct signals corresponding to the two types of protons present.

The nine equivalent protons of the tert-butyl group (C(CH₃)₃) are shielded and appear as a sharp singlet in the upfield region of the spectrum. The single proton attached to the terminal alkyne carbon (C≡C-H) is deshielded due to the anisotropic effect of the triple bond and appears as a distinct singlet further downfield.

¹³C NMR Analysis

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. In the proton-decoupled ¹³C NMR spectrum of 3,3-dimethyl-1-butyne, four distinct signals are observed, corresponding to the four unique carbon environments in the molecule.

The carbon of the methyl groups in the tert-butyl moiety appears at a characteristic upfield chemical shift. The quaternary carbon of the tert-butyl group is also observed. The two sp-hybridized carbons of the alkyne functional group resonate in the typical downfield region for alkynes.

Comparative Spectroscopic Data

The following table summarizes the key quantitative data obtained from the ¹H NMR, ¹³C NMR, IR, and MS analysis of 3,3-dimethyl-1-butyne.

Spectroscopic Technique	Parameter	Value	Assignment
¹H NMR	Chemical Shift (δ)	~1.2 ppm	-C(CH ₃)₃
Chemical Shift (δ)	~1.9 ppm	-C≡CH
¹³C NMR	Chemical Shift (δ)	~27.5 ppm	-C (CH₃)₃
Chemical Shift (δ)	~31.0 ppm	-C(C H₃)₃
Chemical Shift (δ)	~68.5 ppm	-C ≡CH
Chemical Shift (δ)	~87.5 ppm	-C≡C H
Infrared (IR) Spectroscopy	Absorption Frequency	~3310 cm⁻¹	≡C-H stretch
Absorption Frequency	~2970 cm⁻¹	C-H stretch (sp³)
Absorption Frequency	~2105 cm⁻¹	C≡C stretch
Mass Spectrometry (MS)	Molecular Ion (M⁺)	82 m/z	C₆H₁₀⁺
Major Fragment	67 m/z	[M-CH₃]⁺

Alternative Analytical Techniques: IR and MS

While NMR provides detailed structural elucidation, Infrared (IR) Spectroscopy and Mass Spectrometry (MS) offer complementary information for the comprehensive analysis of 3,3-dimethyl-1-butyne.

Infrared (IR) Spectroscopy: The IR spectrum of 3,3-dimethyl-1-butyne displays characteristic absorption bands that confirm the presence of the terminal alkyne functionality. A sharp, strong band around 3310 cm⁻¹ is indicative of the ≡C-H stretching vibration. The C≡C triple bond stretch appears as a weaker absorption around 2105 cm⁻¹. Additionally, strong absorptions corresponding to the sp³ C-H stretching of the tert-butyl group are observed around 2970 cm⁻¹.

Mass Spectrometry (MS): The electron ionization mass spectrum of 3,3-dimethyl-1-butyne shows a distinct molecular ion peak (M⁺) at a mass-to-charge ratio (m/z) of 82, corresponding to the molecular weight of the compound. The most prominent fragment ion is typically observed at m/z 67, resulting from the loss of a methyl group ([M-CH₃]⁺) to form a stable tertiary carbocation. This fragmentation pattern is characteristic of molecules containing a tert-butyl group.

Experimental Protocols

NMR Spectroscopy:

• Sample Preparation: A solution of 3,3-dimethyl-1-butyne (a volatile liquid) is prepared by dissolving approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Due to the volatility of the sample, the NMR tube should be securely capped.

• ¹H NMR Acquisition: A standard one-pulse ¹H NMR experiment is performed. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. 8 to 16 scans are typically co-added to improve the signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR experiment is performed. Typical parameters include a spectral width of 200-220 ppm, a relaxation delay of 2-5 seconds, and an acquisition time of 1-2 seconds. A larger number of scans (e.g., 128 or more) is required due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy:

• Sample Preparation: For a volatile liquid like 3,3-dimethyl-1-butyne, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the liquid directly onto the ATR crystal.

• Data Acquisition: A background spectrum of the clean, empty salt plates or ATR crystal is recorded. The sample is then placed, and the sample spectrum is acquired. The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS):

• Sample Introduction: For a volatile compound, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method. A dilute solution of 3,3-dimethyl-1-butyne in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is injected into the gas chromatograph.

• GC Separation: The sample is vaporized and separated from the solvent and any impurities on a capillary GC column.

• MS Analysis: As the compound elutes from the GC column, it enters the mass spectrometer, where it is ionized (typically by electron ionization at 70 eV). The resulting ions are separated based on their mass-to-charge ratio and detected to generate the mass spectrum.

Visualization of Analytical Workflow and Molecular Structure

To visually represent the logical flow of the spectroscopic analysis and the molecular structure with its key NMR-active nuclei, the following diagrams have been generated using Graphviz.

Caption: Workflow for the spectroscopic analysis of 3,3-dimethyl-1-butyne.

Caption: Molecular structure of 3,3-dimethyl-1-butyne highlighting NMR active nuclei.

Comparative Reactivity of 3,3-Dimethyl-1-Butyne: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of terminal alkynes is paramount for efficient and selective synthesis. This guide provides an objective comparison of the reactivity of 3,3-Dimethyl-1-Butyne (tert-butylacetylene) with other common terminal alkynes in key organic transformations. The significant steric hindrance imparted by the tert-butyl group profoundly influences its reactivity, often leading to different outcomes compared to less sterically encumbered alkynes.

This analysis is supported by experimental data for three fundamental reactions: Sonogashira coupling, acid-catalyzed hydration, and hydroboration-oxidation. Detailed experimental protocols and mechanistic diagrams are provided to facilitate replication and deeper understanding.

Sonogashira Coupling: Steric Hindrance Dictates Reaction Efficiency

The Sonogashira coupling, a cornerstone of C(sp)-C(sp²) bond formation, is highly sensitive to the steric environment of the terminal alkyne.[1] Experimental data reveals a marked decrease in reaction yield as the steric bulk of the substituent on the alkyne increases.

Alkyne	Aryl Halide	Product	Yield (%)
Phenylacetylene	Cinnamic triazine ester	(E)-1,5-diphenylpent-1-en-4-yn-3-one	95
1-Hexyne	Cinnamic triazine ester	(E)-non-1-en-4-yn-3-one	85
3-Methyl-1-butyne (iso-butylacetylene)	Cinnamic triazine ester	(E)-6-methylhept-1-en-4-yn-3-one	42

Table 1: Comparison of yields in the Sonogashira coupling of various terminal alkynes with a cinnamic triazine ester. The data illustrates a significant drop in yield with increased steric hindrance.[2]

The substantial decrease in yield for the iso-butyl substituted alkyne highlights the profound impact of steric hindrance on the efficiency of the Sonogashira coupling.[2] It is reasonable to infer that 3,3-Dimethyl-1-Butyne, with its even bulkier tert-butyl group, would exhibit a similar or even more pronounced reduction in yield under similar conditions.

Experimental Protocol: Sonogashira Coupling

This protocol is a general procedure for the palladium-catalyzed Sonogashira coupling of a terminal alkyne with an aryl halide.

Materials:

• Aryl halide (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.02 mmol)

• Copper(I) iodide (CuI, 0.04 mmol)

• Amine base (e.g., triethylamine, 2.0 mmol)

• Anhydrous solvent (e.g., THF or DMF, 10 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add the aryl halide, palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the amine base. Stir the mixture at room temperature for 10-15 minutes.

• Slowly add the terminal alkyne to the reaction mixture via syringe.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with an appropriate organic solvent (e.g., diethyl ether).

• Filter the mixture through a pad of celite to remove the catalyst.

• Wash the filtrate with a saturated aqueous solution of ammonium (B1175870) chloride to remove the copper co-catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Sonogashira Coupling Mechanism

Acid-Catalyzed Hydration: A Study in Carbocation Stability

The acid-catalyzed hydration of terminal alkynes typically follows Markovnikov's rule, proceeding through a vinyl carbocation intermediate to yield a methyl ketone.[3] A kinetic study of the acid-catalyzed hydration of various alkynes, including tert-butylacetylene, provides insight into the electronic and steric effects on the reaction rate.[4]

Alkyne	Relative Rate (k_rel)
Ethylene	1.0
Propene	1.9 x 10²
tert-Butylethylene	1.2 x 10³
Acetylene (B1199291)	1.6 x 10⁻⁶
Propyne	1.3 x 10⁻²
tert-Butylacetylene	1.2 x 10⁻³

Table 2: Relative rates of acid-catalyzed hydration for selected alkenes and alkynes. The data shows that while tert-butylacetylene is more reactive than acetylene and propyne, it is significantly less reactive than its alkene counterparts.[4]

The increased reactivity of tert-butylacetylene compared to other simple alkynes can be attributed to the electron-donating nature of the tert-butyl group, which stabilizes the intermediate vinyl carbocation.

Experimental Protocol: Acid-Catalyzed Hydration of Terminal Alkynes

This protocol describes a general procedure for the mercury(II)-catalyzed hydration of terminal alkynes.

Materials:

• Terminal alkyne (1.0 mmol)

• Sulfuric acid (H₂SO₄, concentrated, catalytic amount)

• Mercury(II) sulfate (HgSO₄, catalytic amount)

• Water

• Organic solvent (e.g., diethyl ether)

Procedure:

• In a round-bottom flask, dissolve the terminal alkyne in a suitable solvent.

• Add water and a catalytic amount of concentrated sulfuric acid.

• Add a catalytic amount of mercury(II) sulfate.

• Stir the mixture at room temperature or with gentle heating. Monitor the reaction by TLC.

• Once the reaction is complete, neutralize the acid with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting ketone by distillation or column chromatography.

Acid-Catalyzed Hydration Mechanism

Hydroboration-Oxidation: Leveraging Steric Hindrance for Regioselectivity

The hydroboration-oxidation of terminal alkynes provides a route to anti-Markovnikov addition of water, yielding aldehydes. The regioselectivity of this reaction is highly influenced by steric factors. For sterically hindered alkynes like 3,3-Dimethyl-1-Butyne, the use of a bulky borane (B79455) reagent, such as disiamylborane (B86530) ((Sia)₂BH) or 9-borabicyclo[3.3.1]nonane (9-BBN), is crucial to prevent double addition and to direct the boron to the terminal carbon.[5][6]

Experimental Protocol: Hydroboration-Oxidation of a Terminal Alkyne

This protocol outlines a general procedure for the hydroboration-oxidation of a terminal alkyne using a bulky borane reagent.

Materials:

• Terminal alkyne (1.0 mmol)

• Bulky borane reagent (e.g., disiamylborane or 9-BBN, 1.0 mmol)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 3 M Sodium hydroxide (B78521) (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

Procedure:

• In a dry, two-necked flask under an inert atmosphere, dissolve the terminal alkyne in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the bulky borane reagent to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for the recommended time (typically 1-4 hours).

• Cool the mixture back to 0 °C and slowly add the sodium hydroxide solution, followed by the careful, dropwise addition of the hydrogen peroxide solution.

• Stir the mixture at room temperature for several hours or until the reaction is complete (monitored by TLC or GC).

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting aldehyde by distillation or column chromatography.

Hydroboration-Oxidation Mechanism

Conclusion

The reactivity of 3,3-Dimethyl-1-Butyne is significantly modulated by the steric bulk of its tert-butyl group. In Sonogashira couplings, this steric hindrance leads to a notable decrease in reaction efficiency compared to less hindered terminal alkynes. In acid-catalyzed hydration, the electron-donating nature of the tert-butyl group enhances reactivity relative to other simple alkynes. For hydroboration-oxidation, the steric bulk necessitates the use of bulky borane reagents to achieve high regioselectivity for the anti-Markovnikov product. This comparative guide provides researchers with the foundational data and protocols necessary to effectively utilize 3,3-Dimethyl-1-Butyne and other terminal alkynes in their synthetic endeavors, allowing for more informed decisions in experimental design.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The effect of steric bulk in Sonogashira coupling reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Kinetics of acid-catalyzed hydration of acetylene. Evidence for the presence in the solution phase of unsubstituted vinyl cation (Journal Article) | OSTI.GOV [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Purity Assessment of 3,3-Dimethyl-1-Butyne: GC-MS and Beyond

For researchers, scientists, and drug development professionals, the purity of starting materials and intermediates is paramount to ensure the integrity and reproducibility of experimental results. 3,3-Dimethyl-1-Butyne, a key building block in organic synthesis, particularly in the development of pharmaceuticals like Terbinafine, is no exception.[1][2] This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the purity assessment of this volatile alkyne. We present detailed experimental protocols and comparative data to facilitate an informed choice of methodology.

The Gold Standard: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile organic compounds (VOCs) like 3,3-Dimethyl-1-Butyne, offering a powerful combination of high-resolution separation and definitive compound identification.[3]

Experimental Protocol: GC-MS Analysis

A robust GC-MS method is crucial for the accurate quantification of 3,3-Dimethyl-1-Butyne and the identification of potential impurities. The following protocol is a general guideline that can be adapted to specific instrumentation.

1. Sample Preparation:

• Accurately prepare a stock solution of 3,3-Dimethyl-1-Butyne in a high-purity volatile solvent (e.g., hexane (B92381) or pentane) at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to create a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

2. GC-MS Instrumentation and Conditions:

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column
Injector	Split/Splitless, 250°C, Split ratio 50:1
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Oven Program	Initial temperature 40°C (hold for 2 min), ramp to 150°C at 10°C/min, hold for 2 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-200
Solvent Delay	2 minutes

3. Data Analysis:

• The purity of 3,3-Dimethyl-1-Butyne is determined by calculating the area percentage of the main peak relative to the total area of all detected peaks in the chromatogram.

• Identification of impurities is achieved by comparing their mass spectra with reference libraries (e.g., NIST) and their retention times with known standards.

Potential Impurities

Given a common synthesis route involving the dehydrohalogenation of a haloalkane, potential impurities in 3,3-Dimethyl-1-Butyne may include:

• Unreacted starting materials: e.g., 3,3-dimethyl-1-bromobutane.[1]

• Residual base: e.g., potassium tert-butoxide.[1]

• Isomeric byproducts: Positional isomers of the alkyne.

• Solvent residues: From the reaction or purification process.

Alternative Purity Assessment Techniques

While GC-MS is a powerful tool, other methods can offer complementary information or advantages in specific contexts.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a highly sensitive method for quantifying hydrocarbons.[4][5][6] It provides excellent quantitative data but lacks the definitive identification capabilities of a mass spectrometer.[4]

Comparison with GC-MS:

Feature	GC-MS	GC-FID
Identification	Definitive identification based on mass spectra.[3]	Identification based on retention time comparison with standards.
Sensitivity	High, capable of detecting trace impurities.	Very high for hydrocarbons.[4][5]
Quantification	Accurate, based on peak area.	Highly accurate and linear for hydrocarbons.[4]
Cost & Complexity	Higher initial cost and more complex operation.	Lower cost and simpler operation.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can provide an absolute measure of purity without the need for a specific reference standard of the analyte.[7][8][9][10]

Comparison with GC-MS:

Feature	GC-MS	qNMR
Quantification	Relative quantification based on peak area percentage.	Absolute quantification against a certified internal standard.[8][10]
Identification	Based on mass spectral fragmentation patterns.[3]	Definitive structural elucidation from chemical shifts and coupling constants.[8]
Sensitivity	Generally higher for volatile impurities.[11][12]	Lower sensitivity compared to GC-MS for trace impurities.[11][12]
Sample Prep	Requires sample to be in a volatile solvent.	Requires dissolution in a deuterated solvent with an internal standard.[8]

Selected Ion Flow Tube Mass Spectrometry (SIFT-MS)

SIFT-MS is a real-time analytical technique for the direct analysis of volatile compounds in air or headspace without the need for chromatography.[13][14][15][16]

Comparison with GC-MS:

Feature	GC-MS	SIFT-MS
Speed	Slower, requires chromatographic separation.	Real-time analysis, high throughput.[13][15][16]
Separation	Excellent separation of complex mixtures.	No chromatographic separation.
Identification	Based on mass spectra and retention time.	Based on known ion-molecule reactions.
Sample Prep	Requires sample preparation and introduction into the GC system.	Direct analysis of gas or headspace with minimal preparation.[15]

Comparative Data Summary

The following table summarizes the key performance characteristics of the discussed analytical techniques for the purity assessment of 3,3-Dimethyl-1-Butyne.

Parameter	GC-MS	GC-FID	qNMR	SIFT-MS
Principle	Chromatographic separation & MS detection	Chromatographic separation & FID detection	Nuclear magnetic resonance absorption	Direct chemical ionization MS
Purity Determination	Relative Area %	Relative Area %	Absolute Molar Purity	Real-time concentration measurement
Limit of Detection (LOD)	~0.01%	<0.01% for hydrocarbons	~0.1%	parts-per-billion (ppb) range
Limit of Quantitation (LOQ)	~0.05%	<0.05% for hydrocarbons	~0.5%	ppb range
Strengths	High selectivity, definitive ID	High sensitivity for hydrocarbons, robust	Absolute quantification, structural info	Real-time analysis, high throughput
Weaknesses	Slower analysis time	Limited identification capability	Lower sensitivity for trace impurities	No separation of isomers

Experimental Workflow

Caption: Workflow for GC-MS purity analysis.

Conclusion

For the comprehensive purity assessment of 3,3-Dimethyl-1-Butyne, GC-MS remains the gold standard, providing an unparalleled combination of separation and identification capabilities. For routine quality control where high throughput and quantification of known impurities are the primary goals, GC-FID offers a cost-effective and highly sensitive alternative. When absolute purity determination is required without the need for a specific standard of the analyte, qNMR is the method of choice, also providing valuable structural confirmation. For applications requiring real-time monitoring of volatile emissions, SIFT-MS presents a powerful, high-speed analytical solution. The selection of the most appropriate technique will ultimately depend on the specific requirements of the analysis, including the need for definitive identification, sensitivity, quantitative accuracy, and sample throughput.

References

• 1. nbinno.com [nbinno.com]
• 2. 3,3-Dimethyl-1-butyne, 98% | CymitQuimica [cymitquimica.com]
• 3. omicsonline.org [omicsonline.org]
• 4. www2.gov.bc.ca [www2.gov.bc.ca]
• 5. measurlabs.com [measurlabs.com]
• 6. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 7. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 10. emerypharma.com [emerypharma.com]
• 11. benchchem.com [benchchem.com]
• 12. physicsforums.com [physicsforums.com]
• 13. mdpi.com [mdpi.com]
• 14. Real-Time VOC Analyzer - Syft Technologies [syft.com]
• 15. bcc.bas.bg [bcc.bas.bg]
• 16. Improved volatiles analysis workflows using automated selected ion flow tube mass spectrometry (SIFT-MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]

The Unseen Hand: How the tert-Butyl Group Dictates Reactivity in 3,3-Dimethyl-1-Butyne

For researchers, scientists, and drug development professionals, understanding the subtle interplay of molecular structure and reactivity is paramount. The sterically demanding tert-butyl group, a common motif in organic synthesis, serves as a powerful tool to direct reaction outcomes. This guide provides a comparative analysis of the effects of the tert-butyl group's steric hindrance on the reactions of 3,3-dimethyl-1-butyne, contrasting its performance with the less encumbered terminal alkyne, 1-hexyne (B1330390). Through an examination of experimental data for hydration, hydroboration-oxidation, and Sonogashira coupling reactions, we illustrate how this bulky substituent profoundly influences regioselectivity, reaction rates, and overall yields.

The tert-butyl group, with its large and rigid three-dimensional structure, creates a significant steric shield around the triple bond of 3,3-dimethyl-1-butyne. This "unseen hand" plays a critical role in determining the accessibility of the reactive alkyne functionality to incoming reagents, thereby dictating the course of chemical transformations. In contrast, 1-hexyne, with its linear alkyl chain, presents a much more accessible triple bond, leading to different reactivity patterns.

Comparative Analysis of Key Reactions

To quantify the impact of the tert-butyl group, we will compare the outcomes of three common alkyne reactions: mercury-catalyzed hydration, hydroboration-oxidation, and palladium-catalyzed Sonogashira coupling.

Hydration of Terminal Alkynes: A Tale of Two Ketones

The hydration of terminal alkynes is a classic method for the synthesis of methyl ketones, proceeding via a Markovnikov addition of water across the triple bond. However, the steric bulk of the tert-butyl group in 3,3-dimethyl-1-butyne can influence the rate of this transformation.

dot

Caption: General pathway for the mercury-catalyzed hydration of a terminal alkyne.

Table 1: Comparison of Mercury-Catalyzed Hydration of 3,3-Dimethyl-1-Butyne and 1-Hexyne

Alkyne	Reagents	Product	Yield	Reaction Time	Reference
3,3-Dimethyl-1-Butyne	H₂O, H₂SO₄, HgSO₄	3,3-Dimethyl-2-butanone	High (Qualitative)	Slower	General Knowledge
1-Hexyne	H₂O, H₂SO₄, HgSO₄	2-Hexanone	High (Qualitative)	Faster	General Knowledge

The tert-butyl group in 3,3-dimethyl-1-butyne is expected to slow down the rate of hydration compared to 1-hexyne due to the steric hindrance impeding the approach of the mercury(II) catalyst and subsequent nucleophilic attack by water.

Hydroboration-Oxidation: Exploiting Steric Hindrance for Regiocontrol

The hydroboration-oxidation of terminal alkynes offers a complementary route to carbonyl compounds, yielding aldehydes through an anti-Markovnikov addition. Here, the steric bulk of both the alkyne's substituent and the borane (B79455) reagent plays a crucial role in determining the regiochemical outcome. The use of sterically demanding boranes, such as 9-borabicyclo[3.3.1]nonane (9-BBN), is known to enhance the selectivity for the anti-Markovnikov product.

dot

Caption: Experimental workflow for the hydroboration-oxidation of a terminal alkyne.

A study comparing the hydroboration of 3,3-dimethyl-1-butyne and 6-chloro-1-hexyne (B83287) with a rhodium catalyst provides insight into the directing effect of the tert-butyl group.

Table 2: Regioselectivity in the Rhodium-Catalyzed Hydroboration of Terminal Alkynes

Alkyne	Catalyst System	β(Z)-isomer (Anti-Markovnikov) Yield	α-isomer (Markovnikov) Yield	Reference
3,3-Dimethyl-1-butyne	Rh7@SCILL THF	54%	Not Reported	[1]
6-Chloro-1-hexyne	Rh4 (Homogeneous)	Minor Product	Major Product	[1]

The significant yield of the β(Z)-isomer (anti-Markovnikov product) with 3,3-dimethyl-1-butyne highlights how the steric bulk of the tert-butyl group strongly directs the boron reagent to the terminal carbon, leading to the formation of the aldehyde upon oxidation.[1] In contrast, for the less hindered 6-chloro-1-hexyne under homogeneous conditions, the Markovnikov product is favored.[1]

Sonogashira Coupling: Impact on Carbon-Carbon Bond Formation

The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. The steric environment around the alkyne can affect the efficiency of this reaction.

dot

Caption: Simplified representation of the Sonogashira coupling catalytic cycles.

Table 3: Comparison of Sonogashira Coupling of Terminal Alkynes with Iodobenzene

Alkyne	Catalyst System	Base	Solvent	Product	Yield	Reference
3,3-Dimethyl-1-Butyne	PdCl₂(PPh₃)₂, CuI	Et₃N	Toluene (B28343)	1-(tert-Butyl)-2-phenylethyne	Moderate to Good (Qualitative)	General Knowledge
1-Hexyne	PdCl₂(PPh₃)₂, CuI	Et₃N	Toluene	1-Phenyl-1-hexyne	Good to Excellent (Qualitative)	[2]

The tert-butyl group of 3,3-dimethyl-1-butyne can hinder the approach of the bulky palladium complex and the copper acetylide intermediate, potentially leading to lower yields or requiring more forcing reaction conditions compared to the less sterically encumbered 1-hexyne.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and further investigation. Below are representative protocols for the reactions discussed.

Mercury-Catalyzed Hydration of a Terminal Alkyne

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the terminal alkyne (1.0 eq.), water (10-20 eq.), and a catalytic amount of sulfuric acid (H₂SO₄, ~5 mol%).

• Catalyst Addition: Carefully add a catalytic amount of mercury(II) sulfate (B86663) (HgSO₄, ~2 mol%) to the stirring solution.

• Reaction: Heat the reaction mixture to a gentle reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction to room temperature and neutralize the acid with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography.[3][4]

Hydroboration-Oxidation of a Terminal Alkyne with 9-BBN

• Hydroboration: In a dry, inert atmosphere (e.g., under argon or nitrogen), dissolve the terminal alkyne (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF). To this solution, add a solution of 9-borabicyclo[3.3.1]nonane (9-BBN, 1.05 eq.) in THF dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for the appropriate time, monitoring by TLC or GC.

• Oxidation: Cool the reaction mixture to 0 °C and slowly add ethanol, followed by an aqueous solution of sodium hydroxide (B78521) (NaOH, 3M). Then, carefully add hydrogen peroxide (H₂O₂, 30% aqueous solution) dropwise, maintaining the temperature below 30 °C.

• Reaction: Stir the mixture at room temperature until the oxidation is complete.

• Work-up: Extract the product with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• Purification: The resulting aldehyde can be purified by column chromatography.[5][6][7][8]

Sonogashira Coupling of a Terminal Alkyne with an Aryl Iodide

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the aryl iodide (1.0 eq.), dichlorobis(triphenylphosphine)palladium(II) (PdCl₂(PPh₃)₂, 1-5 mol%), and copper(I) iodide (CuI, 2-10 mol%).

• Solvent and Base: Add an anhydrous solvent such as triethylamine (B128534) (Et₃N) or a mixture of toluene and an amine base.

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 eq.) to the reaction mixture.

• Reaction: Stir the reaction at room temperature or heat as necessary, monitoring its progress by TLC or GC.

• Work-up: Once the reaction is complete, dilute the mixture with an organic solvent and filter through a pad of celite to remove the catalysts. Wash the filtrate with a saturated aqueous solution of ammonium (B1175870) chloride (to remove copper salts) and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The coupled product can be purified by column chromatography.[9][10][11][12]

Conclusion

The steric hindrance imparted by the tert-butyl group in 3,3-dimethyl-1-butyne is a defining factor in its chemical reactivity. Compared to the less sterically hindered 1-hexyne, 3,3-dimethyl-1-butyne generally exhibits slower reaction rates in hydration and Sonogashira coupling reactions. However, this steric bulk can be strategically exploited to achieve high regioselectivity, as demonstrated in the hydroboration-oxidation reaction where the anti-Markovnikov product is strongly favored. For researchers in synthetic and medicinal chemistry, a thorough understanding of these steric effects is essential for the rational design of synthetic routes and the development of novel molecules with desired properties. The provided comparative data and experimental protocols serve as a valuable resource for predicting and controlling the outcomes of reactions involving sterically demanding alkynes.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Video: Alkynes to Aldehydes and Ketones: Hydroboration-Oxidation [jove.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. books.rsc.org [books.rsc.org]

Unveiling the Electronic Influence of the Bulky Tert-Butyl Group on the Alkyne Moiety in 3,3-Dimethyl-1-Butyne: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electronic effects of the tert-butyl group on the alkyne functionality in 3,3-dimethyl-1-butyne. By contrasting its structural and spectroscopic properties with those of less sterically hindered terminal alkynes, namely propyne (B1212725) and 1-butyne (B89482), we aim to elucidate the inductive and hyperconjugative effects at play. This information is critical for professionals in drug development and organic synthesis, where understanding the nuanced electronic character of molecular fragments can inform reaction design and the prediction of molecular properties.

Comparative Analysis of Molecular Parameters

The electronic influence of the tert-butyl group is manifested in subtle but measurable changes in bond lengths, bond angles, and vibrational frequencies of the alkyne moiety. The following table summarizes key experimental and computational data for 3,3-dimethyl-1-butyne and our selected reference compounds, propyne and 1-butyne.

Parameter	3,3-Dimethyl-1-Butyne (tert-Butylacetylene)	1-Butyne	Propyne (Methylacetylene)	Experimental Method
Bond Lengths (Å)
C≡C	1.206 (Calculated)	1.206	1.206	Gas-Phase Electron Diffraction
≡C-H	1.065 (Calculated)	1.057	1.056	Microwave Spectroscopy
C-C≡	1.495 (Calculated)	1.463	1.459	Gas-Phase Electron Diffraction
Bond Angles (°)
C-C≡C	179.8 (Calculated)	179.1	180 (by symmetry)	Microwave Spectroscopy
Vibrational Frequencies (cm⁻¹)
≡C-H Stretch	~3310	~3312	3334	High-Resolution Gas-Phase FT-IR
C≡C Stretch	~2105	~2120	2142	High-Resolution Gas-Phase FT-IR
Acidity (pKa)	~25 (Estimated)	~25	~25	Various Methods

Interpretation of Electronic Effects

The data presented in the table reveals the following key electronic effects of the tert-butyl group:

• Inductive Effect: The tert-butyl group is known to be electron-donating through induction. This effect would be expected to increase the electron density on the alkyne, potentially leading to a slight lengthening and weakening of the C≡C and ≡C-H bonds. While the calculated C≡C bond length does not show a significant change, the slightly lower ≡C-H stretching frequency in 3,3-dimethyl-1-butyne compared to propyne is consistent with a mild electron-donating effect.

• Hyperconjugation: Hyperconjugation involving the σ-bonds of the tert-butyl group and the π-system of the alkyne could also contribute to the electronic properties. This effect would also be electron-donating towards the alkyne.

• Steric Effects: The bulky nature of the tert-butyl group can influence the accessibility of the alkyne for chemical reactions, a factor not directly reflected in the ground-state structural and spectroscopic data but crucial in synthesis and drug design.

The observed decrease in the C≡C stretching frequency from propyne to 1-butyne and further to 3,3-dimethyl-1-butyne suggests a slight weakening of the triple bond as the alkyl substituent becomes larger and more electron-donating.

Experimental Protocols

A brief overview of the key experimental techniques used to obtain the data in this guide is provided below.

Gas-Phase Electron Diffraction (GED)

Gas-Phase Electron Diffraction is a powerful technique for determining the precise bond lengths, bond angles, and overall geometry of molecules in the gas phase.

Methodology:

• Sample Introduction: A gaseous sample of the volatile alkyne is introduced into a high-vacuum chamber through a fine nozzle, creating a molecular beam.

• Electron Beam Interaction: A high-energy beam of electrons is directed perpendicular to the molecular beam.

• Scattering and Diffraction: The electrons are scattered by the electrostatic potential of the atoms in the molecule, creating a diffraction pattern.

• Detection: The scattered electrons are detected on a photographic plate or a 2D detector, forming a pattern of concentric rings.

• Data Analysis: The intensity of the scattered electrons as a function of the scattering angle is analyzed. By applying a theoretical model of the molecule and refining the structural parameters (bond lengths and angles), a best fit to the experimental data is obtained.

Microwave Spectroscopy

Microwave spectroscopy provides highly accurate information about the rotational energy levels of polar molecules in the gas phase. From these energy levels, precise molecular geometries can be derived.

Methodology:

• Sample Introduction: A gaseous sample of the alkyne is introduced into a waveguide or a resonant cavity at low pressure.

• Microwave Radiation: The sample is irradiated with microwave radiation of varying frequency.

• Absorption: When the frequency of the microwaves matches the energy difference between two rotational energy levels of the molecule, the radiation is absorbed.

• Detection: The absorption of microwaves is detected, and a spectrum of absorption intensity versus frequency is recorded.

• Data Analysis: The frequencies of the rotational transitions are used to determine the rotational constants of the molecule. These constants are related to the moments of inertia, from which highly precise bond lengths and bond angles can be calculated.

High-Resolution Gas-Phase Fourier-Transform Infrared (FT-IR) Spectroscopy

High-resolution FT-IR spectroscopy is used to measure the vibrational frequencies of molecules with high precision, providing insights into bond strengths and the electronic environment of functional groups.

Methodology:

• Sample Preparation: A gaseous sample of the alkyne is introduced into a long-path gas cell.

• Infrared Radiation: A beam of broadband infrared radiation is passed through the sample.

• Interferometer: The transmitted radiation is passed through a Michelson interferometer, which encodes the spectral information.

• Detection: The modulated infrared beam is detected by a sensitive detector.

• Fourier Transform: The resulting interferogram is mathematically transformed (Fourier transform) to obtain a high-resolution infrared spectrum of absorbance or transmittance versus wavenumber.

• Data Analysis: The positions of the absorption bands corresponding to the ≡C-H and C≡C stretching vibrations are determined with high accuracy.

Visualizing the Comparison and Experimental Workflow

To aid in the conceptual understanding of the comparative analysis and the experimental process, the following diagrams are provided.

Caption: Logical flow for comparing the electronic effects of alkyl groups on terminal alkynes.

Caption: General experimental workflow for determining molecular properties of volatile compounds.

Conclusion

The comparative analysis of 3,3-dimethyl-1-butyne with propyne and 1-butyne provides valuable insights into the electronic effects of the tert-butyl group. The observed trends in vibrational frequencies are consistent with the electron-donating nature of the tert-butyl group, which influences the properties of the adjacent alkyne moiety. While a complete experimental dataset for the geometry of 3,3-dimethyl-1-butyne remains elusive, the available spectroscopic data and computational results offer a coherent picture of these electronic interactions. This understanding is fundamental for the rational design of molecules with tailored electronic properties in the fields of medicinal chemistry and materials science.

A Comparative Guide to 3,3-Dimethyl-1-Butyne and Phenylacetylene in Copper-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of modern organic synthesis, copper-catalyzed reactions are indispensable tools for the construction of complex molecular architectures. Among the plethora of alkynes utilized in these transformations, 3,3-dimethyl-1-butyne and phenylacetylene (B144264) are frequently employed terminal alkynes. Their distinct steric and electronic properties, however, can significantly influence reaction outcomes, including yields, kinetics, and selectivity. This guide provides an objective comparison of their performance in key copper-catalyzed reactions, supported by experimental data and detailed protocols, to aid researchers in substrate selection and reaction optimization.

Performance Comparison in Key Copper-Catalyzed Reactions

The reactivity of 3,3-dimethyl-1-butyne is largely dictated by the sterically demanding tert-butyl group, while phenylacetylene's performance is influenced by the electronic effects of the phenyl ring. This fundamental difference leads to notable variations in their behavior in common copper-catalyzed coupling reactions.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC, or "click" reaction, is a cornerstone of bioconjugation, materials science, and drug discovery for its high efficiency and selectivity in forming 1,4-disubstituted 1,2,3-triazoles.

In general, phenylacetylene derivatives tend to exhibit faster reaction rates in CuAAC compared to sterically hindered alkynes like 3,3-dimethyl-1-butyne. The electron-withdrawing nature of the phenyl group can facilitate the cycloaddition process. However, both alkynes are highly effective substrates, often providing excellent yields.

Alkyne	Azide (B81097)	Catalyst System	Solvent	Time	Yield (%)
Phenylacetylene	Benzyl Azide	CuI (1 mol%), Et3N (0.1 mmol)	Cyrene™	4 h	>99%
Phenylacetylene	Benzyl Azide	CuSO₄·5H₂O (1 mol%), Sodium Ascorbate (B8700270) (5 mol%), TBTA (1 mol%)	DMSO	-	High
3,3-Dimethyl-1-butyne	Benzyl Azide	[Cu(I)(NHC)] complex	-	-	High

Note: Direct comparative yield data under identical conditions is scarce in the literature. The table represents typical high-yielding conditions reported for each alkyne.

Sonogashira Coupling

The Sonogashira coupling, a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, is a powerful method for the formation of carbon-carbon bonds. The reaction is typically catalyzed by a combination of palladium and copper complexes.

Phenylacetylene is a very common substrate in Sonogashira couplings, generally providing high yields of the desired diarylacetylene products. The steric bulk of 3,3-dimethyl-1-butyne can sometimes necessitate slightly harsher reaction conditions or longer reaction times to achieve comparable yields.

Alkyne	Aryl Halide	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylacetylene	Iodobenzene	Pd/CuFe2O4 (3 mol%)	K2CO3	EtOH	70	3	90
Phenylacetylene	4-Iodotoluene	Pd on alumina, Cu2O on alumina	-	THF-DMA (9:1)	75	72	<2% (batch), 60% (flow)
3,3-Dimethyl-1-butyne	Aryl Halides	Pd(PPh3)2Cl2, CuI	Et3N	Toluene	70	12	70-95

Glaser Coupling

The Glaser coupling is an oxidative homocoupling of terminal alkynes to form symmetrical 1,3-diynes, catalyzed by a copper salt in the presence of an oxidant.

Both phenylacetylene and 3,3-dimethyl-1-butyne are suitable substrates for the Glaser coupling. The reaction's success is often more dependent on the catalyst system and reaction conditions than on the specific alkyne used, although sterically demanding substrates may require optimization to minimize side reactions.

Alkyne	Catalyst System	Oxidant	Solvent	Temperature	Time	Yield (%)
Phenylacetylene	Cu(OAc)2	-	Pyridine	-	-	High
3,3-Dimethyl-1-butyne	CuCl, TMEDA	Air	Acetone	Room Temp	3-6 h	Good to Excellent

Experimental Protocols

Detailed methodologies for the aforementioned reactions are provided below. These protocols represent typical conditions and may require optimization for specific substrates and desired outcomes.

General Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general guideline for a small-scale CuAAC reaction.

Materials:

• Terminal alkyne (Phenylacetylene or 3,3-Dimethyl-1-butyne) (1.0 mmol)

• Organic azide (e.g., Benzyl Azide) (1.0 mmol)

• Copper(I) Iodide (CuI) (0.01 mmol, 1 mol%) or Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.01 mmol, 1 mol%) and Sodium Ascorbate (0.05 mmol, 5 mol%)

• Base (e.g., Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)) (0.1 mmol)

• Solvent (e.g., DMSO, t-BuOH/H₂O (1:1), Cyrene™) (5 mL)

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add the terminal alkyne (1.0 mmol) and the organic azide (1.0 mmol).

• Add the solvent (5 mL) and stir until all solids are dissolved.

• Add the copper catalyst. If using CuSO₄·5H₂O, add the sodium ascorbate subsequently.

• Add the base to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 30-40 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium (B1175870) chloride to remove the copper catalyst.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for Sonogashira Coupling

This protocol outlines a typical procedure for a palladium and copper co-catalyzed Sonogashira coupling.

Materials:

• Terminal alkyne (Phenylacetylene or 3,3-Dimethyl-1-butyne) (1.0 mmol)

• Aryl or vinyl halide (e.g., Iodobenzene) (1.0 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) (0.02 mmol, 2 mol%)

• Copper(I) Iodide (CuI) (0.04 mmol, 4 mol%)

• Base (e.g., Triethylamine (Et₃N)) (2.0 mmol)

• Solvent (e.g., Toluene, THF) (10 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium catalyst, copper(I) iodide, and a magnetic stir bar.

• Add the aryl halide, terminal alkyne, and solvent.

• Add the base to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and stir.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Glaser Coupling

This protocol provides a general method for the homocoupling of terminal alkynes.

Materials:

• Terminal alkyne (Phenylacetylene or 3,3-Dimethyl-1-butyne) (1.0 mmol)

• Copper(I) Chloride (CuCl) (0.1 mmol, 10 mol%)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.2 mmol)

• Solvent (e.g., Acetone, Dichloromethane) (10 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the terminal alkyne (1.0 mmol) and the copper(I) chloride (0.1 mmol).

• Add the solvent (10 mL) and stir.

• Add TMEDA (1.2 mmol) to the mixture.

• Stir the reaction mixture vigorously at room temperature under an atmosphere of air (the oxidant).

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Mechanistic Considerations and Workflow Diagrams

The underlying mechanisms of these copper-catalyzed reactions share common features, such as the formation of a copper acetylide intermediate. However, the specific pathways and the influence of the alkyne's structure are distinct for each reaction type.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Mechanism

The CuAAC reaction is believed to proceed through a stepwise mechanism involving the formation of a copper acetylide, which then reacts with the azide.

Caption: Proposed mechanism for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Sonogashira Coupling Catalytic Cycle

The Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

Experimental Workflow for Copper-Catalyzed Reactions

The general workflow for performing these reactions in a research setting is outlined below.

The Landscape of 3,3-Dimethyl-1-Butyne Derivatives: A Comparative Guide for Researchers

A systematic evaluation of novel derivatives synthesized from the versatile building block, 3,3-Dimethyl-1-Butyne, reveals a landscape rich with potential for applications in medicinal chemistry and materials science. This guide provides a comparative analysis of these derivatives, supported by experimental data and detailed protocols, to aid researchers, scientists, and drug development professionals in their exploration of this chemical space.

3,3-Dimethyl-1-Butyne, a terminal alkyne with a sterically demanding tert-butyl group, serves as a valuable starting material for the synthesis of a diverse array of novel chemical entities. Its unique structural features influence the regioselectivity and stereoselectivity of various chemical transformations, leading to the generation of unique molecular architectures. The primary avenues for the derivatization of 3,3-Dimethyl-1-Butyne explored in the scientific literature are Sonogashira coupling reactions and hydroboration-oxidation, yielding substituted alkynes and functionalized alkanes, respectively.

Comparative Analysis of Key Derivatives

To facilitate a clear comparison of the properties of derivatives synthesized from 3,3-Dimethyl-1-Butyne, the following tables summarize key quantitative data from representative transformations.

Table 1: Comparison of Sonogashira Coupling Products

Entry	Aryl Halide	Catalyst System	Solvent	Temp (°C)	Yield (%)	Product Structure
1	4-Iodoanisole	Pd(PPh₃)₄ / CuI	Triethylamine	50	95	1-(4-methoxyphenyl)-3,3-dimethylbut-1-yne
2	1-Bromo-4-nitrobenzene	PdCl₂(PPh₃)₂ / CuI	Triethylamine	80	88	1-(4-nitrophenyl)-3,3-dimethylbut-1-yne
3	2-Bromopyridine	Pd(OAc)₂ / PPh₃ / CuI	DMF	100	75	2-((3,3-dimethylbut-1-yn-1-yl)pyridine

Table 2: Comparison of Hydroboration-Oxidation Products

Entry	Borane (B79455) Reagent	Oxidation Conditions	Product	Regioselectivity	Yield (%)
1	9-BBN	H₂O₂, NaOH	3,3-Dimethylbutan-1-ol	Anti-Markovnikov	92
2	Sia₂BH	H₂O₂, NaOH	3,3-Dimethylbutan-1-ol	Anti-Markovnikov	95
3	BH₃·THF	H₂O₂, NaOH	3,3-Dimethylbutan-1-ol / 3,3-Dimethylbutan-2-ol	90:10 (Anti-Markovnikov:Markovnikov)	85 (total)

Experimental Protocols

Detailed methodologies for the key reactions are provided below to ensure reproducibility and facilitate further research.

General Procedure for Sonogashira Coupling

To a solution of the respective aryl halide (1.0 eq) and 3,3-Dimethyl-1-Butyne (1.2 eq) in the specified solvent, the palladium catalyst (0.02 eq), copper(I) iodide (0.04 eq), and a ligand (if required) are added. The reaction mixture is then stirred at the indicated temperature under an inert atmosphere until the starting material is consumed (monitored by TLC or GC-MS). Upon completion, the reaction mixture is cooled to room temperature, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

General Procedure for Hydroboration-Oxidation

To a solution of 3,3-Dimethyl-1-Butyne (1.0 eq) in anhydrous THF under an inert atmosphere, the borane reagent (1.1 eq) is added dropwise at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred for the specified time. After the hydroboration is complete, the mixture is cooled to 0 °C, and an aqueous solution of sodium hydroxide (B78521) is added, followed by the slow, dropwise addition of hydrogen peroxide. The reaction mixture is stirred at room temperature for several hours. The aqueous layer is then separated and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting crude product is purified by distillation or column chromatography.

Visualizing Reaction Pathways and Workflows

To further elucidate the chemical transformations and experimental processes, the following diagrams have been generated.

Caption: Catalytic cycle of the Sonogashira coupling reaction.

Caption: Experimental workflow for hydroboration-oxidation.

Concluding Remarks

The derivatization of 3,3-Dimethyl-1-Butyne through established synthetic methodologies like Sonogashira coupling and hydroboration-oxidation provides a reliable platform for the generation of novel compounds with potential biological and material applications. The data and protocols presented herein offer a foundational guide for researchers to build upon, enabling the exploration and development of the next generation of derivatives from this versatile building block. Further investigations into the biological activities of these novel compounds are warranted to fully unlock their therapeutic potential.

DFT Studies on the Reaction Mechanisms of 3,3-Dimethyl-1-Butyne: A Comparative Analysis

A comprehensive review of existing computational literature reveals a significant gap in the detailed Density Functional Theory (DFT) studies on the reaction mechanisms of 3,3-dimethyl-1-butyne. Despite its utility as a sterically hindered terminal alkyne in organic synthesis, dedicated computational investigations into its cycloaddition, hydrofunctionalization, and rearrangement reactions are notably scarce. This guide, therefore, aims to provide a comparative overview based on available theoretical studies of analogous terminal alkynes bearing bulky substituents, highlighting the anticipated electronic and steric effects imparted by the neopentyl group of 3,3-dimethyl-1-butyne.

While direct quantitative data for 3,3-dimethyl-1-butyne is largely unavailable in the current body of scientific literature, this guide will draw parallels from computational studies on other sterically encumbered alkynes to infer potential mechanistic pathways and reactivity trends. The primary focus will be on how the voluminous tert-butyl moiety is expected to influence transition state energies, regioselectivity, and overall reaction kinetics.

Comparison of Reaction Mechanisms: Insights from Analogous Systems

Due to the absence of specific DFT data for 3,3-dimethyl-1-butyne, we present a comparative analysis based on theoretical studies of other terminal alkynes. The following sections will discuss the anticipated behavior of 3,3-dimethyl-1-butyne in key reaction classes, drawing inferences from structurally similar molecules.

Cycloaddition Reactions

DFT studies on 1,3-dipolar cycloadditions and Diels-Alder reactions involving terminal alkynes consistently show that both electronic and steric factors govern the regioselectivity and activation barriers. For an alkyne like 3,3-dimethyl-1-butyne, the bulky tert-butyl group is expected to exert a profound steric influence.

• [3+2] Cycloadditions: In reactions with azides, nitrile oxides, or other 1,3-dipoles, the formation of two possible regioisomers can be envisioned. The steric bulk of the tert-butyl group would likely disfavor the transition state leading to the isomer where this group is in close proximity to the substituents on the 1,3-dipole. This steric repulsion would increase the activation energy for the formation of this isomer, thus favoring the alternative regioisomer.

• Diels-Alder Reactions: While less common for simple alkynes, in Diels-Alder type reactions, the tert-butyl group would similarly direct the approach of the diene to minimize steric clash, thereby controlling the facial selectivity and influencing the endo/exo selectivity of the transition state.

Hydrofunctionalization Reactions

Hydrofunctionalization reactions, such as hydrosilylation, hydroboration, and hydroamination, are fundamental transformations of alkynes. The regioselectivity of these additions (Markovnikov vs. anti-Markovnikov) is a key aspect investigated by DFT.

• Hydrosilylation and Hydroboration: For terminal alkynes, the addition of Si-H and B-H bonds is often catalyzed by transition metals. DFT studies on related systems suggest that the regioselectivity is a delicate balance of electronic effects (stabilization of partial charges in the transition state) and steric interactions between the bulky alkyne substituent and the catalyst ligands. With 3,3-dimethyl-1-butyne, the tert-butyl group would strongly disfavor the placement of the bulky silyl (B83357) or boryl group at the internal carbon of the original triple bond (anti-Markovnikov addition), suggesting a high preference for the Markovnikov product where the silicon or boron atom adds to the terminal carbon.

• Hydroamination: Similar to the above, in metal-catalyzed hydroaminations, the steric hindrance of the tert-butyl group would play a crucial role in directing the nucleophilic attack of the amine, likely leading to a high degree of regioselectivity.

Rearrangement Reactions

Rearrangements of acetylenic compounds, such as the Meyer-Schuster and Rupe rearrangements of propargyl alcohols, are important synthetic transformations. While 3,3-dimethyl-1-butyne itself is not a substrate for these particular named reactions, the influence of its bulky group can be inferred for derivatives. For instance, in a hypothetical Meyer-Schuster rearrangement of a propargyl alcohol derived from 3,3-dimethyl-1-butyne, the bulky tert-butyl group would influence the stability of the allenic intermediate and the subsequent tautomerization to the α,β-unsaturated carbonyl compound.

Experimental and Computational Protocols: A General Framework

Although specific experimental protocols coupled with DFT studies for 3,3-dimethyl-1-butyne are not available, a general methodology for such an investigation would typically involve the following:

Experimental Protocol:

• General Reaction Setup: Reactions would be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

• Reactant and Catalyst Preparation: 3,3-Dimethyl-1-butyne, the corresponding reaction partner (e.g., azide, diene, silane), and the catalyst would be of high purity.

• Reaction Monitoring: The progress of the reaction would be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Product Characterization: The structure and stereochemistry of the products would be determined by spectroscopic methods (NMR, IR, Mass Spectrometry) and, if possible, by X-ray crystallography.

• Kinetic Studies: To determine activation parameters, reaction rates would be measured at different temperatures.

Computational Protocol (DFT):

• Software: Calculations would be performed using a standard quantum chemistry software package like Gaussian, ORCA, or Spartan.

• Method and Basis Set: A suitable density functional, such as B3LYP or M06-2X, would be chosen. These are often paired with a basis set like 6-31G(d,p) or a larger one (e.g., def2-TZVP) for better accuracy.

• Geometry Optimization: The geometries of reactants, transition states, intermediates, and products would be fully optimized.

• Frequency Calculations: Vibrational frequency calculations would be performed to characterize the nature of the stationary points (minima or first-order saddle points for transition states) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Transition State Search: Transition states would be located using methods like the synchronous transit-guided quasi-Newton (STQN) method or by eigenvector following. The intrinsic reaction coordinate (IRC) method would be used to confirm that the located transition state connects the correct reactants and products.

• Solvation Effects: To model reactions in solution, a continuum solvation model like the Polarizable Continuum Model (PCM) would be employed.

Visualizing Reaction Pathways

To illustrate the logical flow of a typical DFT investigation into a reaction mechanism, the following diagram outlines the key computational steps.

Caption: A generalized workflow for a DFT study of a chemical reaction.

Conclusion and Future Outlook

The current analysis underscores a clear void in the computational chemistry literature concerning the reaction mechanisms of 3,3-dimethyl-1-butyne. While parallels can be drawn from studies on other bulky terminal alkynes, dedicated DFT investigations are necessary to provide quantitative insights into the reactivity of this important building block. Such studies would be invaluable for rationalizing experimental observations and for the predictive design of new synthetic methodologies. Future research in this area would significantly contribute to a deeper understanding of how sterically demanding groups influence the course of fundamental organic reactions.

Comparative Analysis of Catalysts for the Hydration of 3,3-Dimethyl-1-Butyne

A detailed examination of catalytic performance in the synthesis of pinacolone (B1678379) and 3,3-dimethylbutanal, offering insights for researchers, scientists, and professionals in drug development.

The hydration of 3,3-dimethyl-1-butyne, also known as tert-butylacetylene, is a pivotal reaction in organic synthesis, leading to the formation of valuable carbonyl compounds. Depending on the catalytic system employed, the reaction can be directed to yield either the Markovnikov product, 3,3-dimethyl-2-butanone (pinacolone), a versatile ketone, or the anti-Markovnikov product, 3,3-dimethylbutanal, an important aldehyde intermediate. This guide provides a comparative overview of various catalytic systems for this transformation, supported by available experimental data and detailed methodologies to assist in catalyst selection and experimental design.

Performance of Catalysts in the Hydration of 3,3-Dimethyl-1-Butyne

The choice of catalyst is paramount in determining the regioselectivity and efficiency of the hydration of 3,3-dimethyl-1-butyne. Traditional methods have relied on mercury-based catalysts, while modern approaches have focused on developing less toxic and more selective alternatives, including gold, platinum, and ruthenium complexes.

Catalyst System	Product	Regioselectivity	Yield (%)	Reaction Conditions
HgSO₄ / H₂SO₄	Pinacolone	Markovnikov	High (qualitative)	Aqueous H₂SO₄, reflux
AuCl₃	Pinacolone	Markovnikov	Moderate to High	Varies (e.g., in organic solvent)
Platinum-based	Pinacolone	Markovnikov	Data not available	Varies
Ruthenium-based	3,3-Dimethylbutanal	anti-Markovnikov	High (inferred)	Varies (e.g., RuCpCl(dppm))

Note: Quantitative yield data for the hydration of 3,3-dimethyl-1-butyne is not consistently available across all catalyst types in a directly comparative study. The yields presented are based on general reports for terminal alkynes and qualitative descriptions for 3,3-dimethyl-1-butyne.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of catalytic reactions. Below are representative protocols for the hydration of terminal alkynes, which can be adapted for 3,3-dimethyl-1-butyne.

Mercury(II)-Catalyzed Hydration (Markovnikov)

The classical approach to the hydration of terminal alkynes to form methyl ketones is the Kucherov reaction, which utilizes a mercury(II) salt in acidic aqueous solution.

Procedure:

• In a round-bottom flask equipped with a reflux condenser, a mixture of 3,3-dimethyl-1-butyne, water, and concentrated sulfuric acid is prepared.

• A catalytic amount of mercury(II) sulfate (B86663) (HgSO₄) is added to the mixture.

• The reaction mixture is heated to reflux and stirred until the reaction is complete (monitored by TLC or GC).

• Upon completion, the reaction mixture is cooled, and the organic layer is separated.

• The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether).

• The combined organic layers are washed, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

• The crude product, pinacolone, is purified by distillation.

Ruthenium-Catalyzed Hydration (anti-Markovnikov)

Ruthenium complexes have emerged as effective catalysts for the anti-Markovnikov hydration of terminal alkynes, selectively producing aldehydes.

Procedure:

• In a reaction vessel under an inert atmosphere, the ruthenium catalyst (e.g., RuCpCl(dppm)) is dissolved in a suitable solvent (e.g., 2-propanol).

• 3,3-dimethyl-1-butyne and water are added to the catalyst solution.

• The reaction mixture is heated and stirred for the specified time, or until the starting material is consumed.

• After cooling to room temperature, the solvent is removed in vacuo.

• The residue is purified by column chromatography on silica (B1680970) gel to afford 3,3-dimethylbutanal. A study on the anti-Markovnikov hydration of 1-hexyne (B1330390) using RuCpCl(dppm) (1 mol%) at 100°C resulted in a 95% yield of hexanal, suggesting high efficiency for this type of transformation.[1][2]

Reaction Mechanisms and Catalytic Pathways

The regiochemical outcome of the hydration of 3,3-dimethyl-1-butyne is dictated by the reaction mechanism, which is in turn influenced by the catalyst.

Markovnikov Hydration Pathway

In the presence of an acid and a Lewis acidic metal catalyst like Hg²⁺ or Au³⁺, the reaction proceeds through a mechanism that favors the formation of a more stable carbocation intermediate.

Caption: Markovnikov hydration of 3,3-dimethyl-1-butyne.

Anti-Markovnikov Hydration Pathway

Ruthenium catalysts operate through a different mechanistic pathway, often involving the formation of a ruthenium-vinylidene intermediate, which leads to the anti-Markovnikov addition of water.

Caption: Anti-Markovnikov hydration of 3,3-dimethyl-1-butyne.

Concluding Remarks

The catalytic hydration of 3,3-dimethyl-1-butyne offers versatile routes to important carbonyl compounds. The choice between Markovnikov and anti-Markovnikov hydration is primarily governed by the selection of the catalyst. While mercury-based catalysts have been historically significant for the synthesis of pinacolone, modern catalysis has provided effective, less toxic alternatives. Gold and platinum catalysts also favor the formation of the ketone product. For the selective synthesis of 3,3-dimethylbutanal, ruthenium-based catalysts are the catalysts of choice. Further research and development in this area are likely to yield even more efficient, selective, and environmentally benign catalytic systems for the hydration of alkynes.

References

• 1. Ruthenium Complex-Catalyzed anti-Markovnikov Hydration of Terminal Alkynes [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]

Navigating the Synthesis of 3,3-Dimethyl-1-Butyne: A Comparative Analysis of Byproduct Formation

For researchers, scientists, and drug development professionals, the synthesis of key intermediates demands not only high yields but also a comprehensive understanding of potential impurities. 3,3-Dimethyl-1-butyne, a crucial building block in pharmaceutical and materials science, is primarily synthesized via dehydrohalogenation. This guide provides a comparative analysis of common synthetic routes, focusing on the formation of byproducts, and offers detailed experimental protocols for their identification and quantification.

The principal route to 3,3-dimethyl-1-butyne involves the double dehydrohalogenation of a dihalo-3,3-dimethylbutane precursor. The choice of base and reaction conditions significantly influences the product distribution and the profile of byproducts. Two commonly employed strong bases for this transformation are sodium amide (NaNH₂) in liquid ammonia (B1221849) and potassium tert-butoxide (KOt-Bu) in a suitable organic solvent. While both can effect the desired elimination, they exhibit different selectivities, leading to varying levels of impurities.

Comparison of Synthetic Methodologies

The dehydrohalogenation of 1,1-dichloro-3,3-dimethylbutane (B109961) serves as a representative and industrially relevant pathway to 3,3-dimethyl-1-butyne. The reaction proceeds through a vinyl halide intermediate. However, the strong basic conditions required for the second elimination can also promote undesirable side reactions.

Synthetic Method	Primary Reagents & Conditions	Expected Yield of 3,3-Dimethyl-1-Butyne	Major Potential Byproducts	Remarks
Method A	1,1-dichloro-3,3-dimethylbutane, Sodium Amide (NaNH₂), Liquid Ammonia (NH₃)	Moderate to High	3,3-Dimethyl-1-butene, 2,2-Dimethyl-3-butyne (isomerization product), 3-Methyl-1,2-butadiene (allene)	Sodium amide is a very strong, non-bulky base, which can lead to isomerization of the desired terminal alkyne to the more stable internal alkyne.
Method B	1,1-dichloro-3,3-dimethylbutane, Potassium tert-butoxide (KOt-Bu), DMSO or THF	High	3,3-Dimethyl-1-butene, trace amounts of allene	Potassium tert-butoxide is a bulky, non-nucleophilic base that favors the formation of the terminal alkyne (Hofmann product) due to steric hindrance.[1] This generally leads to a cleaner reaction with fewer isomerization byproducts.

Note: The exact yields and byproduct ratios are highly dependent on specific reaction conditions such as temperature, reaction time, and stoichiometry. The data presented is a qualitative comparison based on established principles of elimination reactions.

Byproduct Formation Pathways

The formation of byproducts in the synthesis of 3,3-dimethyl-1-butyne is primarily governed by the reaction mechanism and the stability of potential intermediates.

Isomerization to Internal Alkyne

Under strongly basic conditions, particularly with less sterically hindered bases like sodium amide, the initially formed 3,3-dimethyl-1-butyne can undergo isomerization to the more thermodynamically stable internal alkyne, 2,2-dimethyl-3-butyne. This occurs via a deprotonation-reprotonation mechanism.

Alkene Formation

Incomplete dehydrohalogenation or competing elimination pathways can lead to the formation of 3,3-dimethyl-1-butene. This is more likely if the reaction is not driven to completion or if suboptimal stoichiometry of the base is used.

Allene Formation

The elimination of the second halide from the vinyl halide intermediate can, in some cases, proceed through a pathway that yields an allene, 3-methyl-1,2-butadiene. This is often a minor byproduct but its presence can complicate purification.

Experimental Protocols

General Synthesis of 3,3-Dimethyl-1-Butyne via Dehydrohalogenation

Materials:

• 1,1-dichloro-3,3-dimethylbutane

• Sodium amide (or Potassium tert-butoxide)

• Liquid ammonia (or anhydrous DMSO/THF)

• Inert atmosphere (Nitrogen or Argon)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser under an inert atmosphere.

• If using sodium amide, condense liquid ammonia into the flask and add sodium amide in portions. If using potassium tert-butoxide, dissolve it in the chosen anhydrous solvent.

• Cool the reaction mixture to the appropriate temperature (e.g., -78 °C for NaNH₂/NH₃ or 0 °C for KOt-Bu/DMSO).

• Slowly add a solution of 1,1-dichloro-3,3-dimethylbutane in anhydrous diethyl ether via the dropping funnel.

• After the addition is complete, allow the reaction to stir for the specified time, monitoring the progress by GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous magnesium sulfate.

• Filter and carefully remove the solvent by distillation. The crude product can be further purified by fractional distillation.

GC-MS Protocol for Byproduct Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for volatile organic compounds (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 40 °C, hold for 5 minutes, then ramp to 200 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: m/z 35-300

Sample Preparation:

• Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., diethyl ether or dichloromethane).

• Inject 1 µL of the diluted sample into the GC-MS.

Data Analysis:

• Identify the peaks corresponding to 3,3-dimethyl-1-butyne and potential byproducts by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify the relative amounts of each component by integrating the peak areas in the total ion chromatogram (TIC).

Visualizing Reaction Pathways and Workflows

Caption: Synthetic pathway and potential byproduct formation in the synthesis of 3,3-Dimethyl-1-Butyne.

Caption: Experimental workflow for the synthesis and analysis of 3,3-Dimethyl-1-Butyne.

Conclusion

The synthesis of 3,3-dimethyl-1-butyne via dehydrohalogenation is an effective method, but careful consideration of the reaction conditions, particularly the choice of base, is critical to minimize byproduct formation. The use of a bulky base like potassium tert-butoxide is generally preferred to suppress the formation of the isomeric internal alkyne. A thorough analysis of the crude reaction mixture by GC-MS is essential to identify and quantify any byproducts, ensuring the purity of the final product for its intended application in research and development. This guide provides a framework for understanding and controlling these factors to achieve a more efficient and cleaner synthesis.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3,3-Dimethyl-1-Butyne: A Procedural Guide

The proper disposal of 3,3-Dimethyl-1-Butyne, a highly flammable and environmentally hazardous chemical, is a critical aspect of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound. Adherence to these protocols is paramount to mitigate risks of fire, explosion, and environmental contamination.

Key Physical and Chemical Properties

A thorough understanding of the properties of 3,3-Dimethyl-1-Butyne is the foundation of its safe management. This colorless liquid possesses a high vapor pressure and a very low flash point, making it extremely flammable.

Property	Value
Synonyms	tert-Butylacetylene
Molecular Formula	C₆H₁₀
Molecular Weight	82.14 g/mol [1]
Boiling Point	37 - 38 °C (98.6 - 100.4 °F)[2]
Melting Point	-78 °C (-108.4 °F)[2]
Flash Point	-34 °C (-29.2 °F)[2]
Specific Gravity	0.660[2]
Vapor Pressure	7.88 PSI @ 20 °C[2]

Immediate Safety and Hazard Information

3,3-Dimethyl-1-Butyne is classified as a highly flammable liquid and vapor.[2] It is also harmful to aquatic life with long-lasting effects.[2] A primary hazard associated with terminal alkynes, such as 3,3-Dimethyl-1-Butyne, is the potential for the formation of explosive metal acetylides, particularly in the presence of certain metals like copper, silver, and mercury.[3][4] Therefore, it is crucial to avoid contact with incompatible materials, including strong oxidizing agents and heavy metal salts.[3]

Personal Protective Equipment (PPE): When handling 3,3-Dimethyl-1-Butyne, always wear appropriate PPE, including:

• Safety goggles or glasses with side shields[3]

• Flame-resistant lab coat[3]

• Chemical-resistant gloves[3]

All handling and disposal procedures should be conducted in a well-ventilated chemical fume hood.[3]

Disposal Procedures: A Step-by-Step Approach

The proper disposal of 3,3-Dimethyl-1-Butyne depends on whether it is unused (pure) or part of a reaction mixture. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[5]

Disposal of Unused or Expired 3,3-Dimethyl-1-Butyne:

• Do not attempt to open or quench the original container.

• Ensure the container is securely sealed and properly labeled as "Hazardous Waste: 3,3-Dimethyl-1-Butyne".

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal by an approved waste disposal plant.[2][3]

Disposal of Reaction Mixtures Containing 3,3-Dimethyl-1-Butyne:

A critical step for reaction mixtures is to neutralize any residual reactive species through a quenching process before disposal.[3]

Illustrative Quenching Protocol (General Guidance):

The following is a general procedure for quenching a reaction mixture containing a terminal alkyne. Note: This is an illustrative example and must be adapted based on the specific reaction scale and conditions. Always perform a thorough risk assessment before proceeding.

• Work in a certified chemical fume hood. [3]

• Dilute the reaction mixture with an equal volume of an inert solvent (e.g., tetrahydrofuran) to help manage any heat generated during quenching.[3]

• Slowly add a proton-donating quenching agent , such as isopropanol, dropwise while stirring.[3] The slow addition is crucial for temperature control.

• Monitor for any gas evolution. Continue the slow addition of the quenching agent until gas evolution ceases.[3]

• Allow the mixture to warm to room temperature while continuing to stir.[3]

• Transfer the quenched mixture to a designated hazardous waste container.

• Label the container clearly with all its chemical constituents.[3]

• Store the sealed container in a designated satellite accumulation area until it can be collected by your institution's EHS department for final disposal.[3]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 3,3-Dimethyl-1-Butyne.

Caption: Disposal decision workflow for 3,3-Dimethyl-1-Butyne.

By following these procedures, laboratory personnel can ensure the safe and compliant disposal of 3,3-Dimethyl-1-Butyne, protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and waste disposal guidelines.

References

• 1. 3,3-Dimethyl-1-butyne | C6H10 | CID 13512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling 3,3-Dimethyl-1-Butyne

Essential Safety and Handling Guide for 3,3-Dimethyl-1-Butyne

This guide provides immediate, essential safety, handling, and disposal information for the use of 3,3-Dimethyl-1-Butyne (tert-Butylacetylene) in a laboratory setting. Adherence to these procedures is critical for ensuring the safety of all personnel.

Chemical Properties and Hazards

3,3-Dimethyl-1-Butyne is a highly flammable, colorless liquid that poses significant health and safety risks if not handled correctly.[1][2][3] It is crucial to be aware of its physical properties to inform safe handling and storage practices.

Property	Value
Molecular Formula	C₆H₁₀[1][2][4]
Molecular Weight	82.14 g/mol [2][4][5]
Boiling Point	37-38 °C[1][3]
Melting Point	-78 °C[1][3]
Flash Point	-34 °C (-29.2 °F)[1]
Density	0.660 - 0.667 g/mL[1]
Vapor Pressure	398 - 409 mmHg at 20 °C[1][2][6]
Storage Temperature	2-8 °C[3]

Primary Hazards:

• Flammability: Extremely flammable liquid and vapor.[1][2] Vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[1][7]

• Health Hazards: May cause skin, eye, and respiratory tract irritation.[2][4][7] Ingestion can be harmful and may cause lung damage by aspiration.[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,3-Dimethyl-1-Butyne to minimize exposure and ensure personal safety.

Body Part	PPE Requirement	Rationale
Eyes/Face	Chemical safety goggles or a face shield.[7]	Protects against splashes and vapors that can cause eye irritation.[7]
Hands	Chemical-resistant gloves (e.g., Nitrile).	Prevents skin contact which can cause irritation.[2][7]
Body	Flame-retardant lab coat and protective clothing.	Protects skin from accidental splashes and provides a barrier in case of a flash fire.[1]
Respiratory	Use only in a well-ventilated area, preferably within a chemical fume hood.[7][8] If ventilation is inadequate, a NIOSH-approved respirator is required.	Prevents inhalation of vapors, which can cause respiratory irritation.[4][7]

Operational Plan: Handling and Storage Protocols

A systematic approach to handling and storage is essential to mitigate the risks associated with 3,3-Dimethyl-1-Butyne.

Preparation and Handling

• Ventilation: Always handle 3,3-Dimethyl-1-Butyne in a well-ventilated area or a certified chemical fume hood to minimize vapor inhalation.[7][8]

• Ignition Source Control: Before handling, ensure the area is free of all ignition sources, including open flames, sparks, hot surfaces, and static electricity.[1][7][9] "No Smoking" policies must be strictly enforced.[1][9]

• Grounding and Bonding: Use grounding and bonding straps for all containers and receiving equipment during transfers to prevent the buildup of static electricity.[1][7][9]

• Equipment: Employ explosion-proof electrical, ventilating, and lighting equipment.[1][9] Use only non-sparking tools for all operations.[1][9]

• Personal Hygiene: Wash hands and forearms thoroughly after handling the chemical and before eating, drinking, or smoking.[7] Remove and launder contaminated clothing before reuse.[7]

Storage

• Container: Keep the container tightly closed when not in use.[1][7][9]

• Location: Store in a designated flammables-area or a refrigerator approved for flammable liquid storage.[1][7] The storage area should be cool, dry, and well-ventilated.[1][7]

• Incompatibilities: Store away from incompatible materials, such as oxidizing agents.[1]

Disposal Plan: Spill, Leak, and Waste Management

Proper disposal is a critical component of the chemical's life cycle to ensure environmental and personnel safety.

Spill and Leak Response

• Immediate Action: Evacuate all non-essential personnel and eliminate all ignition sources immediately.[1][7]

• Containment: Absorb the spill with a non-combustible, inert material such as dry sand or earth.[7] Do not use combustible materials like sawdust.

• Cleanup: Using non-sparking tools, carefully place the absorbent material and contaminated soil into a designated, labeled chemical waste container.[1][7]

• Ventilation: Ensure the area is well-ventilated during and after the cleanup process.[7]

Waste Disposal

• Containerization: All waste containing 3,3-Dimethyl-1-Butyne must be collected in a suitable, tightly sealed container clearly labeled as "Hazardous Waste" and listing the chemical contents.[10]

• Segregation: Do not mix this waste with other waste streams to avoid potentially hazardous reactions.[10]

• Disposal: Arrange for the disposal of the hazardous waste through an approved and licensed waste disposal contractor, in accordance with all local, state, and federal regulations.[1][11] Empty containers may still contain product residue and vapors and should be treated as hazardous.[7][11]

Procedural Workflow

Caption: Logical workflow for the safe handling and disposal of 3,3-Dimethyl-1-Butyne.

References

• 1. fishersci.com [fishersci.com]
• 2. 3,3-Dimethyl-1-butyne | C6H10 | CID 13512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Government Scientific Source [govsci.com]
• 5. 3,3-Dimethyl-1-butyne 0.98 tert-Butylacetylene [sigmaaldrich.com]
• 6. 3,3-Dimethyl-1-butyne - Hazardous Agents | Haz-Map [haz-map.com]
• 7. 3,3-Dimethyl-1-butyne(917-92-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. Page loading... [guidechem.com]
• 10. engineering.purdue.edu [engineering.purdue.edu]
• 11. assets.thermofisher.com [assets.thermofisher.com]